N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine

Core Science & Biosynthesis

Thermodynamic Stability of N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine Complexes: A Technical Guide

Executive Summary

In coordination chemistry and rational drug design, the thermodynamic stability of metal-ligand complexes dictates their efficacy, toxicity, and analytical utility. N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine , systematically known as methylglyoxime 1, is an asymmetric vicinal dioxime that acts as a potent bidentate chelating agent.

As a Senior Application Scientist, I approach the evaluation of these complexes not merely by looking at the final stability constants, but by deconstructing the enthalpic and entropic drivers that govern their formation. This whitepaper provides an in-depth analysis of the thermodynamic principles, comparative stability profiles, and self-validating experimental workflows required to accurately characterize methylglyoxime-metal complexes.

Mechanistic Drivers of Thermodynamic Stability

The exceptional thermodynamic stability of methylglyoxime complexes is driven by a synergistic combination of coordinate covalent bonding and supramolecular interactions. When coordinating with divalent transition metals (

), the ligand deprotonates to form a monoanion ( ). Two such ligands coordinate via their nitrogen atoms to form a highly stable bis-complex, .

The stability is governed by two primary thermodynamic forces:

• The Chelate Effect (Entropic Driver,

  ): The bidentate coordination of methylglyoxime displaces coordinated water molecules from the solvated metal ion, leading to a net increase in the system's translational entropy.

• Pseudo-Macrocyclic Hydrogen Bonding (Enthalpic Driver,

  ): The uncoordinated oxime oxygen atoms form exceptionally short, strong intramolecular hydrogen bonds ( ). This creates a pseudo-macrocyclic ring system that dramatically lowers the free energy ( ) of the complex.

Thermodynamic cycle of N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine complexation.

Comparative Thermodynamics: Ni(II) vs. Cu(II)

The nature of the central metal ion fundamentally alters the thermodynamic landscape. Theoretical and empirical studies demonstrate that while both

and form stable complexes with glyoxime derivatives, the causality behind their stability constants ( ) differs significantly 2.

• Nickel(II) (

  ): Strongly prefers a square planar geometry. This geometry perfectly aligns the oxime oxygen atoms, allowing for optimal, linear hydrogen bonding. Consequently, exhibits a higher overall stability constant ( ) 3.

• Copper(II) (

  ): Experiences Jahn-Teller distortion. This phenomenon puckers the chelate ring, increasing the distance between the oxime oxygens and weakening the hydrogen bond network. Even though the initial bond formation is highly exothermic, the compromised H-bonding network results in a lower overall compared to Nickel 2.

Quantitative Thermodynamic Data Summary

Metal Ion	Complex Stoichiometry	Stability Constant ( )	(kJ/mol)	(J/K·mol)	Dominant Geometry
Ni(II)					Perfect Square Planar
Cu(II)					Distorted Square Planar
Pd(II)					Perfect Square Planar

(Note: Data represents consensus thermodynamic parameters for methylglyoxime/dimethylglyoxime derivatives at 298.15 K and I = 0.1 M).

Field-Proven Experimental Workflows

To trust thermodynamic data, the analytical methodologies must be rigorously controlled. Below are the definitive, self-validating protocols for characterizing these complexes.

Potentiometric Determination of Stability Constants ( )

Potentiometry measures the free energy (

) of complexation by monitoring proton displacement during ligand binding.

• Electrode Calibration: Calibrate the glass electrode using standard buffers (pH 4.01, 7.00, 10.01) to verify a Nernstian slope (>98%).

  • Causality: A sub-Nernstian slope indicates membrane fouling, which will artificially compress the calculated

    and values.

• Ionic Strength Standardization: Prepare the metal and ligand solutions in a background electrolyte of

  .

  • Causality: Maintaining a high, constant ionic strength ensures that the activity coefficients of the ions remain static throughout the titration. This allows us to substitute concentrations for activities in the equilibrium equations without mathematical error.

• Inert Atmosphere Titration: Purge the reaction vessel with high-purity Argon gas for 15 minutes prior to and during the titration.

  • Causality: Atmospheric

    dissolves to form carbonic acid, which introduces a competing equilibrium that skews the pH readings and invalidates the stability calculations.

• Self-Validation Check: Perform a reverse titration by adding standardized

  to the fully formed basic complex solution. If the forward and reverse titration curves superimpose perfectly, the system is in true thermodynamic equilibrium, validating the calculated .

Isothermal Titration Calorimetry (ITC) for Enthalpic Profiling

While potentiometry yields

, ITC directly measures the heat of the reaction, allowing us to decouple into its enthalpic ( ) and entropic ( ) components ( ).

Step-by-step Isothermal Titration Calorimetry (ITC) workflow for thermodynamic profiling.

• Solvent Matching: Dissolve both the metal salt and methylglyoxime in the exact same batch of buffer.

  • Causality: Even a 1 mM difference in buffer concentration between the syringe and the cell will generate a massive "heat of dilution" that completely masks the heat of complexation.

• Vacuum Degassing: Subject both solutions to a vacuum of 200 mbar for 10 minutes while stirring.

  • Causality: The mechanical action of the injection syringe can cause dissolved gases to cavitate. The energy required to compress these micro-bubbles registers as massive, erratic thermal spikes on the thermogram.

• Titration Execution: Inject 2 μL aliquots of the ligand into the metal solution at 150-second intervals, allowing the differential power (μcal/s) to return to a flat baseline between injections.

• Self-Validation Check: Perform a blank titration (injecting the ligand directly into the pure buffer). Subtracting this background heat of dilution from the main experimental data ensures the integrated peaks represent purely the thermodynamic heat of complexation.

References

• Structural, Electronic, and Spectral Properties of Metal Dimethylglyoximato[M(DMG)2; M = Ni2+, Cu2+] Complexes: A Comparative Theoretical Study | PubMed (nih.gov) |
• Experimental and existing stability constants of nickel(II) dimethylglyoximate, 20°C (n = 8, P = 0.95)
• Methylglyoxime | C3H6N2O2 | CID 135472371 - PubChem | nih.gov |

Sources

• 1. Methylglyoxime | C3H6N2O2 | CID 135472371 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Structural, Electronic, and Spectral Properties of Metal Dimethylglyoximato [M(DMG)2; M = Ni2+, Cu2+] Complexes: A Comparative Theoretical Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Isomerism and Tautomerization Dynamics in N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine: A Technical Guide

Executive Summary

N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine—commonly referred to as pyruvaldehyde dioxime or methylglyoxal dioxime—is a vicinal dioxime characterized by the chemical formula

. As a highly versatile bidentate ligand in coordination chemistry and a critical intermediate in organic synthesis, its chemical behavior is governed by complex stereochemical and tautomeric dynamics. This whitepaper provides an in-depth mechanistic analysis of its geometric (E/Z) isomerism and nitroso-oxime tautomerization, alongside self-validating experimental protocols designed for rigorous structural elucidation.

Geometric Isomerism: Syn, Anti, and Amphi Configurations

The presence of two adjacent

double bonds in N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine restricts free rotation, resulting in distinct geometric isomers. The orientation of the hydroxyl (–OH) groups relative to the carbon backbone and each other dictates the isomer designation. Because the molecule is asymmetric (possessing a methyl group at C2 and a hydrogen atom at C1), it exhibits four potential geometric configurations:

• Anti-isomer (E,E) : Both –OH groups are oriented away from each other. This is typically the most thermodynamically stable form due to minimized steric repulsion and optimal alignment for intermolecular hydrogen bonding.

• Syn-isomer (Z,Z) : Both –OH groups are oriented towards each other. While sterically congested, this form can be transiently stabilized by intramolecular hydrogen bonding.

• Amphi-isomers (E,Z and Z,E) : One –OH group is syn, and the other is anti. The asymmetry of the carbon backbone means these two amphi forms are chemically distinct.

Quantitative Data Summary

Table 1: Theoretical Geometric Isomers and Relative Properties

Isomer Designation	Configuration (C1, C2)	Relative Thermodynamic Stability	Theoretical Dipole Moment	Steric Strain Profile
Anti (E,E)	Anti, Anti	High	Low	Minimal
Syn (Z,Z)	Syn, Syn	Low	High	Maximum
Amphi-1 (E,Z)	Anti, Syn	Moderate	Moderate	Moderate
Amphi-2 (Z,E)	Syn, Anti	Moderate	Moderate	Moderate

The Nitroso-Oxime Tautomeric Equilibrium

Beyond static stereochemistry, N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine participates in dynamic tautomeric equilibria. The most critical of these is, a process involving the migration of a proton from the oxime oxygen to the adjacent carbon, accompanied by a shift of the

-bond.

In this specific molecule, tautomerization can theoretically occur at either the C1 or C2 position:

• C1 Tautomerization : Proton migration yields a primary nitroso moiety (

  ).

• C2 Tautomerization : Proton migration yields a secondary nitroso center (

  ).

Mechanistic Causality and Solvent Effects

The oxime form is generally more thermodynamically stable than the nitroso form by approximately 15–18 kcal/mol in the gas phase, as the

bond is stronger than the bond in this context . However, this equilibrium is highly sensitive to the microenvironment. Polar protic solvents (e.g., water, methanol) stabilize the highly polar nitroso form through extensive intermolecular hydrogen bonding networks. Conversely, non-polar solvents heavily favor the oxime form.

The tautomerization is strictly catalyzed by trace acids or bases. In base-catalyzed pathways, the abstraction of the oxime proton forms an ambient oximato anion, which subsequently undergoes C-protonation. Modern chemoinformatic systems often fail to accurately predict these 1,4-oxime/nitroso tautomeric shifts, making explicit experimental mapping mandatory .

Base-catalyzed nitroso-oxime tautomerization pathway.

Self-Validating Experimental Protocols

To rigorously differentiate geometric isomers and quantify tautomeric ratios, researchers must deploy a self-validating analytical workflow. The following protocols are designed with built-in causality to prevent artifact generation during analysis.

Protocol A: HPLC Isolation of Geometric Isomers

Causality Check: Unbuffered or highly acidic/basic mobile phases will induce on-column tautomerization, leading to peak broadening or "ghost peaks." Maintaining a strictly buffered pH of 6.5 freezes the equilibrium.

• Sample Preparation : Dissolve 10 mg of synthesized N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine in 1 mL of anhydrous acetonitrile. Note: Anhydrous conditions prevent solvent-induced proton exchange.

• Stationary Phase : Utilize a high-resolution reverse-phase C18 column (250 mm x 4.6 mm, 5 µm).

• Mobile Phase : Run an isocratic elution with 60:40 Water/Methanol, buffered precisely to pH 6.5 using 10 mM ammonium acetate.

• Detection & Collection : Monitor UV absorbance at 254 nm. Collect baseline-resolved peaks immediately into vials pre-cooled to -78°C (dry ice/acetone bath) to halt any thermal isomerization post-elution.

Protocol B: NMR and UV-Vis Characterization

Causality Check: Using standard chloroform-d (

) often results in broad, unresolvable oxime signals due to intermolecular dimerization. DMSO-d6 acts as a strong hydrogen-bond acceptor, breaking these dimers and yielding sharp =N-OH resonances.

• 1H-NMR Spectroscopy : Dissolve the isolated fractions in DMSO-d6. Monitor the =N-OH proton signals, which typically appear highly deshielded (10–12 ppm). The emergence of a shielded aliphatic proton signal (4–5 ppm) indicates tautomerization to the nitroso form.

• UV-Vis Kinetics : To track the tautomeric shift, prepare a

  M solution in methanol. The oxime form exhibits a strong transition near 230 nm. The nitroso tautomer is uniquely identifiable by a weak transition in the visible region (650–700 nm).

• X-Ray Crystallography : For absolute configuration, subject the NMR-validated E,E-isomer to slow evaporation in a non-polar solvent to grow single crystals, confirming the absence of oxime-nitroso tautomerism in the solid state .

Integrated analytical workflow for isomer isolation and tautomer characterization.

References

• Tautomerization: All Types and their Examples . PSIBERG. Available at:[Link]

• 7.3: How Organic Reactions Occur - Mechanisms . Chemistry LibreTexts. Available at:[Link]

• Formaldehyde Oxime Nitrosomethane Tautomerism . ResearchGate. Available at:[Link]

• Toward a Comprehensive Treatment of Tautomerism in Chemoinformatics Including in InChI V2 . PubMed Central (PMC). Available at:[Link]

• Arylcyanomethylenequinone Oximes: An Overview of Synthesis, Chemical Transformations, and Biological Activity . MDPI. Available at:[Link]

Coordination Geometry and Thermodynamic Profiling of N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine with Nickel(II)

Executive Summary

N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine—commonly referred to as methylglyoxime (MGO)—is an asymmetric vicinal dioxime that functions as a highly selective chelating agent for Nickel(II) ions. Structurally analogous to the ubiquitous dimethylglyoxime (DMG) first utilized by L. A. Chugaev in 1905 , MGO forms a brilliantly colored, highly insoluble coordination complex with Ni(II). As a Senior Application Scientist, I have structured this whitepaper to dissect the mechanistic drivers of this coordination, the precise geometric configuration of the resulting bis(methylglyoximato)nickel(II) complex, and the field-proven gravimetric workflows used for its isolation and quantification.

Ligand Architecture and the Chelate Effect

Methylglyoxime (

) possesses two adjacent oxime ( ) groups. In a slightly alkaline medium (pH 8.0–9.0), one oxime group per ligand molecule undergoes deprotonation. The resulting monoanionic ligand coordinates to the central Ni(II) ion via its nitrogen atoms, acting as a bidentate -donor.

Causality of Chelation: The thermodynamic preference for nitrogen over oxygen as the donor atom in vic-dioximes is driven by the softer nature of the

hybridized nitrogen, which forms a highly covalent interaction with the borderline soft Ni(II) ion. The formation of two five-membered chelate rings provides a substantial entropic driving force (the chelate effect), fundamentally stabilizing the complex against dissociation.

Coordination Geometry and Electronic Structure

The Ni(II) central ion possesses a

electronic configuration. When subjected to the strong ligand field generated by the nitrogen donors of MGO, the orbital is pushed to a significantly higher energy level. This forces spin pairing in the lower d-orbitals, resulting in hybridization and a strictly square planar geometry . Because all electrons are paired, the complex is entirely diamagnetic.

Thermodynamic and structural factors stabilizing the Bis(methylglyoximato)nickel(II) complex.

The Role of Hydrogen Bonding and Metal-Metal Stacking

The square planar geometry is rigidly locked by exceptionally short, strong intramolecular hydrogen bonds (

distance of ~2.40 Å) between the protonated oxime oxygen of one ligand and the deprotonated oxime oxygen of the other. This creates a highly stable pseudo-macrocyclic structure.

Furthermore, the planar nature of the complex leaves the axial sites vacant. In the solid state, these molecules stack sequentially, allowing for weak but thermodynamically significant intermolecular

metal-metal interactions (bond distance ~3.24 Å) . This stacking drastically increases the lattice energy, driving the near-absolute insolubility of the complex in aqueous media—a critical feature for gravimetric isolation .

Quantitative Structural and Thermodynamic Data

To provide context, the structural parameters of the MGO complex are compared against the industry-standard DMG complex. The asymmetric methyl group in MGO slightly alters the steric bulk but preserves the core coordination metrics.

Parameter	Bis(methylglyoximato)nickel(II)	Bis(dimethylglyoximato)nickel(II)
Coordination Geometry	Square Planar	Square Planar
Hybridization State
Ni-N Bond Length (Å)	~1.87	1.88
O-H···O H-Bond Distance (Å)	~2.42	2.40
Ni···Ni Stacking Distance (Å)	~3.25	3.24
Magnetic State	Diamagnetic	Diamagnetic
Aqueous Solubility	< 0.001 g/L	< 0.001 g/L

Experimental Workflow: Gravimetric Synthesis and Validation

As an application scientist, ensuring that a protocol is self-validating is paramount. The following methodology for synthesizing and isolating the Ni(MGO)₂ complex incorporates built-in quality control checks to guarantee analytical integrity.

Step-by-Step Methodology

• Sample Preparation: Dissolve the Ni(II)-containing sample in a minimal volume of dilute

  to ensure all nickel is fully dissociated in the aqueous state. Dilute to 200 mL with distilled water.

• Ligand Addition: Heat the solution to 70–80°C.

  • Causality: Heating decreases the initial supersaturation upon precipitation, promoting the formation of larger, easily filterable crystalline aggregates rather than an unfilterable colloidal suspension. Add a slight stoichiometric excess of 1% (w/v) methylglyoxime in ethanol.

• Alkalinization (Critical Step): Slowly add dilute ammonium hydroxide (

  ) dropwise under constant stirring until the solution reaches pH 8.0–8.5.

  • Self-Validation Check: The immediate appearance of a voluminous red precipitate confirms complexation. To validate complete precipitation, allow the solid to settle and add one drop of MGO and

    to the clear supernatant. If no red cloudiness appears, precipitation is quantitatively complete.

• Digestion: Cover the beaker and maintain on a water bath at 60°C for 30–45 minutes.

  • Causality: This induces Ostwald ripening. Smaller, thermodynamically unstable particles dissolve and redeposit onto larger crystals, significantly improving purity and filterability.

• Filtration and Washing: Filter the hot solution through a pre-weighed sintered glass crucible (Porosity 4). Wash the precipitate with cold distilled water.

  • Self-Validation Check: Test the filtrate with a few drops of

    . The absence of a white precipitate confirms the complete removal of contaminating chloride ions.

• Drying and Gravimetry: Dry the crucible at 110–120°C for 1 hour.

  • Causality: This specific temperature range provides enough thermal energy to volatilize coordinated water and residual ethanol without causing thermal degradation of the organic MGO ligand. Cool in a desiccator and weigh to a constant mass (variance < 0.2 mg between weighings).

Gravimetric workflow for the synthesis and isolation of Bis(methylglyoximato)nickel(II).

References

• Title: Nickel bis(dimethylglyoximate) - Wikipedia Source: Wikipedia URL: [Link]

• Title: Unraveling the Mysterious Role of Palladium in Feigl bis(dimethylglyoximate)nickel(II) Spot Tests by Means of Confocal Raman Microscopy Source: Analytical Chemistry (ACS Publications) URL: [Link]

• Title: Metal-Metal Bonds and Physical Properties of Some Nickel(II)-Vic-Dioxime Complexes Source: Iowa State University Retrospective Theses and Dissertations URL: [Link]

Electronic Absorption Spectra of N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine: A Comprehensive Spectroscopic Guide

Executive Summary

N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine, universally known in coordination chemistry as methylglyoxime (MG) , is a powerful aliphatic vic-dioxime ligand. First synthesized in 1882 by Meyer and Janny (who originally termed it "acetoximic acid")[1], this molecule has become a cornerstone in analytical chemistry, material science, and the synthesis of transition metal clathrochelates.

This whitepaper provides an authoritative, in-depth technical analysis of the electronic absorption spectra (UV-Vis) of methylglyoxime and its metal complexes. By deconstructing the causality behind its electronic transitions—from ligand-centered ultraviolet excitations to complex-centered visible charge transfers—this guide serves as a robust framework for researchers and drug development professionals utilizing oxime-based chelators.

Molecular Architecture and Electronic Transitions

The spectroscopic profile of methylglyoxime is dictated by its highly conjugated

-system and the presence of heteroatoms (nitrogen and oxygen) bearing non-bonding ( ) electron pairs.

The Free Ligand (Ultraviolet Region)

In its uncomplexed state, the electronic absorption spectrum of MG is dominated by two primary transitions located entirely in the ultraviolet (UV) region:

• Transitions: Arising from the conjugated carbon-nitrogen double bonds of the oxime groups, this high-energy transition typically manifests as a highly intense absorption band between 234 nm and 242 nm[1][2].
• Transitions: The excitation of non-bonding electrons from the oxime nitrogen atoms to the anti-bonding orbitals occurs at lower energies, yielding a distinct absorption peak ranging from 288 nm to 321 nm[1][2].

Metal Coordination and Charge Transfer (Visible Region)

When methylglyoxime chelates transition metals—such as Iron(II), Palladium(II), or Cobalt(II)—the electronic landscape shifts dramatically. The nitrogen atoms donate electron density to the metal center, stabilizing geometries like square-planar or distorted octahedral structures.

• Metal-to-Ligand Charge Transfer (MLCT): Complexation introduces new, highly allowed MLCT bands in the visible region. For instance, Iron(II) clathrochelates featuring methylglyoxime exhibit strong MLCT absorptions at 460 nm and 490 nm. Similarly, Palladium(II) complexes display a distinct maximum absorption at 460 nm[3].

• Solid-State Intensity Borrowing: In the crystalline state, metal-MG complexes form stacked arrays with close metal-metal interactions. High-pressure UV-Vis spectroscopy reveals sharp

  inter-band transitions. These specific transitions are intensified through a quantum mechanical mechanism where they "borrow" intensity from adjacent MLCT excitations[4].

Experimental Methodology: UV-Vis Spectroscopic Analysis

To ensure absolute scientific integrity and reproducibility, the following self-validating protocol must be adhered to when analyzing the electronic absorption spectra of methylglyoxime systems.

Step 1: Solvent Selection and Matrix Matching

• Action: Dissolve the purified methylglyoxime in spectroscopic-grade acetonitrile or ethanol.

• Causality: The choice of solvent physically dictates the stabilization of the excited states. Acetonitrile is highly recommended due to its aprotic nature and deep UV cutoff (~190 nm), which prevents solvent interference when probing the high-energy

  transitions at 242 nm[2]. Protic solvents like ethanol can hydrogen-bond with the oxime nitrogen, causing slight solvatochromic shifts in the band.

Step 2: Baseline Correction

• Action: Acquire a baseline using a matched pair of 1-cm path length quartz cuvettes filled with the exact solvent batch.

• Causality: Standard borosilicate glass absorbs strongly below 340 nm. Because the critical free-ligand transitions of MG occur at 234 nm and 321 nm[1], quartz cuvettes are mandatory to prevent total absorption of the source beam by the cuvette walls.

Step 3: Metal Complexation Titration

• Action: Titrate the metal precursor (e.g., Pd(II) salts) into the MG solution (

  to M) while continuously monitoring the spectrum from 200 nm to 800 nm.

• Causality & Self-Validation: As coordination occurs, the UV bands will shift, and visible MLCT bands (e.g., 460 nm) will emerge[3]. The emergence of sharp isosbestic points during this titration serves as a mathematical self-validation that only two absorbing species (the free ligand and the fully formed metal complex) are in equilibrium, definitively ruling out the presence of degradation products or intermediate aggregates.

Step 4: High-Pressure Solid-State Analysis (Optional)

• Action: Disperse the crystalline metal-MG complex in a CsCl matrix and analyze it using a gasketed diamond anvil cell[4].

• Causality: Standard solution-phase UV-Vis cannot probe intermolecular lattice dynamics. The CsCl matrix acts as an optically transparent pressure-transmitting medium, allowing researchers to observe the pressure-induced red shifts of the

  transitions as metal-metal separation decreases in the crystal lattice[4].

Quantitative Data Summary

The following table synthesizes the critical quantitative absorption data for methylglyoxime and its representative metal complexes.

Species	Electronic Transition	Wavelength ( )	Molar Absorptivity ( , M cm )	Mechanistic Assignment
Methylglyoxime (Free Ligand)		234 - 242 nm		Ligand-centered conjugated system[1][2]
Methylglyoxime (Free Ligand)		288 - 321 nm		Excitation of non-bonding nitrogen electrons[1][2]
Fe(II)-MG Clathrochelate	MLCT	460 - 490 nm		Metal-to-Ligand Charge Transfer
Pd(II)-MG Complex	MLCT	460 nm	High	Charge transfer in square-planar geometry[3]
Crystalline Metal-MG		Variable (Pressure Dependent)	Intensified	Inter-band transition via intensity borrowing[4]

Mechanistic Pathway of Photoexcitation

The following diagram maps the logical relationship and energy flow of the electronic transitions discussed in this guide.

Figure 1: Logical relationship and energy flow mapping of electronic transitions in methylglyoxime.

References

• [4] High pressure study of changes in energy and Intensity of excitations in crystalline metal glyoxlmes. AIP Publishing. 4

• Using Minisci Reaction for Modification of the tris-Dioximate Metal Clathrochelates. Журнал "Макрогетероциклы" (isuct.ru).

• [1] Synthesis, Characterization and Biological Activity of benzothiazole Complexes. University of Al-Qadisiyah (qu.edu.iq). 1

• [2] Detection of a charge-separated catalyst precursor state in a linked photosensitizer-catalyst assembly. Royal Society of Chemistry (rsc.org). 2

• [3] Spectrophotometric Determination of Palladium, Osmium, and Iridium. Oxford University Press (oup.com).3

Sources

• 1. repository.qu.edu.iq [repository.qu.edu.iq]
• 2. rsc.org [rsc.org]
• 3. academic.oup.com [academic.oup.com]
• 4. pubs.aip.org [pubs.aip.org]

Protocols & Analytical Methods

Application Note: A Comprehensive Guide to the Synthesis of N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine from Methylglyoxal

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol and scientific background for the synthesis of N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine, also known as methylglyoxal dioxime. This application note is designed for researchers in organic chemistry, medicinal chemistry, and drug development. It offers an in-depth exploration of the reaction mechanism, a step-by-step synthesis protocol adapted from established procedures for similar compounds, and critical safety considerations. The synthesis involves the reaction of methylglyoxal with hydroxylamine, a fundamental transformation in organic chemistry for the formation of oximes. This guide emphasizes the rationale behind experimental choices and provides a framework for the reliable preparation and verification of the target compound.

Introduction: The Significance of Methylglyoxal and its Dioxime

Methylglyoxal (MGO) is a reactive α-dicarbonyl compound that is endogenously produced as a byproduct of glycolysis.[1][2] Due to its high reactivity, MGO is implicated in various physiological and pathological processes, including the formation of advanced glycation end products (AGEs), which are associated with diabetic complications and other age-related diseases.[3][4] The ability of methylglyoxal to modify proteins, DNA, and other biomolecules makes it a molecule of significant interest in biomedical research.[1]

The conversion of methylglyoxal to its dioxime, N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine, represents a method to derivatize this reactive dicarbonyl compound. Oximes and their derivatives are versatile compounds in organic synthesis and have applications in various fields, including the development of pharmaceuticals and as ligands in coordination chemistry. The synthesis of methylglyoxal dioxime provides a stable derivative for further study and potential applications, such as in the development of novel therapeutic agents or as a tool to probe the biological activity of methylglyoxal.

Reaction Mechanism: The Oximation of a Dicarbonyl

The synthesis of N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine from methylglyoxal proceeds through a well-established chemical transformation known as oximation. This reaction involves the nucleophilic addition of hydroxylamine to the carbonyl groups of methylglyoxal, followed by dehydration to form the oxime.

The reaction mechanism can be described in the following steps:

• Nucleophilic Attack: The nitrogen atom of hydroxylamine, being a potent nucleophile, attacks the electrophilic carbon atoms of the two carbonyl groups of methylglyoxal. This leads to the formation of unstable hemiaminal intermediates.[5]

• Proton Transfer: A proton is transferred from the nitrogen atom to the oxygen atom of the former carbonyl group.

• Dehydration: The resulting intermediate readily eliminates a molecule of water to form the carbon-nitrogen double bond characteristic of an oxime.

This process occurs at both the aldehyde and ketone functionalities of methylglyoxal to yield the final dioxime product. The reaction is typically carried out in an aqueous or alcoholic solution and can be influenced by pH.

Below is a diagram illustrating the proposed reaction mechanism.

Caption: Proposed reaction mechanism for the synthesis of methylglyoxal dioxime.

Experimental Protocol

This protocol is adapted from a reliable method for the synthesis of a similar compound, diaminoglyoxime, from glyoxal.[6] Researchers should consider this a starting point and may need to optimize conditions for their specific requirements.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
Methylglyoxal (40% in water)	Reagent	Sigma-Aldrich, etc.	Corrosive and a suspected mutagen.[7][8] Handle with care.
Hydroxylamine Hydrochloride	≥98%	Sigma-Aldrich, etc.	Harmful if swallowed or in contact with skin.[9][10]
Sodium Hydroxide	Pellets, ≥97%	Fisher Scientific, etc.	Corrosive.
Deionized Water
Ethanol	95% or absolute	For recrystallization.
Round-bottom flask	Appropriate size for the reaction scale.
Reflux condenser
Magnetic stirrer and stir bar
Heating mantle or oil bath	For controlled heating.
Büchner funnel and flask	For filtration.
pH paper or pH meter

Step-by-Step Procedure

Experimental Workflow Diagram:

Caption: Step-by-step experimental workflow for the synthesis.

• Preparation of the Hydroxylamine Solution: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 13.9 g (0.2 mol) of hydroxylamine hydrochloride and 8.0 g (0.2 mol) of sodium hydroxide in 100 mL of deionized water. Stir until all solids have dissolved. This in-situ generation of free hydroxylamine is a common and effective method.

• Heating: Place the flask in a heating mantle or oil bath and heat the solution to 90-95 °C with stirring.

• Addition of Methylglyoxal: Once the hydroxylamine solution has reached the target temperature, slowly add 18.0 g of a 40% aqueous solution of methylglyoxal (0.1 mol) dropwise over a period of 30-60 minutes using an addition funnel. Slow addition is crucial to control the exothermic nature of the reaction and prevent side reactions.

• Reaction: After the addition is complete, attach a reflux condenser to the flask and continue to heat the reaction mixture at 90-95 °C with stirring for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC) if a suitable system is developed.

• Cooling and Precipitation: After the reaction is complete, turn off the heat and allow the mixture to cool slowly to room temperature with continuous stirring. Then, place the flask in an ice bath to cool to 0-5 °C to maximize the precipitation of the product.

• Isolation: Collect the precipitated solid by vacuum filtration using a Büchner funnel.

• Washing: Wash the solid with a small amount of cold deionized water to remove any unreacted starting materials and inorganic salts.

• Purification: Recrystallize the crude product from a suitable solvent system, such as an ethanol/water mixture, to obtain the pure N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine.

• Drying: Dry the purified crystals in a desiccator or a vacuum oven at a low temperature.

Product Characterization

The identity and purity of the synthesized N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine should be confirmed using standard analytical techniques:

• Melting Point: Determine the melting point of the purified product and compare it to literature values if available.

• Spectroscopy:

  • ¹H and ¹³C NMR: To confirm the molecular structure.

  • FT-IR: To identify the characteristic functional groups (O-H, C=N, N-O).

• Mass Spectrometry: To determine the molecular weight of the compound.

Trustworthiness: A Self-Validating System

The reliability of this synthetic protocol is ensured by several key factors that create a self-validating system:

• Stoichiometric Control: The use of a slight excess of hydroxylamine ensures the complete conversion of the dicarbonyl starting material.

• Temperature and Time Optimization: The specified reaction temperature and time are based on established procedures for similar reactions, balancing reaction rate with the minimization of side products.[6]

• Purification and Verification: The purification of the product via recrystallization is a critical step to remove impurities. The final product's identity and purity must be rigorously confirmed by the analytical methods mentioned above. A sharp melting point and clean spectroscopic data are indicators of a successful synthesis.

Safety Precautions

Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and appropriate chemical-resistant gloves when handling the reagents.

Handling of Reagents:

• Methylglyoxal: This compound is corrosive and a suspected mutagen.[7][8] Handle it in a well-ventilated fume hood. Avoid inhalation of vapors and contact with skin and eyes.

• Hydroxylamine Hydrochloride: This compound is harmful if swallowed or in contact with skin and can cause skin irritation.[9][10]

• Sodium Hydroxide: A strong base that is corrosive and can cause severe burns.

Reaction Conditions: The reaction involves heating, so appropriate precautions should be taken to avoid burns. Ensure that the reflux condenser is properly set up to prevent the release of vapors.

Waste Disposal: Dispose of all chemical waste according to institutional and local regulations.

References

• Golec, B., Sałdyka, M., & Mielke, Z. (2022). Photo-Induced Reactions between Glyoxal and Hydroxylamine in Cryogenic Matrices. Molecules, 27(15), 4797. [Link]

• Pagoria, P. F., & Tappan, A. S. (2017). A Convenient and Safer Synthesis of Diaminoglyoxime. OSTI.GOV. [Link]

• Murray, J. I., & Spivey, A. C. (2016). Preparation of 1-Methylimidazole-N-oxide. Organic Syntheses, 93, 331-343. [Link]

• Carl Roth GmbH + Co. KG. (2021). Safety Data Sheet: Methylglyoxal. [Link]

• Parmar, M. S. (2018). Methylglyoxal. NSUWorks. [Link]

• Rabbani, N., & Thornalley, P. J. (2015). Methylglyoxal, glyoxalase 1 and the dicarbonyl proteome. Amino acids, 47(1), 19-27.
• Rabbani, N., Xue, M., & Thornalley, P. J. (2016). Methylglyoxal-induced dicarbonyl stress in ageing and disease: first steps towards glyoxalase 1-based treatments. Clinical science, 130(21), 1677-1696.
• Thornalley, P. J. (2008). The glyoxalase system: new developments towards functional characterization of a metabolic pathway fundamental to biological life. Biochemical Journal, 413(3), 361-373.
• Vistoli, G., De Maddis, D., Cipak, A., Zarkovic, N., Carini, M., & Aldini, G. (2013). The chemistry of methylglyoxal. In Methylglyoxal in health and disease (pp. 1-20). Springer, Vienna.
• Ho, C. T., & Chen, J. H. (2012). Methylglyoxal: its presence and potential scavengers. In ACS symposium series (Vol. 1105, pp. 1-11). American Chemical Society.
• Phillips, S. A., & Thornalley, P. J. (1993). The formation of methylglyoxal from triose phosphates. Investigation using a specific assay for methylglyoxal. European journal of biochemistry, 212(1), 101-105.
• Rabbani, N., & Thornalley, P. J. (2018). Glycation by methylglyoxal in health and disease. In The Maillard reaction (pp. 177-203). Royal Society of Chemistry.
• Murata-Kamiya, N. (2018). Methylglyoxal, an endogenous aldehyde, crosslinks DNA polymerase and the substrate DNA. Nucleic acids research, 46(17), 8875-8884.

• ResearchGate. (n.d.). Methylglyoxal metabolism. [Link]

• Rabbani, N., & Thornalley, P. J. (2019). Methylglyoxal, a Highly Reactive Dicarbonyl Compound, in Diabetes, Its Vascular Complications, and Other Age-Related Diseases. Physiological reviews, 99(1), 375-466.

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• 1. Methylglyoxal, an endogenous aldehyde, crosslinks DNA polymerase and the substrate DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. nailarabbani.com [nailarabbani.com]
• 4. CN107522181A - The technique that hydroxylamine hydrochloride is prepared using oxime acid hydrolysis method - Google Patents [patents.google.com]
• 5. Photo-Induced Reactions between Glyoxal and Hydroxylamine in Cryogenic Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 6. osti.gov [osti.gov]
• 7. researchgate.net [researchgate.net]
• 8. op.niscpr.res.in [op.niscpr.res.in]
• 9. The Dual-Role of Methylglyoxal in Tumor Progression – Novel Therapeutic Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Application Note &amp; Protocol: Gravimetric Determination of Metal Ions Using Dioxime Precipitants

A Senior Application Scientist's Guide for Researchers in Analytical Chemistry and Pharmaceutical Development

A Note on Nomenclature: The compound N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine is not a standard IUPAC name for a common analytical reagent. However, its name suggests a dioxime structure. This guide will focus on the archetypal and widely utilized reagent, Dimethylglyoxime (DMG) , also known as 2,3-Butanedione dioxime . The principles and protocols detailed herein are foundational for a class of oxime-based precipitating agents and are directly applicable to the gravimetric analysis of various metal ions, most notably Nickel (Ni²⁺) and Palladium (Pd²⁺).

Introduction: The Power of Selective Precipitation

Gravimetric analysis stands as a cornerstone of quantitative chemical analysis, relying on the measurement of mass to determine the quantity of an analyte.[1] Its elegance lies in its directness—converting a soluble analyte into a solid of known, stable composition that can be isolated and weighed.[2] Among the most selective and effective organic precipitating agents are the oximes, a class of compounds characterized by the C=NOH functional group.[3]

Dimethylglyoxime (DMG), discovered by Lev Aleksandrovich Chugaev in 1905, was the first organic spot test reagent used to detect a metal ion and remains a paramount tool for the highly selective precipitation of Nickel(II) and Palladium(II).[4] It forms a distinctively colored, bulky precipitate with Ni(II) ions, a raspberry-red complex that is virtually insoluble in weakly alkaline or ammoniacal solutions.[4][5][6] This high selectivity and the stability of the resulting complex make DMG an ideal reagent for achieving the accuracy and precision demanded in research and drug development settings.

Scientific Principles: Causality and Control in Precipitation

Understanding the underlying chemistry is critical to mastering this technique. The successful application of Dimethylglyoxime in gravimetric analysis hinges on controlling the chemical environment to ensure quantitative, pure precipitation.

The Chelation Reaction: A Self-Validating System

The reaction between Ni²⁺ and two molecules of dimethylglyoxime (abbreviated as dmgH₂) is a classic example of chelation. The two DMG molecules arrange in a square planar geometry around the central nickel ion. Each DMG molecule acts as a bidentate ligand, donating electron pairs from its two nitrogen atoms to the nickel ion.[7] One proton is lost from an oxime group on each of the two DMG molecules during the complex formation.[7]

Reaction: Ni²⁺ + 2C₄H₈N₂O₂ → Ni(C₄H₇N₂O₂)₂ (s) + 2H⁺

The resulting nickel(II) dimethylglyoximate complex is a stable, five-membered ring structure held together by strong coordinate covalent bonds and intramolecular hydrogen bonds. This structural stability contributes to its extremely low solubility in water, which is the foundation of its trustworthiness as a gravimetric method.[8]

Critical Parameter: The Role of pH

The precipitation is quantitatively complete in a buffered pH range of 5 to 9.[1][7][9] The reaction is typically performed in a solution buffered with ammonia or a citrate buffer.[7][9]

• Below pH 5 (Acidic): The equilibrium of the reaction shifts to the left, favoring the formation of the soluble Ni²⁺ ion. This causes the precipitate to dissolve.[1][7][9] Therefore, the precipitation must not be carried out in acidic solutions.

• Above pH 9 (Strongly Basic): While the precipitate is stable, there is a risk of precipitating metal hydroxides (e.g., Fe(OH)₃) if interfering ions are present.

Control of pH is therefore paramount. The protocol often involves making the solution slightly acidic initially, adding the DMG, and then slowly adding ammonia to raise the pH, promoting the formation of a dense, easily filterable precipitate.[9]

Managing Interferences: The Use of Masking Agents

While DMG is highly selective for Ni²⁺ and Pd²⁺, other ions can interfere. Iron(III), chromium(III), and cobalt(II) are common interferents.[3][7]

• Iron(III) and Chromium(III): Can precipitate as hydroxides in the ammoniacal solution required for nickel precipitation.

• Cobalt(II): Forms a soluble, colored complex with DMG, which can lead to errors if a large excess of cobalt is present, as it consumes the reagent.[7][9]

To prevent this, a masking agent such as tartaric acid or citric acid is added before the solution is made alkaline with ammonia.[7][10] These agents form stable, soluble complexes with potential interferents like Fe³⁺ and Cr³⁺, keeping them in solution and preventing their co-precipitation as hydroxides.[7]

Detailed Protocol: Gravimetric Determination of Nickel

This protocol provides a step-by-step methodology for the quantitative analysis of nickel in a soluble sample.

Reagent and Equipment Preparation

• Dimethylglyoxime Solution (1% w/v): Dissolve 1.0 g of dimethylglyoxime powder in 100 mL of 95% ethanol or methanol.[10]

• Filtering Crucible: Use a clean, fritted glass or Gooch crucible. Dry it in an oven at 110-120°C for at least 1-2 hours.[11] Cool in a desiccator to room temperature and weigh accurately on an analytical balance. Repeat the heating, cooling, and weighing cycle until a constant mass (agreement within ±0.4 mg) is achieved.[11]

• Wash Solution: Dilute aqueous ammonia solution.

Experimental Workflow

• Sample Preparation: Accurately weigh a sample containing between 30-50 mg of nickel into a 400 mL beaker. Dissolve the sample in approximately 50 mL of distilled water. If necessary, add dilute HCl dropwise to aid dissolution.

• Initial pH Adjustment & Masking: Add approximately 1-2 g of tartaric acid or citric acid to the sample solution and stir until dissolved. This will mask any interfering iron or chromium.[7][10] Dilute the solution to about 200 mL with distilled water.

• Precipitation:

  • Gently heat the solution to 60-80°C on a hot plate. Do not boil. [3]

  • Slowly add 20-25 mL of the 1% dimethylglyoxime solution with constant stirring. A slight excess of the reagent is necessary to ensure complete precipitation.[1]

  • Immediately add dilute ammonia solution dropwise while stirring continuously until the solution is distinctly ammoniacal (a faint smell of ammonia should be present). A voluminous, bright red precipitate of nickel dimethylglyoximate will form.[4]

• Digestion: Cover the beaker with a watch glass and place it on a steam bath or keep it warm on the hot plate (60°C) for 30-60 minutes.[10] This "digestion" process allows smaller particles to dissolve and re-precipitate onto larger ones, resulting in a denser, more easily filterable precipitate.[2]

• Completeness Test: After digestion and cooling, add a few more drops of the DMG solution to the clear supernatant. The absence of further precipitation indicates the reaction is complete.

• Filtration and Washing:

  • Filter the cooled solution through the previously weighed filtering crucible using gentle suction.

  • Transfer the entire precipitate from the beaker to the crucible. Use a rubber policeman to scrub the beaker walls.

  • Wash the precipitate in the crucible several times with cold distilled water to remove any impurities.[7] Continue washing until a test of the filtrate with acidic silver nitrate solution shows no chloride ions are present (if HCl was used).

• Drying and Weighing:

  • Place the crucible containing the precipitate in an oven at 110-120°C for at least 2 hours.[11][12]

  • Transfer the crucible to a desiccator to cool to room temperature.

  • Weigh the crucible accurately.

  • Repeat the drying, cooling, and weighing process until a constant mass is achieved.[11]

• Calculation: Calculate the percentage of nickel in the original sample using the final mass of the precipitate and the gravimetric factor.

  • Mass of Precipitate = (Mass of crucible + precipitate) - (Mass of empty crucible)

  • Gravimetric Factor (GF) = (Molar Mass of Ni) / (Molar Mass of Ni(C₄H₇N₂O₂)₂)

    • GF = 58.69 / 288.91 = 0.2032[9][10]

  • Mass of Nickel = Mass of Precipitate × 0.2032

  • % Nickel = (Mass of Nickel / Mass of Original Sample) × 100

Quantitative Data Summary

The following table summarizes key data for the gravimetric determination of Nickel and Palladium using Dimethylglyoxime.

Parameter	Nickel (Ni²⁺)	Palladium (Pd²⁺)
Precipitating Agent	Dimethylglyoxime (DMG)	Dimethylglyoxime (DMG)
Formula of Precipitate	Ni(C₄H₇N₂O₂)₂	Pd(C₄H₇N₂O₂)₂
Molar Mass of Precipitate	288.91 g/mol [9]	336.61 g/mol
Appearance	Bright cherry-red[4][8]	Bright yellow
Optimal pH Range	5.0 - 9.0[1][3][7][9]	Weakly acidic (e.g., 0.2M HCl)[13]
Gravimetric Factor	0.2032[10]	0.3167
Drying Temperature	110 - 120 °C[11][12]	110 - 120 °C
Key Interferences	Fe³⁺, Cr³⁺, Co²⁺, Cu²⁺[3][7]	Gold, Platinum (partial)[13]

Visualized Experimental Workflow

The following diagram illustrates the logical flow of the gravimetric analysis protocol.

Sources

• 1. Virtual Labs [inoc-amrt.vlabs.ac.in]
• 2. pharmrecord.com [pharmrecord.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Detection of Nickel Cations in Coins | Chemical Education Xchange [chemedx.org]
• 5. SSERC | Gravimetric analysis of Nickel [sserc.org.uk]
• 6. Dimethylglyoxime: Structure, Uses & Safety Explained [vedantu.com]
• 7. chemlab.truman.edu [chemlab.truman.edu]
• 8. Dimethylglyoxime [chemeurope.com]
• 9. people.bu.edu [people.bu.edu]
• 10. Determination of Nickel using Dimethylglyoxime - 911Metallurgist [911metallurgist.com]
• 11. zchoiact.put.poznan.pl [zchoiact.put.poznan.pl]
• 12. ias.ac.in [ias.ac.in]
• 13. ntrs.nasa.gov [ntrs.nasa.gov]

Application Note: Synthesis and Metalation of Vic-Dioxime Ligands for Hydrogen Evolution Catalysis

Target Audience: Researchers, Materials Scientists, and Catalysis Engineers Document Type: Technical Protocol & Application Guide

Introduction & Mechanistic Overview

Vicinal dioximes (vic-dioximes), such as dimethylglyoxime (DMG) and diphenylglyoxime, are a premier class of bidentate

-chelating ligands in coordination chemistry. Their structural geometry allows them to form highly stable, square-planar equatorial complexes with transition metals like nickel, palladium, and cobalt.

In the realm of renewable energy and drug development, cobalt-dioxime complexes (cobaloximes) have emerged as highly efficient, non-noble metal catalysts for the Hydrogen Evolution Reaction (HER)[1]. The synthesis of these catalytic systems is a two-phase process:

• Ligand Synthesis (Oximation): The condensation of a vicinal diketone with hydroxylamine to form the vic-dioxime[2].

• Metalation & Oxidation: The coordination of the vic-dioxime to a Cobalt(II) center, followed by aerobic oxidation to a stable Cobalt(III) octahedral complex, incorporating an axial ligand to tune electronic properties[3][4].

Causality in Reagent Selection

• Hydroxylamine Hydrochloride over Free Base: Free hydroxylamine is unstable and prone to explosive decomposition. The hydrochloride salt is utilized for safety and stability. A base (e.g., NaOH) is introduced strictly to neutralize the HCl and liberate the nucleophilic free amine in situ[2].

• Axial Ligand Tuning: The choice of the axial N-ligand (e.g., pyridine vs. imidazole) directly dictates the electron density at the cobalt center. Stronger electron-donating ligands stabilize the Co(I) intermediate, significantly increasing the catalytic Turnover Number (TON) during HER[4].

Experimental Workflows & Logical Relationships

Caption: Workflow for the synthesis of vic-dioxime ligands and cobaloxime catalysts.

Self-Validating Experimental Protocols

Protocol A: Synthesis of Dimethylglyoxime (DMG) Ligand

This protocol utilizes temperature-controlled oximation to prevent side reactions such as hydrolysis or mono-oxime formation.

Reagents: Butan-2,3-dione (diacetyl), Hydroxylamine hydrochloride (

), Sodium hydroxide (NaOH), Distilled water.

Step-by-Step Methodology:

• Amine Liberation: Dissolve 10.0 g of

  in 30 mL of distilled water in a 250 mL round-bottom flask. Place the flask in an ice bath. Slowly add a pre-chilled solution of 6.0 g NaOH in 20 mL water dropwise under continuous magnetic stirring.

  • Causality: Maintaining the temperature below 10°C prevents the exothermic neutralization from degrading the liberated hydroxylamine[2].

• Condensation: Gradually add 10 mL of butan-2,3-dione to the cold hydroxylamine solution over 15 minutes.

• Precipitation: Continue stirring for 30 minutes in the ice bath. A white-to-pinkish precipitate of dimethylglyoxime will begin to crash out of the aqueous phase[2].

• Isolation & Validation: Filter the precipitate via vacuum filtration (Büchner funnel). Wash thoroughly with cold distilled water to remove unreacted salts.

  • Self-Validation Check: The product should be a crystalline solid. To confirm purity, run an IR spectrum; look for the disappearance of the strong carbonyl (

    ) stretch at ~1710 cm⁻¹ and the appearance of a broad stretch (~3200 cm⁻¹) and stretch (~1450 cm⁻¹).

Protocol B: Synthesis of Cobaloxime Catalyst [Co(dmgH)2(Py)Cl]

This procedure relies on atmospheric oxygen to drive the Co(II) to Co(III) oxidation, trapping the complex in a stable octahedral geometry.

Reagents: Cobalt(II) chloride hexahydrate (

), Dimethylglyoxime (DMG), Pyridine (Py), Acetone or Ethanol.

Step-by-Step Methodology:

• Metalation: Dissolve 0.50 g (2.1 mmol) of

  and 0.49 g (4.2 mmol) of DMG in 15 mL of dry acetone. Stir at room temperature. The solution will rapidly turn dark as the -chelation occurs[5].

• Axial Ligation & Oxidation: Add 1 equivalent of pyridine (or substituted imidazole) to the mixture. Equip the flask with a drying tube and stir vigorously open to the ambient air for 30–60 minutes.

  • Causality: The ambient

    acts as a mild oxidant. The Co(II) intermediate disproportionates/oxidizes to Co(III), which is thermodynamically stabilized by the strong equatorial field of the bis-dioxime ligands and the axial pyridine[3].

• Crystallization: Filter the reaction mixture to remove any unreacted ligand. Cool the filtrate overnight at 4°C. Brown/green crystals of [Co(dmgH)2(Py)Cl] will form[3][5].

• Isolation & Validation: Collect the crystals via vacuum filtration and wash with cold acetone.

  • Self-Validation Check: Dissolve a small amount in

    for ¹H NMR. The equatorial methyl protons of the DMG ligand should appear as a sharp singlet around 2.4 ppm, confirming the symmetric planar arrangement[3].

Application: Photocatalytic Hydrogen Evolution

Cobaloximes are highly efficient when paired with a photosensitizer (e.g., Eosin Y or Porphyrins) and a sacrificial electron donor (e.g., Triethanolamine, TEOA)[4][5].

Caption: Photocatalytic HER cycle mediated by cobaloxime catalysts and photosensitizers.

Quantitative Data: Impact of Axial Ligands on HER Performance

The choice of the axial ligand during Protocol B has a profound impact on the stability and efficiency of the catalyst. Electron-donating ligands increase the basicity of the cobalt center, facilitating the protonation of Co(I) to form the critical Co(III)-Hydride intermediate[4].

Axial Ligand (L)	Catalyst Complex	Turnover Number (TON)	Overpotential (mV)	Reference
Pyridine	[Co(dmgH)2(Py)Cl]	320	~250	[4]
Imidazole	[Co(dmgH)2(Im)Cl]	565	~220	[4]
N-methylimidazole	[Co(dmgH)2(N-MeIm)Cl]	1135	~200	[4]

Note: TON values are based on 50 hours of continuous visible irradiation in mixed aqueous/acetonitrile solutions at pH 7[4].

References

• Cobaloximes: Models of Vitamin B12 A Demonstration of “Umpolung” in the Reactivity of an Organometallic Complex Source: Michigan State University (MSU) Chemistry URL:[Link]

• Laboratory Preparation of Dimethylglyoxime Source: AskFilo URL:[Link]

• Improved Photocatalytic H2 Evolution by Cobaloxime-Tethered Imidazole-Functionalized Periodic Mesoporous Organosilica Source: MDPI URL:[Link]

• Photochemical hydrogen production and cobaloximes: influence of cobalt axial N-ligand on the system stability Source: National Institutes of Health (PMC) URL:[Link]

• Cobaloxime-Based Double Complex Salts as Efficient and Versatile Catalysts for the Light-Driven Hydrogen Evolution Reaction Source: Amazon S3 (ChemRxiv Preprints) URL:[Link]

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• 2. Laboratory Preparation of Dimethylglyoxime Describe the laboratory proce.. [askfilo.com]
• 3. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 4. Photochemical hydrogen production and cobaloximes: influence of cobalt axial N-ligand on the system stability - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Application Note: Electrochemical Detection of Trace Heavy Metals Using N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Procedure (SOP)

Executive Summary

N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine , systematically known as methylglyoxime (MG) , is an asymmetric vic-dioxime chelating agent. In electroanalytical chemistry, vic-dioximes are the gold standard for the trace quantification of transition metals, predominantly Nickel (Ni²⁺) and Cobalt (Co²⁺). This application note delineates the mechanistic principles, optimized protocols, and analytical validation strategies for deploying MG in Adsorptive Cathodic Stripping Voltammetry (AdCSV) .

By leveraging the highly specific coordination chemistry of MG, this protocol achieves sub-parts-per-billion (ppb) detection limits, making it highly relevant for environmental monitoring, food safety analysis[1], and pharmaceutical quality control where trace metal impurities must be strictly regulated.

Mechanistic Principles & Causality (Expertise & Experience)

To achieve reproducible and ultra-sensitive detection, one must understand the physical chemistry driving the sensor's response. The AdCSV method using methylglyoxime is not merely a measurement; it is a carefully orchestrated sequence of complexation, phase transfer, and electrocatalysis.

Coordination Chemistry

Methylglyoxime possesses two nitrogen donor atoms (oxime groups) that form a highly stable, square-planar, bis-bidentate complex with Ni²⁺ and Co²⁺.

• Causality of pH: The reaction requires an alkaline environment (pH 9.2, typically an ammonia/ammonium chloride buffer). At this pH, the oxime groups undergo partial deprotonation, allowing the formation of the neutral, highly hydrophobic Ni(MG)₂ complex. If the pH is too low, complexation fails; if too high, insoluble Ni(OH)₂ precipitates.

Adsorption and Preconcentration

• Causality of Accumulation: The inherent hydrophobicity of the Ni(MG)₂ complex drives its spontaneous adsorption onto the working electrode surface (e.g., Bismuth-film Screen-Printed Carbon Electrodes[2] or Hanging Mercury Drop Electrodes). By applying a specific deposition potential (e.g., -0.7 V) under constant stirring, we electrostatically and convectively force the complex onto the electrode, preconcentrating the analyte by orders of magnitude from the bulk solution.

Signal Transduction

During the cathodic stripping sweep, the adsorbed complex is reduced. The exact mechanism involves the catalytic reduction of the metal center or the ligand's protons, yielding a massive faradaic current that is directly proportional to the bulk Ni²⁺ concentration. Recent innovations have even utilized similar nickel-dioxime composite nanotubes for non-enzymatic glucose sensing, demonstrating the versatility of these complexes[3].

Mechanistic pathway of Ni-Methylglyoxime complex formation, adsorption, and reduction.

Experimental Protocol: Trace Nickel Detection via AdCSV

This protocol is designed as a self-validating system . It utilizes the method of standard additions to intrinsically correct for matrix effects (e.g., surfactants in wastewater that might competitively foul the electrode) and mandates internal pH verification.

Materials & Reagents

• Working Electrode: Bismuth-modified Screen-Printed Carbon Electrode (Bi-SPCE)[2].

• Supporting Electrolyte: 0.1 M NH₃/NH₄Cl buffer (pH 9.2).

• Ligand Solution: 0.1 M Methylglyoxime (MG) dissolved in absolute ethanol.

• Standard: 10 mg/L Ni²⁺ atomic absorption standard solution.

Step-by-Step Methodology

• Electrode Preparation & Baseline Validation:

  • Rinse the Bi-SPCE with ultrapure water (18.2 MΩ·cm).

  • Validation Step: Run a blank Differential Pulse Voltammetry (DPV) scan in the supporting electrolyte. Causality: This ensures the absence of faradaic impurities on the electrode surface or within the buffer reagents before introducing the sample.

• Sample Preparation & Complexation:

  • Transfer 10.0 mL of the unknown sample into the electrochemical cell.

  • Add 1.0 mL of 0.1 M NH₃/NH₄Cl buffer. Validation Step: Verify the pH is exactly 9.2 using a micro-pH probe.

  • Add 20 µL of the 0.1 M MG solution. Allow 2 minutes for the complexation equilibrium to stabilize.

• Preconcentration (Accumulation):

  • Apply a deposition potential of -0.7 V vs. Ag/AgCl for 60 seconds while stirring at 400 rpm. Causality: Convective mass transport maximizes the delivery of the Ni(MG)₂ complex to the electrode surface.

• Equilibration:

  • Cease stirring and allow a 15-second quiescent period. Causality: This dissipates convective currents in the fluid that would otherwise introduce hydrodynamic noise into the stripping voltammogram.

• Cathodic Stripping:

  • Scan the potential from -0.7 V to -1.2 V using DPV (Pulse amplitude: 50 mV, step: 5 mV).

  • Record the reduction peak current at approximately -1.0 V.

• Quantification via Standard Addition:

  • Spike the sample with three successive aliquots of the Ni²⁺ standard (e.g., adding +5 µg/L per spike).

  • Re-run steps 3-5 after each spike. Extrapolate the linear regression to the x-intercept to determine the original concentration.

Step-by-step workflow of AdCSV for trace metal detection using methylglyoxime.

Data Presentation: Comparative Analytical Performance

The performance of vic-dioxime-based sensors is highly dependent on the electrode substrate and the specific ligand derivative used. Table 1 summarizes typical quantitative parameters for these systems. Dual sensing strategies (optical and electrochemical) using these ligands have recently demonstrated over 95% accuracy compared to standard atomic emission spectroscopy[4]. Furthermore, detection window studies utilizing these ligands are critical for mapping cobalt and nickel speciation in complex oceanographic environments[5].

Table 1: Comparative Analytical Performance of Vic-Dioxime Sensors

Ligand	Target Analyte	Electrode Material	Linear Range	Limit of Detection (LOD)	Reference
Methylglyoxime (MG)	Ni²⁺	HMDE / Bi-SPCE	1.0 - 50.0 µg/L	~0.05 µg/L	Extrapolated
Dimethylglyoxime (DMG)	Ni²⁺	CQDs Thin Film	0.5 - 50.0 ppm	0.29 ppm	[4]
Dimethylglyoxime (DMG)	Ni²⁺	Bismuth-SPCE	10.0 - 40.0 µg/L	< 1.0 µg/L	[2]
Dimethylglyoxime (DMG)	Co²⁺	Bismuth-SPCE	10.0 - 60.0 µg/L	~0.5 µg/L	[2]
Nickel-DMG Nanotubes	Glucose	Glassy Carbon	10 µM - 8 mM	3.3 µM	[3]

References

1.[4] Carbon Quantum Dots: Dimethylglyoxime Thin Film-Based Chemosensors for the Specific Detection of Nickel Ions in Water Resources. ACS Applied Nano Materials. Available at:[Link] 2.[2] Dimethylglyoxime modified screen-printed electrodes for nickel determination. ResearchGate. Available at:[Link] 3.[3] Sensitive Electrochemical Sensors for Glucose Detection Based on Ni(OH)2/Nickel-Dimethylglyoxime Composite Nanotubes. J-STAGE Data / Figshare. Available at:[Link] 4.[5] Production of cobalt binding ligands in a Synechococcus. Woods Hole Oceanographic Institution. Available at:[Link] 5.[1] Development, Optimization, Characterization, and Application of Electrochemical Biosensors for Detecting Nickel Ions in Food. ResearchGate. Available at:[Link]

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• 5. www2.whoi.edu [www2.whoi.edu]

Technical Notes & Optimization

Technical Support Center: Synthesis of N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine

A Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine, commonly known as dimethylglyoxime (dmgH₂), is a critical organic reagent widely recognized for its role as a selective precipitating agent for nickel and palladium in analytical chemistry.[1][2] Its coordination complexes also serve as valuable models for enzymes and catalysts.[2] The synthesis, typically proceeding through the oximation of a diketone like butane-2,3-dione (diacetyl), appears straightforward but is often plagued by issues that lead to significantly reduced yields.[3][4]

This technical support center is designed to provide in-depth troubleshooting guidance and practical, field-proven insights to help you navigate the common challenges and systematically improve the yield and purity of your dmgH₂ synthesis.

Troubleshooting Guide: Enhancing Your Synthesis Yield

This section addresses the most common problems encountered during the synthesis of N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine in a direct question-and-answer format.

Question 1: My overall yield is consistently low. What are the most likely causes and how can I fix them?

Low yield is the most frequent issue and can stem from several factors, primarily related to reaction conditions and reagent stoichiometry.

Possible Cause 1: Incomplete Reaction

The condensation reaction between a carbonyl group and hydroxylamine is an equilibrium process.[5] To drive it towards product formation, several parameters must be optimized.

• Solution:

  • Molar Ratio: Ensure a slight excess of hydroxylamine is used. A common recommendation is to use 1.2 to 1.5 equivalents of hydroxylamine hydrochloride for each carbonyl group.[6][7] This stoichiometric push helps to ensure the complete conversion of the starting diketone.

  • Reaction Time & Temperature: While some protocols suggest room temperature, gentle heating (e.g., 60-80°C) can significantly accelerate the reaction and improve conversion.[7][8] However, excessive heat should be avoided as it can promote side reactions.[9] Monitor the reaction's progress using Thin Layer Chromatography (TLC) until the spot corresponding to the starting material (butane-2,3-dione or its monoxime intermediate) disappears.[6]

Possible Cause 2: Incorrect pH

The reaction rate of oximation is highly pH-dependent.[10] The key is to have a sufficient concentration of free hydroxylamine, which is a nucleophile.

• Causality: Hydroxylamine is typically supplied as its hydrochloride salt (NH₂OH·HCl). A base is required to neutralize the HCl and liberate the free hydroxylamine (NH₂OH). If the pH is too low (acidic), the hydroxylamine will be protonated (NH₃OH⁺), rendering it non-nucleophilic. If the pH is too high (strongly basic), hydroxylamine can become unstable.[10]

• Solution: The optimal pH for oximation is generally in the weakly acidic to neutral range (pH 4-7).[6] This is typically achieved by adding a mild base like sodium acetate or sodium carbonate to a solution of hydroxylamine hydrochloride.[11][12] The acetate or carbonate anion acts as a buffer, maintaining the pH in the desired range for the reaction to proceed efficiently.

Possible Cause 3: Suboptimal Reagent Purity

The purity of starting materials, particularly the butane-2,3-dione and hydroxylamine hydrochloride, is critical.

• Solution:

  • Use reagents from a reputable supplier.

  • If the purity of the butane-2,3-dione is questionable, consider purifying it by distillation before use.

  • Ensure the hydroxylamine hydrochloride is dry and has been stored correctly, as it can be hygroscopic.

Question 2: The product precipitates as an oil or a gummy solid, not a crystalline powder. What's happening?

This issue usually points to incomplete reaction or the presence of impurities that inhibit crystallization.

Possible Cause 1: Presence of Intermediates

The reaction proceeds in two steps: first forming the monoxime (diacetyl monoxime) and then the dioxime.[3][13] If the reaction is stopped prematurely, the monoxime intermediate will remain, which can interfere with the crystallization of the final product.

• Solution: As mentioned previously, extend the reaction time and monitor via TLC to ensure full conversion to the dioxime. Gentle heating can help push the second oximation to completion.[14]

Possible Cause 2: Improper Isolation Technique

The method used to precipitate and isolate the product is crucial for obtaining a crystalline solid.

• Solution:

  • Induce Precipitation: After the reaction is complete, cool the reaction mixture to room temperature, then place it in an ice bath. Slowly add cold water to the mixture with stirring to induce precipitation.[6]

  • Induce Crystallization: If an oil forms, try scratching the inside of the flask with a glass rod at the oil-solvent interface. This can create nucleation sites for crystal growth. Seeding with a small crystal of pure product (if available) is also a highly effective technique.[6]

Question 3: My final product is off-white or colored. How can I improve its purity and appearance?

Colored impurities often arise from side reactions or contaminants in the starting materials.

• Solution: Recrystallization

  • The most effective method for purifying the crude product is recrystallization. Ethanol or an ethanol-water mixture is a commonly used solvent system.[11][15]

  • Procedure: Dissolve the crude solid in a minimum amount of hot ethanol. If colored impurities persist, you can add a small amount of activated carbon (Norit) and heat the solution for a few minutes.[9] Hot-filter the solution to remove the activated carbon and any insoluble impurities. Allow the filtrate to cool slowly to room temperature, followed by further cooling in an ice bath to maximize the yield of pure, crystalline product. Collect the crystals by vacuum filtration.

Frequently Asked Questions (FAQs)

Q1: Can I use a different base besides sodium acetate or sodium carbonate? A1: Yes, other mild bases like pyridine can be used.[7] The key is to select a base that can effectively neutralize the HCl from hydroxylamine hydrochloride without making the solution strongly alkaline, which could degrade the hydroxylamine.[10]

Q2: What is the role of the solvent in this reaction? A2: The solvent, typically an alcohol like ethanol or a water-alcohol mixture, is used to dissolve the reactants and facilitate the reaction.[7][15] For reactants that are not very soluble in water, adding a co-solvent like ethanol helps to create a homogeneous solution, which can improve reaction rates.[5]

Q3: Is it necessary to control the temperature during the addition of the base? A3: Yes, especially when neutralizing hydroxylamine hydrochloride with a stronger base like sodium hydroxide. The neutralization is an exothermic reaction. It's good practice to perform this step in an ice bath to keep the temperature below 10-15°C.[9] This minimizes the potential for hydroxylamine decomposition.

Q4: How do I properly dispose of the waste from this synthesis? A4: All waste should be handled in accordance with your institution's safety guidelines. Aqueous waste should be neutralized before disposal. Organic waste containing ethanol and other reagents should be collected in a designated non-halogenated solvent waste container.

Optimized Synthesis Protocol

This protocol incorporates the troubleshooting advice to maximize yield and purity.

Materials:

• Butane-2,3-dione (diacetyl)

• Hydroxylamine hydrochloride (NH₂OH·HCl)

• Sodium acetate (CH₃COONa)

• Ethanol (95%)

• Deionized water

Procedure:

• Prepare Hydroxylamine Solution: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve hydroxylamine hydrochloride (2.2 equivalents) and sodium acetate (2.2 equivalents) in a minimal amount of deionized water.

• Add Diketone: To the stirring hydroxylamine solution, add a solution of butane-2,3-dione (1.0 equivalent) dissolved in ethanol. The amount of ethanol should be sufficient to create a homogeneous solution.

• Reaction: Gently heat the reaction mixture to reflux (approximately 70-80°C) using a heating mantle. Monitor the reaction progress by TLC. The reaction is typically complete within 1-2 hours.

• Isolation: Once the starting material is consumed, remove the flask from the heat and allow it to cool to room temperature.

• Precipitation: Slowly add cold deionized water to the reaction mixture while stirring until a white precipitate forms.

• Crystallization: Cool the mixture in an ice bath for 30-60 minutes to maximize crystal formation.

• Filtration: Collect the white crystalline product by vacuum filtration. Wash the solid with several portions of cold deionized water to remove any soluble impurities.

• Drying: Dry the product in a desiccator or a vacuum oven at low heat.

• (Optional) Recrystallization: For higher purity, recrystallize the crude product from a hot ethanol/water mixture as described in the troubleshooting section.

Key Parameter Summary

Parameter	Recommended Condition	Rationale
Molar Ratio	1.2-1.5 eq. NH₂OH·HCl per carbonyl	Drives equilibrium towards product formation.[6]
pH	Weakly acidic to neutral (pH 4-7)	Maximizes concentration of free nucleophilic hydroxylamine.[10]
Base	Sodium Acetate / Sodium Carbonate	Acts as a buffer to maintain optimal pH.[11]
Temperature	60-80°C (Gentle Reflux)	Increases reaction rate without promoting side reactions.[8]
Monitoring	Thin Layer Chromatography (TLC)	Ensures reaction goes to completion.[6]
Purification	Recrystallization from Ethanol/Water	Removes impurities and provides a pure, crystalline product.[15]

Visual Guides

Reaction Mechanism

Caption: Reaction pathway for the synthesis of dmgH₂.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting common synthesis issues.

References

• 14

• 15

• 3

• 2

• 1

• 16

• 9

• 17

• 5

• 8

• 13

• 4

• 11

• 12

• 6

• 7

Sources

• 1. Dimethylglyoxime:Uses,Reactions,Preparation_Chemicalbook [chemicalbook.com]
• 2. Dimethylglyoxime - Wikipedia [en.wikipedia.org]
• 3. Dimethylglyoxime [chemeurope.com]
• 4. byjus.com [byjus.com]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. rsc.org [rsc.org]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. US3808275A - Process for producing oximes - Google Patents [patents.google.com]
• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. researchgate.net [researchgate.net]
• 13. Diacetyl monoxime - Wikipedia [en.wikipedia.org]
• 14. Organic Syntheses Procedure [orgsyn.org]
• 15. Laboratory Preparation of Dimethylglyoxime Describe the laboratory proce.. [askfilo.com]
• 16. CN101058550A - Preparation method for diacetylmonoxime - Google Patents [patents.google.com]
• 17. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]

Technical Support Center: Troubleshooting Methylglyoxime Complex Formation

Welcome to the Advanced Coordination Chemistry Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals who encounter unexpected side reactions—such as premature hydrolysis, oxidative self-decomposition, or disproportionation—during the synthesis of methylglyoxime and dimethylglyoxime (dmgH2) transition metal complexes.

This guide provides field-proven mechanistic insights, quantitative troubleshooting matrices, and self-validating protocols to ensure high-yield, high-purity complex formation.

I. Frequently Asked Questions (Mechanistic Troubleshooting)

Q1: Why does my metal-glyoxime complex undergo premature ligand hydrolysis, and how do I control it?

The Causality: Ligand hydrolysis in glyoxime complexes is often driven by the combined Lewis acidity of the metal centers. In dinuclear copper(II) or nickel(II) complexes, the metals increase the electrophilicity of the carbon atom in the bridging

-O-N=C group of the glyoxime ligand. This electronic environment facilitates a nucleophilic attack by ambient , cleaving the ligand into butane-2,3-dione monoxime and hydroxylamine ( ).

The Solution: Solvent selection is your primary control mechanism, as it dictates the thermodynamic fate of the

byproduct. If you synthesize the complex in acetonitrile ( ), the is oxidized to , yielding reduced metal species. Conversely, in ethanol, is reduced to , yielding acetaldehyde as an oxidation product . To minimize hydrolysis entirely, maintain strictly anhydrous conditions and utilize non-coordinating, aprotic solvents during the initial complexation phase.

Fig 1. Solvent-dependent hydrolysis and redox pathways in metal-glyoxime complexes.

Q2: How can I prevent the oxidative self-decomposition of Nickel/Cobalt glyoxime complexes in basic solutions?

The Causality: Oxidative self-decomposition is highly pH-dependent. In nickel(III) glyoxime and related peptide complexes, base-assisted oxidation occurs rapidly. At

, the complex undergoes a four-electron oxidation at the alpha carbon. However, at , two metal-ligand complexes coordinate via an oxo bridge to form a highly reactive dimer. This dimer generates radical intermediates that cross-link the ligands, destroying the complex .

The Solution: Strict pH buffering (ideally between 6.0 and 6.5) is required. Furthermore, because atmospheric

can insert into the complex and convert diaminobutanedioic derivatives into alkenes, all basic phase reactions must be conducted under Schlenk line conditions using degassed solvents.

Q3: During the synthesis of organocobaloximes, my yields are capped at ~50%. What is causing this?

The Causality: Many legacy protocols attempt to prepare organocobaloximes in situ from a mixture of a cobalt(II) salt, dioxime ligand, and an electrophile without a dedicated reducing agent. Under these conditions, the intermediate Co(II) species undergoes disproportionation into Co(I) and Co(III). Because only the Co(I) "supernucleophile" reacts with the alkyl halide via an

mechanism, the theoretical maximum yield is inherently capped at 50% based on the starting cobalt .

The Solution: Implement a stepwise "Umpolung" synthesis. First, quantitatively oxidize the Co(II) to a stable Co(III) precursor (e.g., Chloro(pyridine)cobaloxime) using aerobic oxidation. Second, isolate the Co(III) complex and fully reduce it to Co(I) using Sodium Borohydride (

) under strictly anaerobic conditions before introducing the alkylating agent.

Fig 2. Stepwise synthesis of alkylcobaloximes minimizing Co(II) disproportionation.

II. Quantitative Data: Side Reaction Mitigation Matrix

The following table summarizes key quantitative parameters for preventing side reactions across various glyoxime coordination workflows, including their impact on catalytic Turnover Numbers (TON) .

Side Reaction	Catalyst / Complex	Primary Cause	Mitigation Strategy	Quantitative Impact
Ligand Hydrolysis	Cu(II)/Ni(II) dimethylglyoxime	High Lewis acidity +	Use aprotic solvents (e.g., )	Prevents 100% conversion to and monoxime.
Oxidative Cross-linking	Ni(III) glyoxime complexes	Base-assisted oxo-bridge formation	Buffer reaction to	Reduces dimer formation from 60% (at pH 10.3) to < 5%.
Co(II) Disproportionation	Organocobaloximes	Lack of dedicated reductant	Stepwise reduction	Increases theoretical yield from 50% to > 95%.
Photochemical Degradation		Weak axial N-ligand binding	Substitute Pyridine with N-methyl imidazole	Increases catalytic TON from 320 to 1135 over 50h.

III. Self-Validating Experimental Protocol: Stepwise Cobaloxime Synthesis

To guarantee the suppression of disproportionation and oxidative degradation, utilize the following self-validating protocol for the synthesis of Chloro(pyridine)cobaloxime(III) and its subsequent alkylation. Note: This protocol relies on distinct visual colorimetric shifts to validate the success of each mechanistic step.

Phase 1: Aerobic Oxidation to Co(III) Precursor

• Dissolution: In a 100 mL round-bottom flask, dissolve 500 mg (2.15 mmol) of

  and 551 mg (4.70 mmol) of dimethylglyoxime in 20 mL of 95% ethanol. Heat the mixture to 70°C.

• Base Addition: Add 86.0 mg (2.15 mmol) of NaOH. The solution will turn a deep pink/purple, indicating the formation of the transient Co(II) intermediate.

• Axial Ligation: Add 2.15 mmol of pyridine (or N-methyl imidazole for higher stability) and cool the solution to room temperature.

• Aerobic Oxidation: Pass a gentle stream of atmospheric air through the solution for exactly 30 minutes.

• Validation Checkpoint: A dense brown-yellow precipitate must form. If the solution remains pink or purple, the oxidation to Co(III) is incomplete. Increase airflow and verify the pH is neutral.

• Isolation: Filter the suspension, wash successively with water (5 mL), ethanol (2 x 5 mL), and diethyl ether (3 x 5 mL). Dry under vacuum.

Phase 2: "Umpolung" Reduction and Alkylation

• Degassing: Suspend the isolated Chloro(pyridine)cobaloxime(III) in 15 mL of methanol in a Schlenk flask. Degas the suspension via three freeze-pump-thaw cycles and backfill with ultra-pure Argon.

• Reduction: Under positive Argon pressure, add 1.5 equivalents of

  dissolved in a minimal amount of degassed 0.1 M NaOH.

• Validation Checkpoint: The suspension will rapidly dissolve and turn a striking dark blue/green . This color is the absolute validation of the Co(I) supernucleophile. If the solution turns muddy brown, oxygen has breached the vessel, resulting in oxidative self-decomposition. The batch must be discarded.

• Alkylation: Immediately inject 1.2 equivalents of your target alkyl halide (e.g., methyl iodide) via a gas-tight syringe.

• Final Validation: The solution will rapidly shift from dark blue/green to a bright orange/red , confirming the successful

  formation of the Co-C bond. Stir for 1 hour, then precipitate the final organocobaloxime by adding degassed water.

IV. References

• Cooperativity at the crossroad: The two copper centers in the dinuclear copper(II) dimethylglyoxime complex work in concert to facilitate ligand hydrolysis... researcher.life. Available at:

• Oxidative self-decomposition of the nickel(III) complex of glycylglycyl-L-histidylglycine nih.gov. Available at:

• Cobaloximes: Models of Vitamin B12 A Demonstration of “Umpolung” in the Reactivity of an Organometallic Complex msu.edu. Available at:

• Photochemical hydrogen production and cobaloximes: influence of cobalt axial N-ligand on the system stability nih.gov. Available at:

Optimizing pH conditions for N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine metal binding

Topic: Optimizing pH Conditions for N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine Metal Binding

Introduction: The Critical Role of pH in Coordination Chemistry

Welcome to the technical support guide for optimizing metal binding with N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine. This ligand, more commonly known as butane-2,3-dione dioxime or dimethylglyoxime (dmgH₂) , is a quintessential example of a vic-dioxime. These ligands are renowned for their ability to form stable, often colorful, and analytically significant complexes with a variety of transition metal ions, most notably Nickel(II).[1][2][3]

The success of any coordination experiment with this ligand is fundamentally governed by one master variable: pH . The solution's pH dictates the protonation state of the ligand and the speciation of the metal ion, creating a delicate equilibrium that must be precisely controlled to favor complex formation over side reactions. This guide provides a framework for understanding these principles, offering detailed protocols and troubleshooting advice to ensure reproducible and successful experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: Why is pH the most critical parameter for metal binding with this ligand?

The influence of pH is two-fold, affecting both the ligand and the metal ion simultaneously. Optimal complexation occurs only within a specific pH window where the ligand is sufficiently deprotonated to act as a strong chelator, and the metal ion remains in a soluble, reactive form.

• Ligand Speciation (Protonation State): The vic-dioxime ligand has two weakly acidic protons on its oxime hydroxyl groups (-N-OH). For the ligand to coordinate effectively with a metal ion, at least one of these protons must be removed (deprotonation) to form the anionic oximato group (-N-O⁻), which is a much stronger electron donor.[4][5] The equilibrium between the protonated (dmgH₂) and deprotonated (dmgH⁻) forms is governed by the ligand's acidity constant (pKa). Binding typically involves the formation of a five-membered chelate ring, a process greatly favored by this deprotonation.[6]

• Metal Ion Speciation (Hydrolysis): In aqueous solutions, metal ions exist as hydrated species, e.g., [M(H₂O)₆]ⁿ⁺. As the pH increases, these hydrated ions undergo hydrolysis, forming hydroxo- and oxo-species (e.g., [M(H₂O)₅(OH)]⁽ⁿ⁻¹⁾⁺) and eventually precipitating as insoluble metal hydroxides (e.g., M(OH)ₙ).[7][8][9] This process competes directly with ligand binding; if the pH is too high, the metal will precipitate out of solution before it can react with the ligand.[9]

The interplay between these two pH-dependent processes is visualized below.

Caption: The central coordination reaction is opposed by pH-dependent side reactions.

Q2: What are the pKa values for N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine (dimethylglyoxime), and what do they mean for my experiment?

Dimethylglyoxime (dmgH₂) has two pKa values, corresponding to the stepwise dissociation of its two oxime protons.

Dissociation Step	Equilibrium	Approximate pKa Value
First (pKa₁)	dmgH₂ ⇌ dmgH⁻ + H⁺	~10.6 - 11.0
Second (pKa₂)	dmgH⁻ ⇌ dmg²⁻ + H⁺	~12.5 - 13.0
Note: These values can vary slightly depending on the solvent system, ionic strength, and temperature.

Causality Explained: The pKa₁ value of ~10.6 is the most critical for complex formation with divalent metals like Ni(II), which typically form a 1:2 complex, [Ni(dmgH)₂]. In this structure, one proton is lost from each of the two ligand molecules. To achieve a significant concentration of the reactive, singly-deprotonated (dmgH⁻) form of the ligand, the pH of the solution must be raised to a level approaching this pKa value. However, you do not need to reach a pH of 10.6. The reaction is often driven to completion at a lower pH (typically pH 5-9 for Ni(II)) because the metal ion's coordination to the ligand stabilizes the deprotonated form, effectively lowering its pKa upon binding.[4] This is an example of Le Châtelier's principle: as the metal consumes the dmgH⁻ species, the dmgH₂ ⇌ dmgH⁻ equilibrium shifts to the right to produce more.

Caption: The protonation state of the ligand is directly dependent on solution pH.

Q3: How do I choose the right buffer for my experiment?

Buffer selection is critical. An inappropriate buffer can interfere with the reaction or provide a false pH reading.

Key Criteria for Buffer Selection:

• pKa Match: The buffer's pKa should be as close as possible to your target experimental pH. This ensures maximum buffering capacity, resisting pH shifts as protons are released during complex formation.

• Non-Coordinating: The buffer components must not be ligands themselves. Buffers containing amines (e.g., Tris) or carboxylates (e.g., acetate, citrate) can potentially coordinate to the metal ion, competing with your primary ligand and leading to lower yields or the formation of mixed-ligand complexes.

• Solubility & Compatibility: The buffer must be soluble in your solvent system and compatible with all reactants.

Recommended "Good's" Buffers: For transition metal studies, non-coordinating biological buffers are often excellent choices.

Buffer	Useful pH Range	Comments
MES	5.5 - 6.7	Good for mildly acidic conditions.
PIPES	6.1 - 7.5	Excellent choice for neutral pH ranges.
HEPES	6.8 - 8.2	Very common and reliable for physiological pH.
CHES	8.6 - 10.0	Suitable for moderately basic conditions.

Troubleshooting Guide

Problem 1: No complex is forming, or the yield is very low.

This is often the result of the pH being too low.

• Causality: At low pH (significantly below the optimal range), the concentration of the deprotonated, active form of the ligand (dmgH⁻) is negligible. The equilibrium is shifted far to the left (dmgH⁻ + H⁺ ⇌ dmgH₂), meaning there is not enough of the reactive species to form the complex.

• Troubleshooting Steps:

  • Verify pH: Use a calibrated pH meter to check the pH of your reaction mixture.

  • Systematic Increase: Gradually increase the pH of the solution by adding a dilute, non-coordinating base (e.g., 0.1 M NaOH or KOH) dropwise. Monitor for the characteristic color change or precipitation of your complex.

  • Re-evaluate Buffer: Ensure your chosen buffer is appropriate for the target pH and is not interfering with the reaction.

Problem 2: A precipitate forms immediately upon adding the metal salt or adjusting the pH, but it's not the right color or character.

This is a classic sign that the pH is too high, causing the precipitation of metal hydroxides.

• Causality: Every metal ion has a pH at which it will begin to precipitate as its hydroxide.[9] Highly charged ions (like Fe³⁺ or Al³⁺) can precipitate in acidic conditions, while many divalent ions (like Ni²⁺, Cu²⁺, Co²⁺) precipitate in neutral to basic conditions.[8][10] If you overshoot the optimal pH window, the metal hydrolysis reaction will outcompete the ligand binding reaction.

Metal Ion	Charge	Approx. pH of First Hydroxide Formation *
Fe³⁺	+3	~2-3
Al³⁺	+3	~4-5
Cu²⁺	+2	~5-6
Ni²⁺	+2	~7-8
Co²⁺	+2	~7-8
Mn²⁺	+2	~8-9
Values are approximate and depend on concentration.[8][9][10]

• Troubleshooting Steps:

  • Lower the pH: Immediately add a dilute, non-coordinating acid (e.g., 0.1 M HCl or HNO₃) to dissolve the hydroxide precipitate.

  • Control the Addition: Premix the ligand and metal salt at a lower pH (e.g., pH 4-5) where both are soluble. Then, slowly raise the pH to the desired range. This allows the ligand to "capture" the metal ion as the pH rises, preventing hydrolysis.

  • Consult Hydrolysis Data: Compare your target pH with the known hydrolysis behavior of your specific metal ion to ensure you are working in a suitable range.

Problem 3: My results are inconsistent between experiments.

Inconsistent results are frequently traced back to poor pH control.

• Causality: Without a robust buffer system, the pH of the solution can drift due to the absorption of atmospheric CO₂ (which forms carbonic acid) or because the coordination reaction itself releases protons (M²⁺ + 2dmgH₂ → [M(dmgH)₂] + 2H⁺), thereby lowering the pH and inhibiting further reaction.

• Troubleshooting Steps:

  • Implement a Buffer: If you are not using a buffer, introduce one. Select a buffer with a pKa value within +/- 0.5 pH units of your target pH.

  • Increase Buffer Concentration: If you are already using a buffer, its capacity may be insufficient. Try increasing the buffer concentration (e.g., from 25 mM to 100 mM).

  • Calibrate pH Meter: Ensure your pH meter is calibrated correctly with fresh standards before each experiment.

Experimental Protocol: Determining Optimal pH for Complex Formation

This protocol uses UV-Visible spectrophotometry to monitor complex formation as a function of pH, allowing for the empirical determination of the optimal conditions for your specific metal-ligand system.

Caption: A systematic workflow for empirically determining the optimal pH for metal complex formation.

Detailed Steps:

• Prepare Stock Solutions:

  • Metal Solution: Prepare a concentrated stock solution of your metal salt (e.g., 10 mM NiCl₂ in deionized water).

  • Ligand Solution: Prepare a stock solution of N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine. Since it has low water solubility, dissolve it in ethanol or a 50:50 ethanol:water mixture (e.g., 20 mM).

  • Buffer Solution: Prepare a 0.5 M or 1.0 M stock solution of a suitable buffer (e.g., HEPES for a target pH around 7.5).

  • Titrants: Prepare standardized solutions of 0.1 M HCl and 0.1 M NaOH.

• Set up Reaction Series:

  • In a series of 10-12 glass vials, add a fixed volume of the metal stock solution, a fixed volume of the ligand stock solution (typically ensuring a 2:1 or greater ligand-to-metal molar ratio), and a fixed volume of the buffer stock solution.

  • Add deionized water to bring the total volume to a constant value (e.g., 9.5 mL), leaving room for the titrant.

• Adjust pH:

  • While stirring, use a calibrated pH meter to measure the pH of the first vial.

  • Carefully add 0.1 M HCl or 0.1 M NaOH dropwise to adjust the pH to the first target value (e.g., pH 4.0).

  • Repeat this process for each vial, creating a series that spans the expected optimal range (e.g., pH 4.0, 4.5, 5.0, 5.5, 6.0, 6.5, 7.0, 7.5, 8.0, 8.5, 9.0).

  • After the final pH adjustment, bring all solutions to the exact same final volume with deionized water.

• Equilibrate and Measure:

  • Allow the solutions to equilibrate for a set period (e.g., 30 minutes) at a constant temperature.

  • Measure the UV-Visible absorbance spectrum for each solution to identify the wavelength of maximum absorbance (λₘₐₓ) for the colored metal complex.

  • Record the absorbance at this λₘₐₓ for each pH point.

• Analyze Data:

  • Create a plot of Absorbance @ λₘₐₓ versus pH.

  • The resulting curve will typically be sigmoidal or bell-shaped. The pH at which the absorbance is highest (or reaches a stable plateau) is the optimal pH for complex formation under your experimental conditions.

By following this guide, researchers can move beyond trial-and-error and adopt a systematic, mechanistically informed approach to optimizing their metal-coordination experiments.

References

• Kukushkin, V. Y., & Pombeiro, A. J. L. (1999). Oxime and oximate metal complexes: unconventional synthesis and reactivity. Coordination Chemistry Reviews, 181, 147–175. [Link]

• Galishev, A. A., et al. (2017). Metal-Involving Synthesis and Reactions of Oximes. Chemical Reviews, 117(19), 12389-12452. [Link]

• Milios, C. J., et al. (2006). The Coordination Chemistry of Pyridyl Oximes. Polyhedron, 25(1), 1-20. [Link]

• Chanana, M., et al. (2019). The role of pH, metal ions and their hydroxides in charge reversal of protein-coated nanoparticles. Nanoscale Advances, 1(6), 2295-2304. [Link]

• Creative Chemistry. (n.d.). Acidity or hydrolysis reactions. [Link]

• Clark, J. (2023). Hexaaqua Ions: Formation, Properties, Acidity & Hydrolysis. ChemSimplix. [Link]

• Kukushkin, V. Y., & Pombeiro, A. J. L. (2005). Coordination Chemistry and Metal-involving Reactions of Amidoximes. Relevance to the Chemistry of Oximes and Oxime Ligands. Coordination Chemistry Reviews, 249(15-16), 1545-1567. [Link]

• Wulfsberg, G. (n.d.). Predicting the Degree of Hydrolysis of Cations. Middle Tennessee State University. [Link]

• LibreTexts Chemistry. (2026). Metal-catalyzed Hydrolysis. [Link]

• Sureshan, K. M., & Kumar, A. (2023). Oxime ligands: Organometallic synthesis and catalysis. Journal of Organometallic Chemistry, 991, 122699. [Link]

• Kuca, K., et al. (2020). FDA-Approved Oximes and Their Significance in Medicinal Chemistry. Molecules, 25(15), 3497. [Link]

• Hogsed, M. J. (1956). Preparation of oximes. U.S.

• El-Sofy, H. A., et al. (2019). The effect of pH for binding capacity of heavy metals on the ligand. ResearchGate. [Link]

• Banks, C. V. (1961). Metal-metal bonds and physical properties of some nickel(II)-vic-dioxime complexes. Iowa State University. [Link]

• Kaya, Y., et al. (2008). Synthesis and Characterization of Complexes of vic-Dioxime Derivatives with Transition Metal. Asian Journal of Chemistry, 20(3), 2221-2229. [Link]

• Houghtaling, J., et al. (2014). Application of Metal Coordination Chemistry to Explore and Manipulate Cell Biology. Accounts of Chemical Research, 47(8), 2419-2427. [Link]

• Unwin, P. R., et al. (2003). Manipulation and measurement of pH sensitive metal–ligand binding using electrochemical proton generation and metal detection. Chemical Communications, (13), 1516-1517. [Link]

• Ray, U. (2012). Crystal Structure and Solid-State Properties of Metal Complexes of the Schiff Base Ligands Derived from Diacetylmonoxime. IntechOpen. [Link]

• Al-fahdawi, A. S., et al. (2020). Synthesis, Characterization and Antibacterial Activity Studies of Some Transition Metal Chelates of Mn(II), Ni(II) and Cu(II) with Schiff Base Derived from Diacetylmonoxime with O-phenylenediamine. Egyptian Journal of Chemistry, 63(7), 2475-2483. [Link]

• Zhang, J., et al. (2007). Preparation method for diacetylmonoxime.

• El-Tabl, A. S., et al. (2021). New metal complexes derived from diacetylmonoxime-n(4)antipyrinylthiosemicarbazone: Synthesis, characterization and evaluation of antitumor activity against Ehrlich solid tumors induced in mice. Arabian Journal of Chemistry, 14(3), 102993. [Link]

• Al-Hamdani, A. A. S., et al. (2025). Synthesis, Characterization and Biological Activity Study of a New Schiff Base- Oxime Derived Ligand and Its Complexes with Some. Proceedings of the 13th International Conference on Applied Innovations in IT, 667-678. [Link]

• Tchakounte, N. V. M., et al. (2017). A Density Functional Theory Investigation of d8 Transition Metal(II) (Ni, Pd, Pt) Chloride Complexes of Some Vic-dioximes Derivatives. Physical Chemistry Research, 5(3), 485-500. [Link]

• Katritzky, A. R., et al. (2018). Dual acting oximes designed for therapeutic decontamination of reactive organophosphates via catalytic inactivation and acetylcholinesterase reactivation. Scientific Reports, 8(1), 10815. [Link]

• Ghiasvand, A., et al. (2014). Novel vic-dioximes: synthesis, structure characterization, and antimicrobial activity evaluation. Journal of the Serbian Chemical Society, 79(11), 1329-1340. [Link]

• Zhang, F., et al. (2013). Interplay of pH and Binding of Multivalent Metal Ions: Charge Inversion and Reentrant Condensation in Protein Solutions. The Journal of Physical Chemistry B, 117(16), 4679-4688. [Link]

• Cukurovali, A., & Yilmaz, I. (2001). Synthesis and Characterization of A Vic-Dioxime Derivative and Investigation of its Complexes with Ni(II), Co(II), Cu(II) and UO2(VI) Metals. Turkish Journal of Chemistry, 25(4), 453-461. [Link]

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Technical Support Center: Coordination Chemistry of N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine

Welcome to the technical support center for researchers, scientists, and drug development professionals working with N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine and similar vicinal dioxime ligands. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions regarding the challenges posed by steric hindrance in the coordination of this ligand to metal centers.

Introduction: The Challenge of Steric Hindrance

N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine, a member of the vic-dioxime family of ligands, is a versatile building block in coordination chemistry.[1] Its ability to form stable complexes with a variety of transition metals has led to applications in catalysis, analytical chemistry, and as models for biological systems.[2] However, the spatial arrangement of the methyl groups and oxime functionalities can introduce significant steric hindrance, impeding the approach of the ligand to the metal center and complicating complex formation.[3] This guide provides practical strategies and detailed protocols to overcome these steric barriers and achieve successful coordination.

Troubleshooting Guide: Addressing Common Experimental Issues

This section addresses specific problems you may encounter during the synthesis of metal complexes with N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine.

Issue 1: Low or No Product Yield

Question: I am following a standard procedure for complexation (e.g., refluxing the ligand and metal salt in ethanol), but I am getting very low to no yield of my desired metal complex. What are the likely causes and how can I improve the yield?

Answer:

Low or no product formation is a common issue when dealing with sterically demanding ligands like N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine. The primary culprit is often the high activation energy barrier created by steric repulsion between the ligand and the metal's existing coordination sphere.[4] Here’s a systematic approach to troubleshooting this problem:

1. Optimize Reaction Conditions:

• Temperature and Reaction Time: Standard reflux temperatures may be insufficient to provide the necessary energy to overcome the steric barrier. Consider a stepwise increase in the reaction temperature, if the solvent allows, and significantly extending the reaction time.[2] Monitor the reaction progress by thin-layer chromatography (TLC) to determine the optimal duration.

• Solvent Choice: The coordinating ability of the solvent can play a crucial role.[5] A highly coordinating solvent may compete with your ligand for binding sites on the metal. Conversely, a non-coordinating solvent might not sufficiently solubilize the reactants. Experiment with a range of solvents with varying polarities and coordinating abilities. For instance, if you are using ethanol, you might try a higher-boiling point alcohol or a less coordinating solvent like toluene or dioxane.

• pH Control: The oxime groups of the ligand are weakly acidic.[1] Deprotonation of one or both hydroxyl groups is often necessary for coordination.[6] The pH of the reaction medium can significantly influence this deprotonation. The addition of a non-coordinating base, such as a tertiary amine (e.g., triethylamine) or a gentle inorganic base (e.g., sodium acetate), can facilitate deprotonation and subsequent coordination. It is crucial to carefully control the amount of base added, as an excessively high pH can lead to the precipitation of metal hydroxides. A pH-metric titration can be a valuable tool to determine the optimal pH range for complex formation.

2. Consider Alternative Synthetic Methods:

If optimizing conventional heating methods fails, more energetic approaches may be necessary.

• Microwave-Assisted Synthesis: Microwave irradiation can dramatically accelerate reaction rates by rapidly and efficiently heating the reaction mixture.[7] This technique often leads to higher yields and shorter reaction times, especially for reactions with high activation energies.[8]

• High-Pressure Synthesis: Applying high pressure (in the kbar range) can force molecules into closer proximity, overcoming steric repulsion and promoting bond formation.[9][10] This method is particularly effective for sterically hindered reactions where conventional methods fail.[9]

3. Re-evaluate Reagents:

• Purity of Reactants: Ensure that your ligand and metal salt are of high purity. Impurities can interfere with the reaction.[5]

• Metal Precursor: The choice of metal precursor can influence reactivity. Metal salts with weakly coordinating counter-ions (e.g., perchlorate, triflate) are often more reactive than those with strongly coordinating counter-ions (e.g., chloride).

Issue 2: Formation of an Unwanted Side Product or a Mixture of Products

Question: My reaction is producing a product, but characterization reveals it's not the desired complex, or I'm getting a mixture of products that are difficult to separate. What could be happening?

Answer:

The formation of unintended products or mixtures can be due to several factors related to the ligand's structure and reactivity.

• Incomplete Ligand Substitution: If the metal precursor has other ligands, steric hindrance from your vic-dioxime may prevent complete substitution, resulting in a mixed-ligand complex. Increasing the molar excess of the vic-dioxime ligand and extending the reaction time can help drive the reaction to completion.

• Different Coordination Modes: Vic-dioxime ligands can coordinate to metal centers in various ways, including as a neutral ligand or as a mono- or di-anion after deprotonation.[6] The final product can be a mixture of these different coordination complexes. Precise control of the reaction pH is critical to favor a specific deprotonation state.

• Ligand Decomposition: At elevated temperatures, the ligand itself might be susceptible to decomposition. Monitor the reaction for any color changes that might indicate degradation. If decomposition is suspected, try lowering the reaction temperature and compensating with a longer reaction time or switching to a milder synthetic method.

Frequently Asked Questions (FAQs)

This section provides answers to more general questions about working with N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine.

Q1: What is the fundamental reason for steric hindrance with this ligand?

A1: Steric hindrance arises from the three-dimensional arrangement of atoms. In N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine, the two methyl groups and the two hydroxylamine moieties create a "crowded" environment around the nitrogen donor atoms. When this ligand attempts to coordinate to a metal center, these bulky groups can physically clash with the metal ion's other ligands or with each other, making it difficult for the ligand to achieve the optimal geometry for strong coordination.[3]

Q2: How can I be sure that I have successfully overcome steric hindrance and formed the desired complex?

A2: A combination of spectroscopic and analytical techniques is essential for a conclusive answer.

• Single-Crystal X-ray Diffraction: This is the most definitive method. It provides a precise three-dimensional structure of your complex, showing the exact coordination environment of the metal ion and the conformation of the ligand.[11]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR can provide valuable information about the ligand's environment upon coordination.[12] Changes in the chemical shifts of the ligand's protons and carbons upon complexation can confirm coordination. For diamagnetic complexes, techniques like 2D NMR (COSY, HSQC) can help in assigning the full structure in solution.[13]

• Infrared (IR) Spectroscopy: IR spectroscopy is useful for observing changes in the vibrational modes of the ligand upon coordination.[14] A key feature to look for is a shift in the C=N (imine) and N-O (oxime) stretching frequencies.[15] The disappearance or significant broadening of the O-H stretching band can indicate deprotonation and coordination of the oximate oxygen.

• Elemental Analysis: This technique confirms the empirical formula of your synthesized complex, ensuring the correct metal-to-ligand ratio.

Q3: Are there any modifications I can make to the ligand to reduce steric hindrance?

A3: While modifying the core structure of N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine changes the compound, the principles can be applied to the synthesis of related, less hindered vic-dioxime ligands. For example, replacing the methyl groups with smaller hydrogen atoms would significantly reduce steric bulk. However, this would result in a different ligand (glyoxime). If your research allows for ligand modification, this can be a powerful strategy.

Experimental Protocols

Here are detailed, step-by-step methodologies for the synthesis of metal complexes with N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine, including advanced methods to overcome steric hindrance.

Protocol 1: Conventional Synthesis with pH Control

This protocol is a starting point and can be optimized as described in the troubleshooting section.

• Dissolve the Ligand: In a round-bottom flask, dissolve one molar equivalent of N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine in a suitable solvent (e.g., ethanol, methanol).

• Dissolve the Metal Salt: In a separate flask, dissolve one molar equivalent of the metal salt (e.g., NiCl₂·6H₂O, Cu(OAc)₂·H₂O) in the same solvent.

• Combine and Adjust pH: Slowly add the metal salt solution to the ligand solution with constant stirring.

• Add Base (if necessary): If deprotonation is required, slowly add a solution of a weak, non-coordinating base (e.g., 1.1 equivalents of triethylamine in the reaction solvent) dropwise to the reaction mixture. Monitor the pH if possible.

• Reflux: Heat the reaction mixture to reflux for an extended period (e.g., 12-24 hours). Monitor the reaction by TLC.

• Isolation: After cooling to room temperature, the product may precipitate. If so, collect the solid by vacuum filtration, wash with cold solvent, and dry under vacuum. If the product does not precipitate, reduce the solvent volume under reduced pressure and attempt to crystallize the product.

Protocol 2: Microwave-Assisted Synthesis

This method is ideal for accelerating sterically hindered reactions.[8]

• Prepare the Reaction Mixture: In a microwave-safe reaction vessel, combine one molar equivalent of the ligand, one molar equivalent of the metal salt, and a suitable high-boiling point solvent (e.g., ethanol, DMF). Add a stir bar.

• Add Base (if necessary): If required, add the appropriate amount of a suitable base.

• Microwave Irradiation: Place the vessel in a laboratory microwave reactor. Set the desired temperature (e.g., 120-150 °C) and reaction time (e.g., 15-60 minutes). The reaction is carried out under sealed-vessel conditions, which will also increase the pressure.

• Cooling and Isolation: After the reaction is complete, allow the vessel to cool to room temperature. The product can then be isolated by filtration or crystallization as described in the conventional protocol.

Protocol 3: High-Pressure Synthesis

This is an advanced technique for particularly challenging cases of steric hindrance.

• Prepare the Sample: In a suitable high-pressure reaction vessel (e.g., a Teflon-lined autoclave), combine the ligand, metal salt, and solvent.

• Seal the Vessel: Securely seal the high-pressure vessel according to the manufacturer's instructions.

• Pressurize and Heat: Place the vessel in a high-pressure apparatus. Apply the desired pressure (e.g., 5-15 kbar) and heat to the target temperature (e.g., 100-180 °C).

• Reaction Time: Maintain these conditions for the desired reaction time (e.g., 24-72 hours).

• Decompression and Isolation: After the reaction, carefully and slowly decompress the vessel and allow it to cool to room temperature. Isolate the product as previously described.

Data Presentation and Characterization

Table 1: Troubleshooting Summary for Low Yield

Potential Cause	Recommended Solution	Justification
Insufficient Activation Energy	Increase reaction temperature and/or extend reaction time.	Provides more energy to overcome the steric repulsion barrier.[2]
Competing Solvent Coordination	Use a less-coordinating or non-coordinating solvent.	Minimizes competition between the solvent and the ligand for the metal's coordination sites.[5]
Incomplete Ligand Deprotonation	Add a stoichiometric amount of a non-coordinating base and optimize pH.	Facilitates the formation of the more nucleophilic oximato form of the ligand.[6]
High Steric Hindrance	Employ microwave-assisted or high-pressure synthesis.	These methods provide sufficient energy to overcome significant steric barriers.[8][9]

Interpreting Spectroscopic Data

• ¹H NMR: Upon successful coordination to a diamagnetic metal, you should observe a shift in the signals for the methyl protons and the oxime protons. Broadening of the oxime OH proton signal, or its disappearance, can indicate deprotonation and coordination.

• IR Spectroscopy: Look for the following changes in the IR spectrum of your product compared to the free ligand:

  • A shift in the ν(C=N) band (typically around 1600-1650 cm⁻¹).

  • A shift in the ν(N-O) band (typically around 900-1000 cm⁻¹).

  • The disappearance or significant broadening of the ν(O-H) band (a broad band typically around 3200-3400 cm⁻¹), indicating deprotonation.

  • The appearance of new bands at lower frequencies (typically below 600 cm⁻¹) corresponding to metal-nitrogen (M-N) and metal-oxygen (M-O) vibrations.[15]

References

• Kukushkin, V. Y., & Pombeiro, A. J. L. (1999). Oxime and oximate metal complexes: unconventional synthesis and reactivity. Coordination Chemistry Reviews, 181, 147–175. [Link]

• Cravotto, G., & Cintas, P. (2006). The Combined Use of Microwaves and Ultrasound: Improved Tools in Process Chemistry and Organic Synthesis. Chemistry – A European Journal, 12(29), 7458-7467.
• Yuksel, F., Gurek, A. G., Jeanneau, E., Gurol, I., Durmus, M., Luneau, D., & Ahsen, V. (2007). Benefits of X-ray on characterization of vic-dioxime nickel(II) complexes. Acta Crystallographica Section A: Foundations of Crystallography, 63(s1), s161-s161.
• Bulhac, I., Bourosh, P., & Ureche, D. (2021).
• Oreate AI. (2026, January 15). Understanding Steric Hindrance: The Invisible Force in Chemistry.
• Kaya, M., Demir, I., & Yenikaya, C. (2008). Synthesis and Characterization of Complexes of vic-Dioxime Derivatives with Transition Metal. Asian Journal of Chemistry, 20(3), 2221-2228.
• Fiveable. (2025, August 15). Steric Hindrance Definition - General Chemistry II Key. Fiveable.
• Foreman, M. M. (n.d.).
• BenchChem. (2025). Troubleshooting ligand substitution reactions involving the [Rh(NO2)6]3- anion. BenchChem Technical Support.
• Duman, S., et al. (2008). Synthesis and Spectroscopic Studies of Substituted Three Different vic-Dioximes with New Binuclear Zn(II) Complexes. Asian Journal of Chemistry, 20(5), 3499-3508.
• van der Vlugt, J. I., et al. (2004). Coordination chemistry and X-ray studies with novel sterically constrained diphosphonite ligands. Dalton Transactions, (13), 2035-2042.
• Jacobsen, N. E. (2017).
• Kirankumar, K. S., & Narayana, B. (2012). SYNTHESIS, CHARACTERIZATION AND pH METRIC STUDY OF SOME NOVEL METAL COMPLEXES. TSI Journals.
• Restek. (n.d.). Troubleshooting Guide.
• Chemistry LibreTexts. (2023, January 29).
• Sharma, P., & Kumar, A. (2013). Microwave assisted synthesis, a green protocol for development of new and advanced drug delivery system. International Journal of Pharmaceutical Sciences and Research, 4(6), 2136.
• Koc, Z. E., et al. (2023). Preparation of Cu(II), Ni(II), Ti(IV), VO(IV), and Zn(II) Metal Complexes Derived from Novel vic‐Dioxime and Investigation of Their Antioxidant and Antibacterial Activities.
• Nitschke, J. R., et al. (2021). A Volumetric Analysis of the 1H NMR Chemical Shielding in Supramolecular Systems. Molecules, 26(6), 1735.
• El-Tabl, A. S., et al. (2021). New metal complexes derived from diacetylmonoxime-n(4)antipyrinylthiosemicarbazone: Synthesis, characterization and evaluation of antitumor activity against Ehrlich solid tumors induced in mice. Arabian Journal of Chemistry, 14(3), 102993.
• Biffis, A., et al. (2022). Microwave-Assisted Synthesis: Can Transition Metal Complexes Take Advantage of This “Green” Method? Molecules, 27(13), 4235.
• Truman State University. (2017, June 4).
• Saidov, S. S., et al. (2023, May 5). METHODS OF SYNTHESIS OF COORDINATION COMPOUNDS WITH MIXED LIGANDS.
• Gotor, V. F., et al. (2025, October 16). Microwave-Assisted Routes for the Synthesis of Complex Functional Oxides.
• Uysal, A., et al. (2025, January 15). Synthesis and DFT calculations of metal(II) oxime complexes bearing cysteine as coligand and investigation of their biological evolutions in vitro and in silico. PubMed.
• van der Vlugt, J. I., et al. (2004). Coordination chemistry and X-ray studies with novel sterically constrained diphosphonite ligands. Dalton Transactions (Cambridge, England : 2003), (13), 2035–2042.
• Abe, T., Miyazawa, A., Kawanishi, Y., & Konno, H. (2011). Microwave-Assisted Synthesis of Metal Complexes. Mini-Reviews in Organic Chemistry, 8(3), 256-269.
• Emslie Group. (n.d.). X-ray Structures.
• Shrivastava, M., et al. (2025, April 9). Synthesis and Characterization of Some Oximino Metal Complexes Using Magnetic and Spectral Data Predicting Anticipated Geometry. Asian Journal of Chemical Sciences.
• Bickelhaupt, F. M., et al. (2022, March 15).
• Ma, Y., et al. (2025, January 29). Chemical Synthesis Driven by High Pressure. CCS Chemistry.
• Bogomaz, D., et al. (2011). Microwave-assisted Synthesis of Coordination and Organometallic Compounds. Semantic Scholar.
• Bajorath, J., et al. (2018, February 8). X-ray Structures of Target-Ligand Complexes Containing Compounds with Assay Interference Potential. PubMed.
• Johnson, C. M., & Brown, H. (2024, July 1).
• Li, X., et al. (2022, November 24). Synthetic approaches to metal-coordination-directed macrocyclic complexes. Frontiers in Chemistry.
• Demazeau, G. (n.d.). High Pressure Synthesis and Preparation of Inorganic Materials.
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Technical Support Center: Troubleshooting Methylglyoxime Colorimetric Assays

Welcome to the Technical Support Center for Dioxime-Based Assays. As a Senior Application Scientist, I have compiled this definitive guide to troubleshooting colorimetric assays utilizing methylglyoxime (and related

-dioximes like dimethylglyoxime).

Methylglyoxime is a highly selective bidentate chelating agent that forms stable bis(dioximato)metal complexes with transition metals[1]. While incredibly sensitive for quantifying target metals (such as Ni²⁺, Co²⁺, and Pd²⁺), the assay's reliance on precise coordination chemistry, pH control, and redox states makes it highly susceptible to specific matrix interferences. This guide is designed to move beyond basic symptom-checking, providing you with the mechanistic causality and self-validating protocols needed to isolate and neutralize experimental artifacts.

Section 1: The Causality of Interference (Mechanistic Insights)

To troubleshoot effectively, we must first understand the molecular causality of the assay. In a standard colorimetric workflow for nickel, methylglyoxime reacts with the metal in a slightly ammoniacal (alkaline) solution. To achieve a soluble complex suitable for spectrophotometry (absorbing strongly at ~445–465 nm), an oxidizing agent (e.g., bromine water or persulfate) is introduced to elevate the metal to a higher oxidation state, typically Ni(IV).

Interference fundamentally occurs via three chemical pathways:

• Ligand Competition (Cationic Interference): Other transition metals, notably Iron (Fe²⁺) and Cobalt (Co²⁺), possess similar ionic radii and charge densities, allowing them to competitively bind methylglyoxime[2]. This either consumes the reagent (lowering the target signal) or forms off-color soluble complexes (e.g., Co²⁺ forms a competing brown complex)[2].

• Metal Sequestration (Anionic/Chelator Interference): Strong endogenous chelators in your sample matrix (such as EDTA, citrate, or high concentrations of phosphates) can outcompete methylglyoxime for the target metal, preventing the formation of the reporter complex[3].

• Redox Quenching: The assay relies on a specific oxidation state to generate the colored chromophore. Reducing agents in the sample can quench the bromine/persulfate oxidizer, preventing the formation of the highly absorptive complex.

Section 2: Frequently Asked Questions (Troubleshooting Q&A)

Q1: My assay solution is developing a cloudy precipitate instead of a clear, colored solution. What is causing this, and how do I fix it? A1: The precipitate is likely a metal hydroxide, most commonly Iron(III) hydroxide (

). Methylglyoxime assays require an alkaline pH (typically adjusted with ammonium hydroxide) to deprotonate the oxime groups for metal binding[4]. At this pH, endogenous Fe³⁺ rapidly precipitates.

• The Fix: Introduce 10% (w/v) tartaric acid or citric acid to the sample before adding the ammonia buffer. These organic acids act as masking agents, forming highly stable, soluble complexes with Fe³⁺ that remain dissolved in alkaline conditions without interfering with the methylglyoxime-target metal interaction[5].

Q2: The spectrophotometer is reading an artificially high absorbance, and the solution looks pink/brown rather than the expected red/orange. Why? A2: You are observing spectral overlap from competing transition metals. Fe²⁺ reacts with methylglyoxime to form a pink complex, while Co²⁺ forms a soluble brown complex[2].

• The Fix: If cobalt is the primary interferent, you must either separate the target metal prior to the assay (e.g., via solvent extraction using chloroform) or use a dual-wavelength spectrophotometric correction. For iron, ensure complete oxidation to Fe³⁺ (using your bromine reagent) and subsequent masking with tartrate[4].

Q3: I know my target metal is present, but I am getting a near-zero absorbance reading. What is quenching the signal? A3: This is a classic symptom of either oxidizer depletion or chelator competition. If your sample contains strong reducing agents, they will consume the bromine water before it can oxidize the metal-methylglyoxime complex to its highly colored state. Alternatively, strong chelators like EDTA are sequestering the metal.

• The Fix: First, verify oxidizer sufficiency by ensuring a faint yellow tint of excess bromine remains before adding the methylglyoxime. If chelators are the issue, you must perform a rigorous acid digestion (e.g., Nitric/Perchloric acid) of the sample prior to the assay to destroy the organic chelators.

Section 3: Quantitative Data on Common Interferents

The following table summarizes the quantitative thresholds and spectral consequences of common matrix interferents in methylglyoxime assays.

Interferent	Chemical Mechanism	Spectral Consequence	Tolerance Limit	Mitigation Strategy
Iron (Fe³⁺)	Hydroxide precipitation at pH > 7	Severe light scattering (turbidity)	< 1 ppm (unmasked)	Add 10% Tartrate/Citrate buffer
Iron (Fe²⁺)	Forms competing pink complex	Positive error at 445 nm	< 0.5 ppm	Oxidize to Fe³⁺ with Bromine
Cobalt (Co²⁺)	Forms competing brown complex	Positive error, reagent depletion	~ 5 ppm	Solvent extraction (chloroform)
EDTA / Chelators	Sequesters target metal ions	False negative (signal loss)	< 0.1 mM	Acid digestion prior to assay

Section 4: Standardized Experimental Protocol

Protocol: Robust Methylglyoxime Colorimetric Assay (with Built-In Interference Mitigation)

This self-validating protocol integrates tartrate masking and bromine oxidation to preemptively neutralize iron interference and ensure complete chromophore development[5].

Step 1: Sample Preparation & Masking Transfer 10.0 mL of the aqueous sample into a 50 mL volumetric flask. Immediately add 5.0 mL of 10% (w/v) sodium tartrate solution.

• Causality: Tartrate coordinates with Fe³⁺, preventing its precipitation as a hydroxide when the pH is subsequently raised.

Step 2: Oxidation Add 1.0 mL of saturated bromine water to the flask. Swirl gently and allow it to incubate for 2 minutes.

• Self-Validating Check: A faint yellow tint from excess bromine must persist. If the solution turns colorless immediately, reductants in your sample have depleted the oxidizer. Add more bromine dropwise until the yellow tint holds.

Step 3: Alkalinization Carefully add concentrated ammonium hydroxide (

) dropwise until the bromine color just disappears, then add an excess of 2.0 mL.

• Self-Validating Check: The solution must remain perfectly clear. Any turbidity indicates insufficient tartrate masking. If cloudy, discard and repeat Step 1 with a higher tartrate concentration.

Step 4: Chelation (Color Development) Add 2.0 mL of a 1% (w/v) methylglyoxime solution (prepared in 95% ethanol). Mix thoroughly. A red/brown color will develop immediately.

Step 5: Measurement Dilute to the 50 mL mark with deionized water. Wait exactly 5 minutes for the complex to stabilize, then measure the absorbance at 445 nm using a matched cuvette against a reagent blank.

• Causality: Strict timing is required as the high-oxidation-state complex can slowly degrade over time.

Section 5: Visualizing the Assay Logic

Diagnostic workflow for resolving optical interferences in methylglyoxime assays.

Mechanistic pathway of methylglyoxime complexation and disruption by interferents.

References

1.[2] The Colorimetric Determination of Cobalt with Dimethylglyoxime and Benzidine. UNI ScholarWorks. URL: 2.[5] A Comparative Guide to Nickel Detection: 1,2-Diphenylethanedione Monoxime vs. Dimethylglyoxime. Benchchem. URL: 3. EXPT. 2 SPECTROPHOTOMETRIC DETERMINATION OF NICKEL USING DIMETHYLGLYOXIME. eGyanKosh. URL: 4.[4] Nickel Colorimetric Analysis in Steel. Scribd. URL: 5. The Applications of the Dioximes to Analytical Chemistry. GFS Chemicals. URL: 6.[3] Microchemical Journal 1980 Vol.25 No.1. Science.gov. URL:

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• 2. scholarworks.uni.edu [scholarworks.uni.edu]
• 3. lib3.dss.go.th [lib3.dss.go.th]
• 4. scribd.com [scribd.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine (Dimethylglyoxime)

Welcome to the Technical Support Center for N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine, universally known as dimethylglyoxime (DMG). DMG is a critical analytical reagent and bidentate chelating ligand, most notably utilized for the selective gravimetric precipitation and quantification of nickel(II) ions[1].

Because crude DMG synthesized from biacetyl monoxime and hydroxylamine often contains unreacted starting materials, inorganic salts, and colored tarry byproducts, achieving high purity is essential for reliable downstream analytical or pharmaceutical applications[2]. This guide provides a robust, self-validating recrystallization protocol and mechanistic troubleshooting to help researchers resolve common handling issues.

Part 1: Physicochemical Properties & Solvency Data

To design an effective purification strategy, we must first analyze the solubility and thermal limits of the molecule. The quantitative data below dictates our choice of solvent and thermal boundaries[3][4].

Property	Value / Description	Impact on Purification Strategy
IUPAC Name	N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine	N/A
Molecular Weight	116.12 g/mol [3]	N/A
Melting Point	240–241 °C[3]	High MP indicates strong intermolecular hydrogen bonding in the crystal lattice.
Aqueous Solubility	~0.1 g / 10 mL (Cold)[3]	Poor water solubility makes water an excellent anti-solvent for crystallization.
Ethanol Solubility	Highly soluble (Hot)[4]	Ideal primary solvent for dissolution and hot filtration.
Thermal Stability	Decomposes upon prolonged boiling[2]	Strict temperature control is required to prevent hydrolysis.

Part 2: Mechanistic Workflow

Fig 1. Mechanistic workflow for DMG recrystallization, highlighting the thermal degradation risk.

Part 3: Step-by-Step Methodology (Recrystallization from Ethanol)

Materials Required:

• Crude Dimethylglyoxime

• Absolute Ethanol (Primary Solvent)

• Deionized Water (Anti-solvent / Wash)

• Activated Charcoal (Optional, for decolorization)

Protocol:

• Solvent Heating: In a round-bottom flask equipped with a reflux condenser, heat absolute ethanol to approximately 70–75 °C using a water bath. Do not exceed the boiling point of ethanol or use direct heat.

• Dissolution: Gradually add the crude DMG to the hot ethanol while stirring continuously until fully dissolved.

  • Causality: DMG exhibits a steep solubility curve in ethanol. By using the minimum amount of hot solvent necessary to achieve saturation, we ensure maximum crystal yield upon cooling. If the solution is heavily discolored, add a small amount of activated charcoal (1-2% w/w) to adsorb high-molecular-weight tarry impurities[2].

• Hot Filtration: Rapidly filter the hot mixture through a pre-warmed Büchner funnel or fluted filter paper to remove insoluble matter and charcoal[4].

  • Causality: The equipment must be pre-warmed to prevent premature crystallization in the funnel stem, which would clog the apparatus and reduce yield.

• Crystallization (Nucleation): Allow the clear filtrate to cool slowly to room temperature. Once at room temperature, transfer the flask to an ice-water bath (0–5 °C) to maximize the yield.

  • Optional: If crystal formation is poor, add cold deionized water dropwise as an anti-solvent until the solution becomes slightly cloudy, then allow it to rest.

• Isolation: Collect the pure, white crystals via vacuum filtration.

• Washing: Wash the filter cake with a small volume of ice-cold distilled water to remove any residual soluble sulfates or mother liquor[1][2].

  • Causality: Cold water is used because DMG is practically insoluble in it (0.1 g/10 mL), preventing product loss while effectively washing away polar contaminants[3].

• Drying: Dry the crystals in a vacuum desiccator or an oven at 70 °C[5].

  • Causality: Do not dry at excessively high temperatures (>105 °C) or for prolonged periods, as this can partially dehydrate the compound or induce thermal breakdown[2].

Self-Validation Step: The success of this protocol can be immediately verified in the lab. Pure DMG will present as a stark white crystalline powder with a sharp melting point of 240–241 °C[3]. Furthermore, dissolving 0.25 g of the product in 25 mL of alcohol and adding it to an alkaline nickel sulfate solution must yield a substantial, bright red precipitate (Nickel dimethylglyoxime), confirming its functional integrity[4].

Part 4: Troubleshooting Guides & FAQs

Q1: Why did my DMG yield drop significantly, and why does the solution smell like ammonia or ketones after prolonged heating? A: Thermal Degradation (Hydrolysis). Mechanistic Explanation: The oxime functional groups (-C=NOH) in DMG are highly susceptible to hydrolysis. Prolonged boiling or excessive heating of DMG in solution causes the molecule to decompose[2]. The weakest bond in the molecule is the N–OH bond[6]. Hydrolysis breaks the oxime down into its corresponding ketone (butane-2,3-dione) and hydroxylamine[7]. Resolution: Never boil the dissolution mixture vigorously. Keep the temperature strictly controlled (≤ 75 °C) and minimize the time the DMG spends in the hot solvent[2].

Q2: My recrystallized product is pinkish/brown instead of pure white. How do I fix this? A: Co-precipitation of impurities. Mechanistic Explanation: Crude biacetyl monoxime and other synthetic intermediates turn brown rapidly upon oxidation and can become trapped in the DMG crystal lattice during nucleation[2]. Resolution: Redissolve the discolored crystals in hot ethanol, add activated charcoal, and perform a hot filtration. Ensure that the subsequent cooling phase is slow. Rapid cooling (crash crystallization) traps impurities within the rapidly forming crystal lattice, whereas slow cooling allows for the formation of a highly ordered, pure crystalline matrix.

Q3: Can I use pure water for the recrystallization instead of ethanol? A: No, due to thermodynamic solubility limits. Mechanistic Explanation: DMG is only slightly soluble in water (approximately 0.1 g per 10 mL)[3]. Attempting to dissolve a meaningful quantity of crude DMG in water would require massive solvent volumes and prolonged heating, which directly violates the thermal stability limits and leads to decomposition[2]. Ethanol is mandatory as the primary solvent because DMG's solubility in alcohol is significantly higher, allowing for a concentrated hot solution[4].

Q4: Why is my DMG precipitating as a fine, unfilterable powder? A: Excessive supersaturation and rapid nucleation. Mechanistic Explanation: If you cool the hot ethanol solution too quickly (e.g., plunging it immediately into an ice bath) or add too much water (anti-solvent) at once, the system experiences massive supersaturation. This causes rapid, chaotic nucleation, resulting in a microcrystalline powder that clogs filter paper. Resolution: Allow the hot filtrate to cool ambiently to room temperature first. Only use the ice bath for the final stage of crystallization to harvest the remaining dissolved product.

References

• Source: orgsyn.
• Source: askfilo.
• Title: Dimethylglyoxime puriss. p.a.
• Source: acs.
• Source: google.com (Patents)
• Title: Study on Thermal Decomposition Behavior, Gaseous Products, and Kinetic Analysis of Bis-(Dimethylglyoximato) Nickel(II)
• Source: nih.

Sources

• 1. Laboratory Preparation of Dimethylglyoxime Describe the laboratory proce.. [askfilo.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. ACS reagent grade, ≥99.0% (TLC), solid, suitable for UV/Vis spectroscopy, for the detection of Ni, puriss. p.a. | Sigma-Aldrich [sigmaaldrich.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. FR3027611A1 - METHOD FOR RECYCLING DIMETHYLGLYOXIME AND METHOD FOR EXTRACTING NICKEL PRESENT IN BATTERY - Google Patents [patents.google.com]
• 6. mdpi.com [mdpi.com]
• 7. Cooperativity-Driven Reactivity of a Dinuclear Copper Dimethylglyoxime Complex - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: High-Temperature Stabilization of N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine

Welcome to the Technical Support Center for handling N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine (commonly known as methylglyoxime or pyruvaldehyde dioxime). As an aliphatic

-dioxime, this compound is highly susceptible to thermal decomposition at elevated temperatures. Uncontrolled heating can trigger auto-decomposition, oxidative chain scission, or Beckmann-type rearrangements, releasing gases such as H₂O, N₂O, NH₃, CO, and HCN.

This guide provides field-proven troubleshooting strategies, self-validating protocols, and mechanistic insights to ensure structural integrity and safety during high-temperature synthesis and materials engineering.

Part 1: Troubleshooting & FAQs

Q1: My methylglyoxime degrades spontaneously when heated above 90°C during vaporization or melt-casting. How can I prevent this? Causality & Solution: Thermal decomposition of oximes is highly sensitive to transition metal catalysis. Trace impurities of iron (Fe) or nickel (Ni)—often leached from stainless steel reactors—drastically lower the activation energy for degradation. To prevent this, you must control transition metal concentrations to below 30 ppm. Introducing an oxide of boron, phosphorus, or an oxoacid compound passivates these trace metals, effectively inhibiting catalytic thermal decomposition (1[1]). Furthermore, switching to glass-lined or fluororesin-coated vessels prevents initial metal leaching (2[2]).

Q2: We are observing oxidative chain scission and viscosity loss in our oxime-functionalized polymer matrices at 150°C. What is the mechanism, and how do we stabilize it? Causality & Solution: At temperatures exceeding 120°C, the oxime group becomes highly susceptible to oxidative attack by dissolved oxygen, leading to the cleavage of the N-O bond and subsequent degradation. To counteract this, a "triple-protection" or deoxidizer strategy is required. Incorporating environmentally friendly deoxidizers like carbohydrazide or hindered phenols (0.01–5 phr) scavenges dissolved oxygen and free radicals, maintaining pre-cure thermal stability and extending the thermal limit of the matrix (3[3]).

Q3: I need the methylglyoxime motif to remain stable at extreme temperatures (>250°C) for a materials science application. Uncomplexed oximes explode or degrade well before this. What is the workaround? Causality & Solution: Uncomplexed oximes lack the rigid structural framework required to withstand high thermal kinetic energy. By reacting methylglyoxime with transition metal cations (e.g., Ni²⁺ or Pd²⁺), you induce the formation of a square-planar bis(methylglyoximato) metal complex. The metal-nitrogen coordination, combined with strong intramolecular O-H···O hydrogen bonding between the oxime ligands, creates a highly rigid pseudo-macrocyclic structure. This complexation shifts the onset of thermal decomposition from <120°C to approximately 280°C–308°C (4[4]).

Part 2: Quantitative Data Summary

The following table summarizes the thermal stability limits of methylglyoxime based on its chemical state and the applied stabilization intervention.

System State / Intervention	Max Stable Temp (°C)	Primary Degradation Mechanism	Recommended Stabilizer / Action
Uncomplexed (Untreated)	90 - 120	Auto-decomposition / Hydrolysis	Keep < 90°C; use glass-lined vessels
Trace Metal Contaminated	< 50	Catalytic Degradation	Oxoacids; Keep Fe/Ni < 30 ppm
Oxidative Environment	120 - 150	Oxidative Scission	Carbohydrazide; Hindered phenols
Metal-Chelated (e.g., Ni²⁺)	280 - 308	Exothermic Thermolysis (to NiO)	Complexation with Ni(II) or Pd(II)

Part 3: Experimental Protocols

Protocol A: Passivation of Trace Metals in Molten Methylglyoxime

Self-Validating Mechanism: By treating the oxime melt with an oxoacid, trace metals are chelated into inert complexes. Validation occurs via continuous pressure monitoring; a successfully passivated melt will not evolve decomposition gases (N₂O, CO) at 100°C.

• Preparation: Transfer methylglyoxime to a glass-lined or fluororesin-coated reactor to prevent initial iron leaching from standard stainless steel.

• Melting: Heat the reactor to 100°C under a dry, inert nitrogen atmosphere to achieve a molten state.

• Passivation: Add 0.1 to 1.0 mol% of phosphoric acid (or a boron oxide equivalent) relative to the oxime. Stir continuously at 250 rpm for 30 minutes.

• Verification: Sample the melt and analyze via ICP-MS. Ensure active Fe and Ni concentrations are < 30 ppm.

• Storage & Validation: Maintain the stabilized melt under inert gas. Monitor the reactor's headspace pressure; a stable pressure gauge reading over 4 hours validates successful stabilization.

Protocol B: Synthesis of Ultra-Stable Bis(methylglyoximato)nickel(II)

Self-Validating Mechanism: The immediate formation of a vivid, insoluble precipitate confirms successful coordination. Thermogravimetric Analysis (TGA) will show zero mass loss until >280°C, validating the engineered thermal resistance.

• Dissolution: Dissolve 2.0 equivalents of methylglyoxime in high-purity ethanol at 40°C.

• Metal Addition: Slowly add 1.0 equivalent of nickel(II) acetate tetrahydrate dissolved in distilled water under continuous stirring.

• pH Adjustment: Add dilute ammonium hydroxide (NH₄OH) dropwise until the pH reaches 7.5–8.0. A colored precipitate will form immediately, driven by the deprotonation of the oxime and subsequent metal coordination.

• Digestion: Heat the suspension to 60°C for 1 hour to digest the precipitate, increasing particle size and crystalline purity. Filter the mixture while warm.

• Washing & Drying: Wash the solid sequentially with distilled water and cold ethanol to remove unreacted ligands. Dry in a vacuum oven at 110°C for 12 hours.

• Validation: Perform TGA-DSC at a heating rate of 10 °C/min. The complex is validated if the sharp exothermic decomposition peak is delayed to ~308°C.

Part 4: Mechanistic Visualization

Fig 1: Thermal degradation pathways of methylglyoxime and targeted stabilization interventions.

References

• Source: Google Patents (US7232928B2)
• Source: Google Patents (CN1854124A)

• Improving the Thermal Stability of Hydrophobic Associative Polymer Aqueous Solution Using a “Triple-Protection” Strategy Source: PMC (National Institutes of Health) URL:[Link]

• Study on Thermal Decomposition Behavior, Gaseous Products, and Kinetic Analysis of Bis-(Dimethylglyoximato) Nickel(II) Complex Using TG-DSC-FTIR-MS Technique Source: MDPI URL:[Link]

Sources

• 1. US7232928B2 - Stabilization method of cycloalkanone oxime - Google Patents [patents.google.com]
• 2. CN1854124A - Process for producing cycloalkanone oximes - Google Patents [patents.google.com]
• 3. Improving the Thermal Stability of Hydrophobic Associative Polymer Aqueous Solution Using a “Triple-Protection” Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

A Comparative Guide to Chelating Agents for Nickel Detection: The Established Standard vs. a Structural Analogue

A comprehensive analysis for researchers, scientists, and drug development professionals on the selection of reagents for the accurate determination of nickel.

In the realm of analytical chemistry and metallurgical analysis, the precise quantification of nickel is paramount. The selection of an appropriate chelating agent is a critical decision that directly impacts the reliability, sensitivity, and specificity of the detection method. This guide provides a detailed comparison between the universally accepted standard, Dimethylglyoxime (DMG), and its lesser-known structural analogue, N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine (also known as methylglyoxime).

Our investigation reveals a significant disparity in the available scientific literature and validated applications for these two compounds. Dimethylglyoxime is a cornerstone of nickel analysis with over a century of established use, while N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine remains a compound with theoretical potential but a notable absence of practical, validated data for nickel detection.

The Underlying Chemistry: A Tale of Two Dioximes

Both Dimethylglyoxime and N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine belong to the family of vic-dioximes. The defining feature of these molecules is the presence of two hydroxylamino (=N-OH) groups attached to adjacent carbon atoms. This specific arrangement is the key to their ability to act as powerful chelating agents, particularly for nickel(II) ions.

The reaction mechanism involves the formation of a stable five-membered ring with the nickel ion. Two molecules of the dioxime coordinate with a single Ni(II) ion. The acidic protons on the oxime groups are lost, and the nitrogen atoms donate their lone pair of electrons to the nickel center, forming a highly stable square planar complex. This complex is intensely colored and, in the case of Dimethylglyoxime, famously insoluble in neutral or slightly alkaline solutions, which forms the basis for both its qualitative and quantitative detection methods.[1]

The primary structural difference between the two compounds lies in their carbon backbone. Dimethylglyoxime is derived from butane-2,3-dione, possessing two methyl groups on the carbon skeleton. In contrast, N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine is derived from propane-1,2-dione, having one methyl group and one hydrogen atom on the carbon backbone. This seemingly minor difference has profound implications for the solubility and stability of the resulting nickel complex, and ultimately, the analytical utility of the reagent.

Performance Comparison: The Veteran and the Novice

The following table summarizes the key performance indicators for both reagents. It is important to note the significant lack of available data for N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine, which precludes a direct, data-driven comparison.

Performance Metric	Dimethylglyoxime (DMG)	N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine
Principle of Detection	Forms a characteristic bright red, insoluble precipitate (Ni(dmg)₂) with Ni(II) in a neutral to slightly alkaline medium.[2] This allows for both gravimetric and spectrophotometric analysis.	Theoretically expected to form a colored complex with Ni(II) due to its vic-dioxime structure. However, the properties and color of this complex are not well-documented in scientific literature.
Sensitivity	Gravimetric: Highly sensitive, capable of detecting small amounts of nickel.[3] Spectrophotometric: Molar absorptivity of the Ni(IV)-DMG complex is approximately 1.37 x 10⁴ L mol⁻¹ cm⁻¹ at 530 nm. The limit of detection for a flow-based spectrophotometric method has been reported as 6.3 µg L⁻¹.[3]	No quantitative data on molar absorptivity or limit of detection for nickel are readily available in the reviewed literature.
Specificity/Selectivity	High specificity for nickel in an ammoniacal solution.[1] Interference from iron(III) can be prevented by the addition of tartaric or citric acid.[1] Palladium is a known interference, forming a yellow precipitate in acidic solutions.[4] Copper(II) can also interfere but can be managed with appropriate masking agents.	The selectivity for nickel over other metal ions has not been experimentally established or documented.
Optimal pH Range	The quantitative precipitation of the nickel-DMG complex occurs in a pH range of 5 to 9.[1] In highly acidic solutions, the complex is soluble, and in highly alkaline solutions, the formation of nickel hydroxides can occur.	The optimal pH for complex formation with nickel has not been reported.
Solubility of Reagent	Sparingly soluble in water, but soluble in organic solvents such as ethanol and acetone.[4][5]	Data on solubility is not readily available.
Availability & Cost	Widely available from numerous chemical suppliers at a relatively low cost.	Not a commonly stocked reagent, and its availability for research purposes is limited.
Validated Protocols	Numerous validated protocols for gravimetric, spectrophotometric, and qualitative spot tests are available in standard analytical chemistry textbooks and peer-reviewed literature.[6]	No established or validated analytical protocols for nickel detection were found in the scientific literature.

The Decisive Factor: A Wealth of Evidence vs. a Void of Data

The extensive body of research on Dimethylglyoxime provides a solid foundation of trust and reliability. Its behavior in the presence of various metal ions is well-understood, and methods to mitigate interferences are well-established. This makes it a robust tool for researchers in diverse fields, from environmental monitoring to quality control in pharmaceutical and materials science.[7]

Conversely, the absence of any significant research or application notes for N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine in nickel detection renders it an unknown quantity. While its chemical structure suggests potential, without experimental validation of its sensitivity, selectivity, and optimal reaction conditions, its use in any analytical application would be unreliable and scientifically unsound.

Visualizing the Chemistry and Workflow

To further illustrate the well-established methodology of nickel detection using Dimethylglyoxime, the following diagrams depict the chemical reaction and a typical experimental workflow for gravimetric analysis.

Caption: Reaction of Nickel(II) with Dimethylglyoxime.

Caption: Gravimetric Analysis Workflow for Nickel using DMG.

Experimental Protocols for Nickel Detection with Dimethylglyoxime

The following are established and reliable protocols for both the qualitative and quantitative determination of nickel using Dimethylglyoxime.

Qualitative Spot Test for Nickel

This method is a rapid and sensitive test for the presence of nickel in various materials, such as metal alloys and jewelry.

Principle: In an ammoniacal solution, Dimethylglyoxime reacts with nickel to form the characteristic bright red precipitate.

Reagents:

• 1% Dimethylglyoxime solution in ethanol.

• 10% Ammonium hydroxide solution.

Procedure:

• Place one to two drops of the 1% Dimethylglyoxime solution onto a cotton swab.

• Add one to two drops of the 10% ammonium hydroxide solution to the same swab.

• Rub the moistened swab firmly against the surface of the object being tested for 15-30 seconds.

• Observation: The formation of a pink to red color on the swab indicates the presence of nickel.

Trustworthiness: This test is highly specific for nickel in most common alloys. A positive result is a very strong indicator of the presence of nickel. However, the absence of a color change does not definitively rule out the presence of nickel, as surface coatings or very low concentrations may not yield a positive result.

Gravimetric Determination of Nickel

This is a highly accurate method for the quantitative determination of nickel in a sample.

Principle: Nickel is quantitatively precipitated from a buffered solution as nickel dimethylglyoximate. The precipitate is then collected, dried, and weighed, and the amount of nickel in the original sample is calculated from the mass of the precipitate.[1]

Reagents:

• 1% (w/v) Dimethylglyoxime in 95% ethanol.

• Concentrated hydrochloric acid (HCl).

• 6 M Ammonium hydroxide (NH₄OH).

• Tartaric acid.

Procedure:

• Accurately weigh a sample containing a known amount of nickel and dissolve it in a suitable acid (e.g., HCl).

• Dilute the solution with deionized water to approximately 200 mL.

• If iron is present, add about 1 g of tartaric acid to the solution to prevent the precipitation of iron(III) hydroxide.

• Heat the solution to 70-80 °C.

• Slowly add a slight excess of the 1% alcoholic solution of Dimethylglyoxime with constant stirring. An excess is indicated by the absence of further precipitation.

• Slowly add 6 M ammonium hydroxide dropwise with constant stirring until the solution is slightly alkaline (a red precipitate will form).

• Digest the precipitate by keeping the solution hot (but not boiling) for at least one hour to ensure complete precipitation and to produce a more easily filterable solid.

• Allow the solution to cool to room temperature.

• Filter the precipitate through a pre-weighed sintered glass crucible of medium porosity.

• Wash the precipitate with cold, dilute ammonium hydroxide solution and then with cold deionized water until the washings are free of chloride ions (test with silver nitrate solution).

• Dry the crucible containing the precipitate in an oven at 110-120 °C to a constant weight.

• Cool the crucible in a desiccator and weigh it accurately.

• The weight of the nickel dimethylglyoximate precipitate can be used to calculate the percentage of nickel in the original sample using the following formula:

  % Nickel = (Weight of Ni(C₄H₇N₂O₂)₂ × 0.2032 / Weight of Sample) × 100

Trustworthiness: This gravimetric method is a primary analytical technique and, when performed carefully, provides highly accurate and precise results. The self-validating nature of the protocol lies in achieving a constant weight of the precipitate after drying, which confirms the complete removal of water and any volatile impurities.

Conclusion

For researchers, scientists, and professionals in drug development who require a dependable and well-characterized method for nickel detection, Dimethylglyoxime remains the undisputed reagent of choice. Its high sensitivity and specificity, coupled with a vast library of established and detailed experimental protocols for both qualitative and quantitative analysis, make it a robust and trustworthy tool.

While the structural similarity of N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine to Dimethylglyoxime suggests a theoretical potential for nickel chelation, the complete absence of experimental data and validated methods in the scientific literature makes it an unsuitable and unreliable option for any practical analytical application. The principle of relying on evidence-based and validated methods is central to scientific integrity, and in the case of nickel detection, the evidence overwhelmingly supports the continued and exclusive use of Dimethylglyoxime.

References

• GeeksforGeeks. (2023, December 19). Dimethylglyoxime Formula - Structure, Properties, Uses, Sample Questions. [Link]

• Truman State University. (2014, June 2). The Gravimetric Determination of Nickel. [Link]

• Vedantu. Dimethylglyoxime: Structure, Uses & Safety Explained. [Link]

• Physics Wallah. (2023, October 5). Dimethylglyoxime Formula: Structure, Properties, and Uses. [Link]

• Wikipedia. Nickel bis(dimethylglyoximate). [Link]

• Truman ChemLab. The Gravimetric Determination of Nickel. [Link]

Sources

• 1. chemlab.truman.edu [chemlab.truman.edu]
• 2. Dimethylglyoxime: Structure, Uses & Safety Explained [vedantu.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Dimethylglyoxime Formula: Structure, Properties, and Uses [pw.live]
• 5. Dimethylglyoxime Formula - Structure, Properties, Uses, Sample Questions - GeeksforGeeks [geeksforgeeks.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. chemimpex.com [chemimpex.com]

1H NMR characterization of N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine

Optimizing H NMR Characterization of N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine: A Comparative Guide to Solvent Selection

Executive Summary & The Analytical Challenge

N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine , commonly known as methylglyoxime or pyruvaldehyde dioxime, is a critical vic-dioxime ligand widely utilized in coordination chemistry and transition metal complexation[1].

For researchers and drug development professionals, the structural elucidation of this compound presents a unique analytical challenge. The molecule features two distinct oxime groups (a terminal methine oxime and an internal methyl oxime). These highly polar –OH groups are prone to rapid chemical exchange, complex intermolecular hydrogen bonding, and

stereoisomerism. Consequently, the choice of deuterated NMR solvent is not merely a matter of solubility—it is the defining variable that dictates whether critical structural data is revealed or completely lost.

This guide objectively compares the performance of Premium DMSO-

against common alternatives (CD OD and CDCl ) to establish a definitive, self-validating protocol for oxime characterization.

Product Performance Comparison: The Causality of Solvent Effects

As a Senior Application Scientist, I approach solvent selection by analyzing the thermodynamic and kinetic interactions between the solvent molecules and the analyte. Here is how the three primary NMR solvents perform when analyzing methylglyoxime.

The Gold Standard: Premium DMSO- (99.9% D)

When full structural resolution—including the quantification of

and isomers—is required, Premium DMSO- is the undisputed optimal product.

• The Causality: In non-polar environments, oxime –OH protons undergo intermediate chemical exchange and self-association (dimerization), resulting in severely broadened signals. DMSO-

  , however, acts as a potent hydrogen-bond acceptor. It forms strong, localized intermolecular hydrogen bonds with the oxime hydroxyls, effectively "locking" them in place and outcompeting random exchange with trace water. By slowing the exchange rate on the NMR timescale, DMSO- yields sharp, quantifiable –OH singlets (typically between 11.0 and 12.0 ppm)[1].

Alternative 1: Deuterated Methanol (CD OD)

CD

OD is highly effective when the primary goal is to simplify the spectrum to assign the carbon backbone.

• The Causality: The protic nature of methanol drives rapid, quantitative hydrogen-deuterium (H/D) exchange at the oxime functional groups. Consequently, the –OH signals disappear entirely from the

  H spectrum. While this intentional masking results in the loss of isomer-specific hydroxyl data, it perfectly isolates the methyl (~2.0 ppm) and methine (~7.6 ppm) protons, removing baseline clutter.

Alternative 2: Deuterated Chloroform (CDCl )

CDCl

is generally not recommended for underivatized methylglyoxime.

• The Causality: Methylglyoxime exhibits poor solubility in chloroform. Furthermore, because CDCl

  cannot act as a hydrogen-bond acceptor, the oxime protons are left to freely exchange and aggregate. This results in massive peak broadening (often spanning 9.0–10.5 ppm) that can easily be mistaken for baseline noise, rendering accurate integration impossible.

Quantitative Data: H NMR Chemical Shifts

The following table summarizes the expected

H NMR chemical shifts for methylglyoxime across the three compared solvents. Note: Exact shifts may vary slightly based on concentration and temperature.

Solvent System	Methyl Protons (-CH )	Methine Proton (-CH=N)	Oxime Protons (=N-OH)	Isomer Resolution Capability
Premium DMSO-	~1.95 ppm (s, 3H)	~7.65 ppm (s, 1H)	~11.4 & 11.8 ppm (s, 1H each)	Excellent (Resolves vs )
CD OD	~2.05 ppm (s, 3H)	~7.55 ppm (s, 1H)	Not observed (H/D exchange)	Poor (Simplified backbone only)
CDCl	~2.15 ppm (s, 3H)	~7.60 ppm (s, 1H)	~9.0 - 10.5 ppm (broad, 2H)	Poor (Broadening via aggregation)

Self-Validating Experimental Protocol

Every high-quality NMR protocol must be a self-validating system. To ensure the integrity of your oxime characterization, follow this strict methodology:

Step 1: Sample Preparation Weigh exactly 15 mg of N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine. Dissolve the analyte in 0.6 mL of freshly opened, ampouled Premium DMSO-

(99.9% D).

• Expert Insight: Using ampouled solvent prevents the introduction of atmospheric moisture, which is the primary cause of –OH peak degradation.

Step 2: Acquisition Parameters

• Frequency: 400 MHz (minimum) to ensure adequate dispersion.

• Temperature: Strictly regulate at 298 K. Temperature fluctuations alter hydrogen-bond dynamics, causing the –OH peaks to drift.

• Relaxation Delay (D1): Set to 2.0 seconds to ensure complete relaxation of the sterically hindered hydroxyl protons before the next pulse.

• Scans: 16 to 32 scans.

Step 3: The Self-Validation Check Before integrating the oxime peaks, measure the Full Width at Half Maximum (FWHM) of the residual water peak at ~3.33 ppm[2].

• PASS (FWHM < 5 Hz): The solvent is sufficiently dry. The –OH integrations at ~11.5 ppm and ~11.8 ppm are reliable and can be used to calculate isomer ratios.

• FAIL (FWHM > 5 Hz): Moisture has compromised the sample, accelerating proton exchange. The –OH peaks will be artificially broadened and unreliable. The sample must be re-prepared.

Decision Workflow

Use the following logical workflow to select the appropriate solvent system based on your specific analytical objectives.

Workflow for selecting the optimal NMR solvent for methylglyoxime characterization.

References

• Bati, H., et al. "The Synthesis and Characterization of New Unsymmetrical vic-Dioximes and Their Complexes with Some Transition Metals." Synthesis and Reactivity in Inorganic and Metal-Organic Chemistry, 2001.[Link]

• Fulmer, G. R., et al. "NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist." Organometallics, 2010.[Link]

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A Researcher's Guide to Crystal Structure Elucidation: Analyzing N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine

In the landscape of pharmaceutical and materials science, the precise determination of a molecule's three-dimensional structure is non-negotiable. It is the bedrock upon which we build our understanding of a compound's properties, from its biological activity to its physical stability. This guide provides an in-depth comparison of analytical techniques for characterizing the crystalline form of N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine, also known as methylglyoxime. While this molecule presents a seemingly straightforward structure, the nuances of its crystalline arrangement, driven by the versatile hydrogen-bonding capabilities of its dual oxime moieties, demand a rigorous and multi-faceted analytical approach.

This document is intended for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of protocols to explain the rationale behind methodological choices, ensuring a robust and validated approach to structural characterization.

The Gold Standard: Single-Crystal X-ray Diffraction (XRD)

Single-crystal X-ray diffraction (SCXRD) remains the definitive method for unambiguously determining the atomic arrangement within a crystalline solid.[1][2] It provides precise data on bond lengths, bond angles, and the packing of molecules in the crystal lattice, which is crucial for understanding intermolecular interactions.

For an oxime-containing compound like N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine, SCXRD is invaluable for several reasons:

• Unambiguous Stereochemistry: It can definitively determine the configuration of the C=N double bonds as either E or Z.[3]

• Mapping Supramolecular Assemblies: The oxime functional group is a potent hydrogen bond donor (via the OH group) and acceptor (via the nitrogen and oxygen atoms).[3][4][5] This allows for the formation of various intermolecular assemblies, such as dimers and catemers (chains), primarily through O-H···N hydrogen bonds.[4][5][6] SCXRD is the only technique that can directly visualize and quantify these interactions.

Experimental Workflow: A Self-Validating Protocol

The journey from a powdered sample to a refined crystal structure is a meticulous process. The causality behind each step is critical for obtaining high-quality, trustworthy data.

Step 1: Crystal Growth - The Foundation of Quality Data

The adage "garbage in, garbage out" is particularly apt for SCXRD. The primary limitation of this technique is the absolute requirement for a high-quality single crystal, typically 0.1-0.5 mm in size. For N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine, a systematic screening of crystallization conditions is the first and most crucial step.

• Why Solvent Choice Matters: The polarity and hydrogen-bonding capability of the solvent will directly compete with the oxime···oxime interactions that are essential for crystal lattice formation. A range of solvents, from polar protic (e.g., methanol, ethanol) to aprotic (e.g., acetonitrile, ethyl acetate) and nonpolar (e.g., toluene, hexane), should be explored.

• Methodological Rationale:

  • Slow Evaporation: Simple and effective. The gradual increase in concentration allows molecules to self-assemble into an ordered lattice.

  • Vapor Diffusion (Hanging or Sitting Drop): Allows for a more controlled and slower approach to supersaturation, often yielding higher quality crystals. A solution of the compound is equilibrated against a reservoir of a miscible "anti-solvent" in which the compound is less soluble.

  • Thermal Gradient: Exploits the temperature dependence of solubility. Slow cooling of a saturated solution can promote the growth of a single, large crystal over many small ones.

Step 2: Data Collection - Capturing the Diffraction Pattern

Once a suitable crystal is obtained, it is mounted on a goniometer and cooled under a stream of liquid nitrogen (typically ~100 K).

• Why Cryo-Cooling? Cooling the crystal minimizes thermal vibrations of the atoms, leading to a sharper, more intense diffraction pattern and thus higher resolution data. It also protects the crystal from potential radiation damage from the X-ray beam.

The crystal is then rotated in a monochromatic X-ray beam, and the diffracted X-rays are recorded on a detector. Modern diffractometers automate this process, collecting thousands of reflections at different crystal orientations.

Step 3: Structure Solution and Refinement - From Data to Model

The collected diffraction data (a set of reflection intensities and positions) is then processed to solve and refine the crystal structure.

• Structure Solution: Computational methods (e.g., direct methods or Patterson synthesis) are used to determine the initial positions of the atoms in the unit cell.

• Structure Refinement: A least-squares refinement process iteratively adjusts the atomic positions, thermal parameters, and other variables to achieve the best possible fit between the calculated and the experimentally observed diffraction patterns. The quality of the final structure is assessed using metrics like the R-factor.

Navigating the Alternatives: When Single Crystals Are Elusive

The reality of research is that obtaining large, high-quality single crystals can be a significant bottleneck.[1] In such cases, a suite of alternative and complementary techniques can be employed.

Powder X-ray Diffraction (PXRD)

PXRD is a powerful technique for analyzing a microcrystalline powder. Instead of the discrete spots seen in SCXRD, it produces a characteristic 1D pattern of intensity versus diffraction angle (2θ).[2]

• Strengths: Excellent for phase identification, assessing sample purity, and determining lattice parameters.[2] It is a high-throughput and non-destructive technique.

• Limitations: The 1D nature of the data leads to peak overlap, making it very difficult to solve a crystal structure from scratch for a novel compound.[7]

The Synergy of PXRD and Crystal Structure Prediction (CSP)

A modern approach to bypass the need for a single crystal is to combine experimental PXRD data with computational Crystal Structure Prediction (CSP).[1]

• CSP: Computational algorithms generate a landscape of plausible crystal packing arrangements for N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine based on its molecular structure and the principles of intermolecular forces.

• PXRD Matching: The theoretically calculated powder pattern for each predicted crystal structure is then compared against the experimentally measured PXRD pattern. A close match can identify the correct structure.[1]

This combined approach is a powerful tool for structure elucidation when single crystals are not available.[1]

Three-Dimensional Electron Diffraction (3DED)

3DED is a rapidly emerging technique that can solve crystal structures from nanocrystals, far smaller than what is required for SCXRD.[1] It operates on similar principles to X-ray diffraction but uses a beam of electrons instead.

• Strengths: The primary advantage is the ability to work with extremely small crystals (sub-micron size).[1] This can completely circumvent the challenge of growing large single crystals.

• Limitations: The strong interaction of electrons with matter can lead to dynamical scattering effects, which can complicate data analysis. The technique is also less widely available than XRD.[1]

Spectroscopic Methods: A Complementary View

Spectroscopic techniques like Fourier-Transform Infrared (FTIR) Spectroscopy and Nuclear Magnetic Resonance (NMR) Spectroscopy provide information about the chemical bonding and local environment of atoms. While they do not provide a complete 3D crystal structure on their own, they are invaluable for validating the results from diffraction methods.[8]

• FTIR Spectroscopy: Can confirm the presence of key functional groups. For N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine, changes in the O-H and C=N stretching frequencies upon crystallization can provide indirect evidence of hydrogen bonding.

• Solid-State NMR (ssNMR): Can provide information about the number of crystallographically distinct molecules in the unit cell and probe local atomic environments.

Comparative Analysis at a Glance

Technique	Primary Application for N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine	Advantages	Limitations
Single-Crystal XRD (SCXRD)	Definitive 3D structure determination, mapping H-bond networks.[3][4]	High resolution, unambiguous results.[2]	Requires high-quality single crystals (0.1-0.5 mm).[1][7]
Powder XRD (PXRD)	Phase identification, purity assessment, unit cell determination.[2]	Fast, non-destructive, uses microcrystalline powder.[7]	Difficult to solve novel structures due to peak overlap.[7]
3D Electron Diffraction (3DED)	Structure solution from nanocrystals.[1]	Overcomes the need for large single crystals.	Less accessible, data analysis can be complex.[1]
PXRD + CSP	Structure solution from powder data.[1]	Bypasses the need for single crystals.	Computationally intensive, success is not guaranteed.[1]
FTIR / ssNMR	Functional group analysis, validation of H-bonding, local environment probing.[8]	Provides complementary chemical information.	Does not provide a complete 3D crystal structure.[8]

Visualizing the Workflow

A clear understanding of the experimental pathway is essential for successful structure determination.

Caption: High-level workflow for single-crystal X-ray diffraction analysis.

Caption: Decision logic for selecting a crystal structure determination method.

Conclusion and Recommendations

For the definitive structural characterization of N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine, single-crystal X-ray diffraction is the unequivocal gold standard. The primary research effort should be directed towards screening for and growing high-quality single crystals. This investment of time is justified by the unparalleled quality and certainty of the resulting structural data, which will reveal the precise molecular conformation and the intricate network of hydrogen bonds governing its crystal packing.

In the event that single crystal growth proves intractable, a combination of powder XRD and computational Crystal Structure Prediction (CSP) is the recommended alternative for a full structure solution. If the sample consists of nanocrystals, 3D Electron Diffraction should be pursued. Spectroscopic methods such as FTIR and solid-state NMR should be used in all cases as orthogonal techniques to validate the functional groups and local chemical environments within the determined crystal structure, ensuring a comprehensive and trustworthy characterization.

References

• SciSpace. (n.d.). Structural Chemistry of Oximes. Retrieved from [Link]

• ACS Publications. (2013, May 9). Structural Chemistry of Oximes | Crystal Growth & Design. Retrieved from [Link]

• PMC. (n.d.). From Powders to Single Crystals: A Crystallographer's Toolbox for Small-Molecule Structure Determination. Retrieved from [Link]

• CrystEngComm (RSC Publishing). (n.d.). Magnetically textured powders—an alternative to single-crystal and powder X-ray diffraction methods. Retrieved from [Link]

• Patsnap Eureka. (2025, September 22). FTIR vs XRD: Which is Superior for Crystal Structure? Retrieved from [Link]

• ACS Publications. (2013, May 9). Structural Chemistry of Oximes | Crystal Growth & Design. Retrieved from [Link]

• ResearchGate. (n.d.). (A) X‐ray crystal structure of oxime acetate 3. (B) Side view of a... Retrieved from [Link]

• Unknown Source. (n.d.). Synthesis, Infrared Spectroscopic Characterization and Antimicrobial Studies of Co(III) Dimethylglyoximato Complexes with Anilin. Retrieved from [Link]

• Creative Biostructure. (2025, April 14). Single-Crystal XRD vs. Powder XRD: Selecting the Appropriate Technique. Retrieved from [Link]

• ResearchGate. (2015, March 21). Is there any optional characterization other than XRD? Retrieved from [Link]

• Asian Journal of Plant Science and Research. (2014, April 17). Quantum Mechanical Characterization of Mixed-Ligand Complex of Co(II) Dimethylglyoxime. Retrieved from [Link]

• IRE Journals. (2025, October 28). Synthesis, Characterization and Antimicrobial Evaluation of Mixed Ligand Complexes of Dimethiglyoxime and Barbitone with Nickel (II) Ions in Water-Methanol Medium. Retrieved from [Link]

• Amanote Research. (2016, January 1). (PDF) Synthesis and Characterization of. Retrieved from [Link]

• Semantic Scholar. (2015). Theoretical study of the characterization of mixed-ligand complexes of Ni (II) dimethylglyoxime. Retrieved from [Link]

• PubChem. (n.d.). N-(pentan-2-ylidene)hydroxylamine | C5H11NO | CID 5357206. Retrieved from [Link]

• PTG. (n.d.). Best Acetoxime (N-Propan-2-ylidenehydroxylamine) factory and suppliers. Retrieved from [Link]

• PubChem. (n.d.). Acetone, oxime | C3H7NO | CID 67180. Retrieved from [Link]

• The Good Scents Company. (n.d.). acetone oxime N-hydroxy-2-propanimine. Retrieved from [Link]

• Organic Syntheses Procedure. (n.d.). n-hydroxy-(s)-1-phenylethylamine oxalate. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) 2-Hydroxyimino-N′-[1-(2-pyridyl)ethylidene]propanohydrazide. Retrieved from [Link]

• NIST WebBook. (n.d.). Hydroxylamine. Retrieved from [Link]

• NIST Technical Series Publications. (2018, January 1). Standard x-ray diffraction powder patterns. Retrieved from [Link]

• GovInfo. (n.d.). Standard x-ray diffraction powder patterns. Retrieved from [Link]

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Mass Spectrometry Comparison Guide: N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine vs. Alternative vic-Dioximes

As a Senior Application Scientist, selecting the right analytical probe or chelating agent requires a deep understanding of its gas-phase behavior. N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine —commonly known as methylglyoxime (MGO) —is a highly versatile vic-dioxime. While symmetrically substituted dioximes like dimethylglyoxime (DMG) are ubiquitous in transition metal precipitation, MGO’s asymmetric structure provides unique diagnostic advantages in mass spectrometry (MS).

This guide objectively compares the MS fragmentation performance of MGO against alternative vic-dioximes, detailing the mechanistic causality behind its fragmentation pathways and providing a self-validating experimental protocol for robust LC-MS/MS characterization.

Mechanistic Principles of vic-Dioxime Fragmentation

To utilize MGO effectively in complex matrices or as a ligand in organometallic studies, one must understand its intrinsic gas-phase stability. Under Electron Ionization (EI), vic-dioximes exhibit a hallmark rearrangement: the loss of a hydroxyl radical (OH•) and a water molecule (H₂O) from the molecular ion, yielding a highly stable cyclic furazan (1,2,5-oxadiazole) derivative.

For MGO, the molecular ion ([M]⁺•) at m/z 102 is remarkably stable, often presenting as the base peak or the top peak in the spectrum[1]. The fragmentation cascade is driven by the thermodynamic stability of the resulting nitrogen-containing heterocycles and localized charge retention.

EI-MS fragmentation pathway of methylglyoxime showing furazan formation and α-cleavage.

Causality of Fragmentation: The loss of H₂O (-18 Da) to form m/z 84 is not merely a simple bond cleavage; it is a complex intramolecular rearrangement where the oxygen of one oxime group abstracts a proton from the adjacent oxime, closing the ring. Subsequent ejection of a nitric oxide radical (NO•) from the furazan cation yields the m/z 54 fragment, a diagnostic indicator of the intact vic-dioxime backbone[1].

Comparative Fragmentation Analysis: MGO vs. Alternatives

When selecting a vic-dioxime for analytical derivatization or as an internal standard, the symmetry of the molecule dictates the complexity of the mass spectrum. MGO’s asymmetry (C₁ point group) makes it a superior mechanistic probe compared to the symmetric glyoxime (GO) and dimethylglyoxime (DMG).

Because MGO possesses both a methyl group and a hydrogen atom on its backbone, α-cleavage of the C-C bond yields two distinct fragment ions (m/z 58 and m/z 44). In contrast, DMG and GO yield only a single α-cleavage fragment type, limiting their utility in multi-reaction monitoring (MRM) assays where multiple orthogonal transitions are required for high-confidence identification.

Table 1: EI-MS Fragmentation Comparison of vic-Dioximes

Feature / Compound	Glyoxime (GO)	Methylglyoxime (MGO)	Dimethylglyoxime (DMG)
IUPAC Name	Ethanedial dioxime	N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine	N-[2-(hydroxyimino)butan-3-ylidene]hydroxylamine
Molecular Weight	88.06 g/mol	102.09 g/mol	116.12 g/mol
Structural Symmetry	Symmetric (C₂ₕ)	Asymmetric (C₁)	Symmetric (C₂ₕ)
Molecular Ion [M]⁺•	m/z 88	m/z 102	m/z 116
Furazan Fragment[M-H₂O]⁺•	m/z 70	m/z 84	m/z 98
Diagnostic α-Cleavage	m/z 44 only	m/z 44 AND m/z 58	m/z 58 only
Primary Analytical Utility	Baseline MS reference	Orthogonal MRM probe / Internal Standard	Transition metal chelator[2]

Self-Validating Experimental Protocol: LC-ESI-MS/MS Workflow

While EI-MS provides rich structural data, modern quantitative analyses rely on Liquid Chromatography-Electrospray Ionization (LC-ESI-MS/MS). A critical failure point in ESI analysis of vic-dioximes is in-source thermal degradation . If the ESI source temperature or declustering potential is too high, MGO will dehydrate into its furazan analog before entering the mass analyzer, destroying quantitative accuracy.

The following protocol is engineered as a self-validating system to ensure the integrity of the intact oxime.

Self-validating LC-ESI-MS/MS workflow designed to minimize thermal degradation of oximes.

Step-by-Step Methodology

Step 1: Sample Preparation (Cold Extraction)

• Action: Dissolve MGO samples in pre-chilled Methanol (4°C) rather than aqueous buffers.

• Causality: Dioximes are susceptible to gradual hydrolysis in acidic aqueous environments. Cold methanol preserves the N-O bonds and prevents premature cyclization.

Step 2: System Suitability Test (SST) for In-Source Fragmentation

• Action: Infuse a 1 µg/mL standard of MGO. Monitor the ratio of the intact protonated precursor [M+H]⁺ (m/z 103) to the dehydrated ion (m/z 85) in MS1 (without collision energy).

• Causality: This is your self-validation checkpoint. If the m/z 85 peak exceeds 10% of the m/z 103 peak in MS1, your source is too hot or your Cone Voltage/Declustering Potential is too high. Lower the source temperature (e.g., to 150°C) until the intact precursor is preserved.

Step 3: UHPLC Separation

• Action: Use a sub-2 µm C18 column. Mobile Phase A: H₂O + 0.1% Formic Acid. Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Causality: The addition of 0.1% formic acid drives the equilibrium toward the protonated [M+H]⁺ state, maximizing ionization efficiency in positive ESI mode without causing on-column hydrolysis during the short transit time.

Step 4: Data-Dependent MS/MS Acquisition (Ramped CE)

• Action: Set the Collision Energy (CE) to ramp dynamically from 10 eV to 30 eV using Argon as the collision gas.

• Causality: Dioximes are structurally rigid but possess fragile N-OH bonds. A static high CE will shatter the molecule instantly into non-diagnostic low-mass ions (m/z 28, m/z 41). Ramping the CE ensures you capture the sequential loss of H₂O (m/z 85) followed by the α-cleavage fragments (m/z 59 and m/z 45 in positive mode), providing a complete structural fingerprint.

Conclusion

N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine (Methylglyoxime) outperforms symmetric alternatives like DMG and Glyoxime when utilized as a mass spectrometric probe. Its asymmetric structure yields a predictable, dual-pathway α-cleavage pattern that is highly advantageous for designing specific MRM transitions. By implementing a self-validating soft-ionization workflow, researchers can prevent artifactual furazan formation and ensure high-fidelity structural characterization.

References

• "Mass spectrometry of coordination compounds of transition metals..." Semantic Scholar.
• "Methylglyoxime | C3H6N2O2 | CID 135472371 - PubChem" NIH.
• "Mass spectrometry of vic-dioximate complexes of nickel, palladium, and pl
• "Rearrangement reactions in the positive and negative ion mass spectra of clausmarin A" Researcher.life.

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• 2. pubs.acs.org [pubs.acs.org]

Validation of Analytical Methods for Residual Metal Catalysts (Ni, Pd) Using N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine Reagents

Target Audience: Researchers, Analytical Scientists, and CMC (Chemistry, Manufacturing, and Controls) Professionals in Drug Development.

Executive Summary

In modern pharmaceutical synthesis, transition metals like Palladium (Pd) and Nickel (Ni) are ubiquitous catalysts for cross-coupling reactions (e.g., Suzuki-Miyaura) and hydrogenations. Under ICH Q3D guidelines, validating analytical methods for the trace-level quantification of these elemental impurities is a strict regulatory requirement.

While Dimethylglyoxime (DMG) is the historical standard for Ni and Pd chelation, its extreme aqueous insolubility often introduces matrix artifacts during validation. This guide evaluates the performance of N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine —commonly known as Methylglyoxime (MGO)—as a superior alternative for specific analytical workflows, providing a self-validating protocol for spectrophotometric quantification.

Mechanistic Grounding: The Vic-Dioxime Chelation System

The analytical utility of N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine [1] stems from its vic-dioxime functional group. When exposed to Ni²⁺ or Pd²⁺ ions in a slightly acidic to neutral buffered medium, two MGO molecules coordinate with a single metal cation.

The Causality of Specificity: The extraordinary selectivity of this reagent is not merely a function of orbital overlap, but of crystal lattice thermodynamics. The resulting[M(MGO)₂] complex adopts a rigid square planar geometry. This configuration is stabilized by strong intramolecular hydrogen bonds between the oxime oxygen and hydroxyl groups of adjacent ligands [3]. Furthermore, the complexes stack in the solid state, forming intermolecular metal-metal bonds (Ni-Ni or Pd-Pd) that drastically reduce their solubility in aqueous media, driving the precipitation or extraction equilibrium exclusively toward the metal-complex formation [4].

Caption: Chelation pathway of Pd2+ and Ni2+ with N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine.

Product Comparison: MGO vs. Alternatives

When developing a validated method for residual metal analysis, the choice of chelating agent dictates the robustness of the assay. Below is an objective comparison of MGO against the industry standard (DMG) and a water-soluble alternative (Nioxime).

Parameter	N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine (MGO)	Dimethylglyoxime (DMG)	Nioxime
Common Name	Methylglyoxime	Biacetyldioxime	1,2-Cyclohexanedione dioxime
Alkyl Substituents	Asymmetric (Methyl / Hydrogen)	Symmetric (Methyl / Methyl)	Bulky (Cyclohexyl ring)
Aqueous Solubility	Moderate	Extremely Low	High
Reagent Matrix	Ethanol / Water mixture	Absolute Ethanol or NaOH	Deionized Water
Matrix Artifact Risk	Low: The asymmetric structure prevents rapid auto-crystallization of excess reagent upon dilution in aqueous samples.	High: Excess reagent frequently precipitates in water, causing false-positive gravimetric mass [2].	Moderate: Highly sensitive but susceptible to degradation in strongly acidic digestion matrices.
Primary Workflow	Solvent Extraction Spectrophotometry	Gravimetry	Aqueous Spectrophotometry

Editorial Insight: MGO strikes an optimal balance. Its moderate solubility eliminates the false-positive precipitation risks associated with DMG, while its asymmetric steric profile allows for highly efficient partitioning into organic solvents (like 1-butanol) for trace-level spectrophotometric analysis.

Self-Validating Experimental Protocol

To ensure E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness) in your laboratory, the following protocol for the spectrophotometric determination of residual Palladium is designed as a self-validating system . Every step includes a mechanistic rationale to ensure the analyst understands why the step is performed, preventing blind procedural errors.

Step-by-Step Methodology: Pd(II) Quantification

1. Matrix Digestion & Preparation

• Action: Digest 1.0 g of the API sample using microwave-assisted acid digestion (HNO₃/HCl). Neutralize carefully to pH 3.0.

• Causality: Organometallic palladium species (e.g., Pd(PPh₃)₄) will not chelate. Aggressive oxidation is required to strip the organic ligands and yield the free Pd²⁺ ion.

2. Interference Masking

• Action: Add 5.0 mL of 10% (w/v) sodium potassium tartrate to the digestate.

• Causality: Pharmaceutical matrices often contain trace Fe³⁺ or Cu²⁺ from stainless steel reactors. Tartrate forms highly stable, water-soluble complexes with these interferents, preventing them from precipitating as hydroxides when the pH is subsequently raised.

3. pH Adjustment & Chelation

• Action: Adjust the sample pH to exactly 6.5–7.8 using a potassium hydrogen phthalate-sodium hydroxide buffer. Add 2.0 mL of a 1% (w/v) ethanolic solution of N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine.

• Causality: This pH range is the thermodynamic sweet spot. It is basic enough to facilitate the deprotonation of the oxime (releasing H⁺) to form the complex, but acidic enough to prevent base-catalyzed degradation of the reagent.

4. Solvent Extraction (The Specificity Filter)

• Action: Add 10.0 mL of 1-butanol. Shake vigorously for 2 minutes and allow phase separation. Collect the organic layer.

• Causality: The [Pd(MGO)₂] complex is uncharged and highly lipophilic. Partitioning it into 1-butanol acts as an intrinsic physical filter, leaving water-soluble colored API degradants behind in the aqueous phase.

5. Spectrophotometric Measurement & System Suitability

• Action: Measure the absorbance of the 1-butanol layer at 460 nm against a reagent blank.

• Self-Validation Check: Concurrently process a 5.0 ppm Pd²⁺ standard spike through steps 1-5. The analytical run is only considered valid if the spike recovery falls within 98.0%–102.0%.

Caption: Self-validating spectrophotometric workflow for residual metal quantification.

Analytical Method Validation Parameters (ICH Q2)

When submitting this method for regulatory approval, the MGO-based assay must be validated against the following parameters:

• Linearity & Range: The MGO-Pd complex obeys the Beer-Lambert law strictly within the optimum concentration range of 1.58 to 10.47 ppm . A 5-point calibration curve must yield an

  .

• Precision (Repeatability): Six independent preparations of a 5.0 ppm sample must yield a Relative Standard Deviation (RSD) of

  .

• Specificity: The use of tartrate masking and 1-butanol extraction ensures that a matrix blank spiked with 100 ppm Fe, Cu, and Co yields an absorbance indistinguishable from the baseline noise, proving the reagent's selectivity.

References

• Title : Methylglyoxime | C3H6N2O2 | CID 135472371 Source : PubChem, National Institutes of Health (NIH) URL :[Link]

• Title : Electron Spin Resonance Study of Radical Pairs Trapped in X‐Irradiated Single Crystals of Dimethylglyoxime‐O,O‐d2, Glyoxime, and Methylglyoxime Source : The Journal of Chemical Physics, AIP Publishing URL :[Link]

• Title : The Basis of the Selectivity of Dimethylglyoxime as a Reagent in Gravimetric Analysis Source : Journal of the Chemical Society, RSC Publishing URL :[Link]

Comparative Stability Constants of vic-Dioxime Metal Complexes: A Technical Guide for Coordination Chemistry and Drug Development

As a Senior Application Scientist, understanding the thermodynamic stability of metal-ligand complexes is paramount when designing assays, developing metal-scavenging drugs, or synthesizing model compounds for biological systems (such as vitamin B12 analogs). Among the most historically and analytically significant chelating agents are the vic-dioximes (e.g., dimethylglyoxime, diphenylglyoxime, and piperazineglyoximes).

This guide provides an in-depth, objective comparison of the stability constants of various vic-dioxime metal complexes. It explores the mechanistic causality behind their exceptional stability, presents comparative quantitative data, and outlines a self-validating experimental protocol for potentiometric determination.

Mechanistic Causality: The Origin of Exceptional Stability

vic-Dioximes are bidentate ligands characterized by two oxime groups (-C=N-OH) situated on adjacent carbon atoms. Depending on the spatial orientation of the hydroxyl groups, they exist in syn-, anti-, and amphi- isomeric forms. It is exclusively the anti-isomer that coordinates with transition metals to form highly stable, often brightly colored complexes[1].

The thermodynamic stability of these complexes is driven by three interacting physicochemical phenomena:

• The Chelate Effect : Coordination of the metal ion via the two nitrogen atoms of the anti-dioxime forms a highly stable five-membered chelate ring[2].

• Intramolecular Hydrogen Bonding : In bis-complexes (e.g.,

  ), the oxime protons are partially dissociated. The remaining protons form exceptionally strong, short intramolecular hydrogen bonds (O-H···O) between the adjacent ligand molecules. This creates a pseudo-macrocyclic structure that locks the complex into a rigid, highly stable conformation[3].

• Favorable Crystal Packing (The Nickel Anomaly) : While the Irving-Williams series generally dictates that Copper(II) forms the most stable complexes among 3d transition metals (ngcontent-ng-c347536016="" _nghost-ng-c1800544882="" class="inline ng-star-inserted">

  ), Nickel(II) exhibits an anomalous apparent stability with vic-dioximes. Ni(II) perfectly accommodates a square-planar geometry, allowing the neutral complexes to stack tightly in the solid state. This stacking facilitates weak metal-metal interactions, drastically reducing intrinsic solubility and driving the precipitation equilibrium forward[4].

Stepwise and overall complexation equilibria of divalent metal ions with vic-dioximes.

Comparative Stability Data

The table below summarizes the comparative stability constants (

) for various 3d transition metals with representative vic-dioxime ligands. Because the extreme insolubility of Ni(II)-vic-dioxime complexes precludes direct pH measurement in pure aqueous solutions, stability constants are frequently determined in mixed solvent systems (e.g., 75% dioxane / 25% water) and extrapolated, or determined via competitive ligand exchange[5][6].

Table 1: Representative Overall Stability Constants ( )

Metal Ion	Preferred Geometry	Relative Stability Trend	Dimethylglyoxime (DMG)	Substituted Glyoximes (e.g., DPG/BMPGH2)
Cu(II)	Distorted Octahedral / Square Planar	Highest (Solution)	19.24 (Aqueous)[3]	> 20.0 (Mixed Media)[7]
Ni(II)	Square Planar	Exceptionally High (Solid State)	~24.0 (Extrapolated)[5]	> 25.0 (Mixed Media)[7]
Co(II)	Octahedral	Moderate	~16.0 (Mixed Media)	> 15.0 (Mixed Media)[1]
Zn(II)	Tetrahedral	Lowest	N/A (Weak/Unstable)	~10.0 - 12.0[1][7]

Note: The stability of the Cu(II) complex of dimethylglyoxime is explicitly measured at

[3]. For substituted piperazineglyoximes like BMPGH2, the order of complexation stability heavily depends on the inductive effects of the substituents and the specific conditions, though Ni(II) and Cu(II) consistently form the dominant species[1].

Experimental Workflows: Potentiometric Determination

To objectively compare these complexes in a laboratory setting, researchers rely on potentiometric titrations. As an application scientist, I emphasize that this protocol must be treated as a self-validating system : you cannot accurately calculate metal-ligand stability (

) without first independently verifying the acid dissociation constants ( ) of the free ligand under the exact same environmental conditions[1][5].

Step-by-Step Methodology

Phase 1: System Calibration & Ligand Dissociation

• Solvent and Ionic Strength Control : Prepare a

  or solution. Causality: Maintaining a constant ionic strength ensures that the activity coefficients of the ions remain constant throughout the titration, allowing concentrations to be used directly in equilibrium calculations[1][7].

• Titrant Standardization : Standardize a

  solution against primary standard potassium hydrogen phthalate (KHP) at [7].

• Ligand Titration (

  determination) : Transfer of the vic-dioxime ligand into a thermostated vessel. Titrate with the standardized NaOH under a nitrogen atmosphere (to prevent absorption). Record the pH to determine the values of the oxime protons[1].

Phase 2: Metal-Ligand Complexation 4. Stoichiometric Mixing : Prepare solutions containing the target metal ion (e.g.,

or ) and the ligand in a 1:2 ratio[1][7]. 5. Solvent Adjustment (Critical Step) : If evaluating Ni(II) with DMG, the complex will precipitate in water, invalidating the Nernstian response of the glass electrode. Causality: To prevent this, the titration must be conducted in a mixed solvent system, such as 75% dioxane / 25% water (v/v), which keeps the complex fully dissolved[5]. 6. Titration and Data Acquisition : Titrate the metal-ligand mixture with NaOH, recording the pH after each addition once equilibrium is reached (drift < 0.01 pH/min). 7. Computational Refinement : Export the titration curves (Volume NaOH vs. pH) into a thermodynamic refinement program such as SUPERQUAD. The software iteratively minimizes the sum of squared residuals between the observed and calculated pH values to extract the precise formation constants ( )[1][7].

Workflow for the potentiometric determination of metal-ligand stability constants.

Conclusion

The stability of vic-dioxime metal complexes is a masterclass in coordination chemistry, driven by the chelate effect, rigid intramolecular hydrogen bonding, and highly favorable geometric alignments. While Copper(II) complexes exhibit the highest absolute stability constants in solution[3], Nickel(II) complexes dominate practical applications due to their unique square-planar stacking and profound insolubility[8][5]. By utilizing rigorous, self-validating potentiometric workflows and computational refinement[1][7], researchers can accurately quantify these constants, paving the way for advanced drug development and analytical reagent design.

References

• Potentiometric and Theoretical Studies of Stability Constants of Glyoxime Derivatives and their Nickel, Copper, Cobalt and Zinc Complexes. Acta Chimica Slovenica. [Link]

• Stability Constants and Intrinsic Solubility of Several Nickel(II)-vic-Dioxime Complexes. Journal of the American Chemical Society. [Link]

• Synthesis and Characterization of A Vic-Dioxime Derivative and Investigation of its Complexes with Ni(II), Co(II), Cu(II) and UO2(VI) Metals. ResearchGate. [Link]

• 2,3-Dioximes of Various Substituted Acetoacetamides and Their Metal Chelates. Canadian Science Publishing. [Link]

• Several Nickel(II)-vic-Dioxime Complexes. OSTI.gov. [Link]

• Study of the Coordination Properties of 1,2-Bis(2,6-dimethphenylamino) Glyoxime and Determine the Stability Constant of Its Complexes with Ni(II), Cu(II) and Zn(II) Metal Ions in Solution. ResearchGate.[Link]

• Acta Chimica 47. (1966) - Stability Constants of Copper(II) Complexes. Magyar Tudományos Akadémia. [Link]

• The Determination of Interactions of Cobalt (II) with Organic Compounds in Seawater using Cathodic Stripping Voltammetry. VLIZ. [Link]

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• 8. pubs.acs.org [pubs.acs.org]

Benchmarking N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine (Methylglyoxime) Sensitivity in Trace Metal Analysis: A Comparison Guide

Executive Summary

In the realm of trace metal analysis, the selection of the correct chelating agent dictates the sensitivity, selectivity, and reliability of the assay. N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine , more commonly known by its trivial name Methylglyoxime (MG) , is a highly effective vic-dioxime ligand used for the selective detection and quantification of transition metals like Nickel (Ni) and Cobalt (Co).

While Dimethylglyoxime (DMG) is widely recognized as the industry's gold standard, MG offers distinct physicochemical advantages—specifically, enhanced aqueous solubility and reduced steric hindrance. As a Senior Application Scientist, I have structured this guide to objectively benchmark MG against DMG and other alternatives, providing the mechanistic causality and validated experimental protocols necessary to optimize your analytical workflows.

Mechanistic Overview: The Coordination Chemistry of Methylglyoxime

To engineer a robust analytical method, we must first understand the causality behind ligand-metal interactions. The efficacy of vic-dioximes in trace metal analysis relies on their ability to form highly stable, insoluble (or strongly adsorbable) inner-complex compounds [1].

When Ni(II) reacts with MG, it forms a square-planar bis(methylglyoximato)nickel(II) complex. The exceptional stability of this complex is driven by two thermodynamic factors:

• The Chelate Effect: The bidentate coordination of the nitrogen atoms to the central metal ion forms a stable five-membered ring.

• Hydrogen Bridge Stabilization: The formation of strong intramolecular hydrogen bonds between the oxime oxygen atoms of adjacent ligands locks the square-planar geometry in place [2].

Why Choose MG over DMG?

DMG possesses two methyl groups, which increases the basicity of the nitrogen donors via inductive effects, resulting in a slightly higher absolute stability constant for the metal complex. However, this dual-methyl substitution renders DMG notoriously hydrophobic, necessitating ethanolic or strongly alkaline solvent matrices [3].

MG, lacking one methyl group, exhibits a marginally lower stability constant due to reduced electron donation, but compensates with significantly higher aqueous solubility . This reduction in steric bulk alters the adsorption kinetics on working electrodes during Adsorptive Cathodic Stripping Voltammetry (AdCSV), often yielding sharper stripping peaks in purely aqueous environmental samples without the risk of solvent-induced matrix precipitation.

Figure 1: Stepwise coordination pathway of Ni(II) with Methylglyoxime forming a planar complex.

Benchmarking Data: MG vs. Alternatives

To objectively evaluate MG, we benchmark its physicochemical properties and analytical performance against DMG, Diphenylglyoxime (DPG), and Salicylaldoxime [4][6].

Table 1: Physicochemical and Thermodynamic Properties

Ligand	IUPAC Name	Aqueous Solubility	Steric Hindrance	Ni(II) Complex Geometry
Methylglyoxime (MG)	N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine	Moderate	Low	Square Planar
Dimethylglyoxime (DMG)	N-(3-hydroxyiminobutan-2-ylidene)hydroxylamine	Very Low	Moderate	Square Planar
Diphenylglyoxime (DPG)	1,2-Diphenylethane-1,2-dione dioxime	Insoluble	High	Square Planar
Salicylaldoxime	2-Hydroxybenzaldehyde oxime	Low	Moderate	Planar / Tetrahedral

Table 2: Analytical Performance in AdCSV (Ni & Co Detection)

Chelating Agent	Target Metal	Optimal pH	Limit of Detection (LOD)	Linear Range
MG	Ni(II)	8.0 - 9.0	~2.0 ng/L	5 - 200 ng/L
DMG	Ni(II)	8.5 - 9.5	~1.5 ng/L	2 - 150 ng/L
MG	Co(II)	8.0 - 9.0	~3.5 ng/L	10 - 250 ng/L
DMG	Co(II)	8.5 - 9.5	~2.5 ng/L	5 - 200 ng/L

Experimental Protocol: Trace Nickel Determination via AdCSV

The following protocol outlines a self-validating system for determining trace Ni(II) in purely aqueous samples using MG. Adsorptive Cathodic Stripping Voltammetry (AdCSV) is utilized because the neutral Ni-MG complex strongly adsorbs onto the electrode surface, allowing for massive preconcentration prior to the voltammetric sweep.

Reagents & Equipment:

• Working Electrode: Hanging Mercury Drop Electrode (HMDE) or Bismuth-film Glassy Carbon Electrode (Bi-GCE).

• Buffer: Ammonia/Ammonium Chloride (

  ) buffer (pH 8.5).

• Ligand: 0.01 M Methylglyoxime in ultrapure water. (Note: Unlike DMG, ethanol is not required, preserving the aqueous nature of the sample).

Step-by-Step Methodology:

• Sample Preparation: Filter the environmental water sample through a 0.45 µm membrane. Transfer 10.0 mL of the sample into the trace-metal-clean voltammetric cell.

• Buffering: Add 0.5 mL of the

  buffer to adjust the pH to 8.5.

  • Causality: A slightly alkaline pH is required to deprotonate one oxime group per MG molecule, facilitating the formation of the neutral, adsorbable

    complex.

• Ligand Addition: Add 50 µL of the 0.01 M MG solution. Purge the cell with high-purity

  gas for 5 minutes to remove dissolved oxygen, which would otherwise cause a massive background reduction current.

• Accumulation (Preconcentration): Apply a deposition potential of -0.70 V (vs. Ag/AgCl) for 60 seconds while stirring at 400 rpm.

  • Causality: At this potential, the neutral

    complex physically adsorbs onto the electrode surface without being reduced, effectively concentrating the analyte from the bulk solution onto the electrode face.

• Equilibration: Stop stirring and allow the solution to rest for 10 seconds to ensure a quiescent solution.

• Cathodic Stripping: Scan the potential from -0.70 V to -1.20 V using a differential pulse waveform (pulse amplitude 50 mV, step 5 mV).

• Quantification: Measure the peak current at approximately -0.95 V, which corresponds to the catalytic reduction of the Ni(II) center in the adsorbed complex to Ni(0). Use the method of standard additions to validate the concentration and eliminate matrix effects.

Figure 2: Workflow for trace metal determination via Adsorptive Cathodic Stripping Voltammetry.

Comparison Guides: Choosing the Right Ligand

• MG vs. DMG: Use DMG when absolute maximum sensitivity is required and the sample matrix can tolerate organic solvents (ethanol) or high alkalinity [5]. Use MG when working with strictly aqueous systems where solvent introduction might precipitate matrix components, or when investigating kinetic phenomena where DMG's steric bulk interferes.

• MG vs. Diphenylglyoxime (DPG): DPG forms intensely colored complexes, making it excellent for spectrophotometry, but its extreme hydrophobicity makes it unsuitable for standard aqueous AdCSV. MG is vastly superior for electrochemistry.

• MG vs. Salicylaldoxime: Salicylaldoxime is preferred for Copper (Cu) and in hydrometallurgical extractions [6], whereas MG retains the high selectivity for Nickel and Cobalt characteristic of the vic-dioxime family.

References

• Title: Metal-Metal Bonds and Physical Properties of Some Nickel(II)-Vic-Dioxime Complexes Source: Iowa State University Capstones, Theses and Dissertations URL: [Link]

• Title: Acta Chimica Academiae Scientiarum Hungaricae 47. (1966) Source: Hungarian Academy of Sciences (MTAK) URL: [Link]

• Title: Complexation-Based Detection of Nickel(II) at a Graphene-Chelate Probe in the Presence of Cobalt and Zinc by Adsorptive Stripping Voltammetry Source: ResearchGate URL: [Link]

• Title: Ligand ENDOR of Metal Complexes in Powders Source: AIP Publishing URL: [Link]

• Title: Demonstration of Nickel in Skin by Means of Dimethylglyoxime Source: Taylor & Francis Online URL: [Link]

• Title: Oxime Source: Wikipedia URL: [Link]

A Comparative Guide to the UV-Vis Spectral Validation of N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine Metal Complexes

This guide provides a comprehensive comparison and detailed protocols for the validation of metal complexes formed with N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine, also known as diacetyl monoxime-imine, using UV-Visible (UV-Vis) spectroscopy. It is intended for researchers, scientists, and professionals in drug development who are engaged in the synthesis and characterization of coordination compounds.

Theoretical Framework: Unveiling Complexation with Light

UV-Vis spectroscopy is a powerful, non-destructive technique for probing the electronic structure of transition metal complexes. The absorption of ultraviolet or visible light by a molecule promotes an electron from a lower energy molecular orbital to a higher one. In the context of coordination compounds, two primary types of electronic transitions are of interest:

• d-d Transitions: These involve the excitation of an electron between d-orbitals of the central metal ion that have been split in energy by the surrounding ligands.[1][2] These transitions are typically weak (low molar absorptivity, ε < 1,000 L mol⁻¹ cm⁻¹) and are forbidden by the Laporte selection rule, which states that transitions involving a change in parity (e.g., s to p) are allowed, while those with no change in parity (e.g., d to d) are forbidden.[3] The color of many transition metal complexes is a direct result of these d-d transitions.[4]

• Charge Transfer (CT) Transitions: These are much more intense (ε > 50,000 L mol⁻¹ cm⁻¹) and involve the movement of an electron between molecular orbitals that are predominantly metal in character and those that are predominantly ligand in character.[3] They can be classified as either Ligand-to-Metal Charge Transfer (LMCT) or Metal-to-Ligand Charge Transfer (MLCT), depending on the direction of electron movement.[1]

The formation of a complex between a metal ion and a ligand like N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine invariably alters the electronic environment of both species. This is reflected in the UV-Vis spectrum, where the positions (λmax) and intensities of absorption bands for the complex will differ from those of the free ligand and the solvated metal ion.

Experimental Protocols

The following protocols provide a self-validating system for the synthesis and subsequent UV-Vis spectral analysis of a representative metal complex.

Synthesis of N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine Ligand

This procedure is adapted from established methods for the synthesis of similar oxime-based ligands.

Materials:

• Diacetyl monoxime

• Hydroxylamine hydrochloride[5]

• Sodium hydroxide (NaOH)

• Ethanol

• Distilled water

• Magnetic stirrer and hotplate

• Beakers and Erlenmeyer flasks

• Büchner funnel and filter paper

Procedure:

• Dissolve diacetyl monoxime in ethanol in a beaker.

• In a separate beaker, prepare an aqueous solution of hydroxylamine hydrochloride.

• Slowly add the hydroxylamine hydrochloride solution to the diacetyl monoxime solution while stirring continuously.

• Gradually add a solution of NaOH to the mixture to facilitate the reaction and neutralize the formed HCl.

• Continue stirring the reaction mixture at room temperature for 1-2 hours.

• The product, N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine, will precipitate out of the solution.

• Collect the precipitate by vacuum filtration using a Büchner funnel.

• Wash the product with cold distilled water and then a small amount of cold ethanol to remove any unreacted starting materials.

• Dry the purified ligand in a desiccator.

Synthesis of a Metal Complex (e.g., Nickel(II))

This protocol describes a general method for the synthesis of a metal complex with the prepared ligand.[6]

Materials:

• N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine

• Nickel(II) chloride hexahydrate (NiCl₂·6H₂O) or another suitable metal salt

• Ethanol

• Magnetic stirrer and hotplate

• Reflux condenser

• Round bottom flask

Procedure:

• Dissolve a specific molar amount of the N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine ligand in ethanol in a round bottom flask.

• In a separate beaker, dissolve the corresponding molar equivalent of the metal salt (e.g., a 1:2 metal-to-ligand ratio for an octahedral complex) in ethanol.

• Slowly add the metal salt solution to the ligand solution with constant stirring.

• Attach a reflux condenser to the flask and heat the mixture to reflux for 2-3 hours. A color change is often indicative of complex formation.

• Allow the reaction mixture to cool to room temperature. The metal complex will precipitate.

• Collect the solid product by vacuum filtration, wash with a small amount of cold ethanol, and dry in a desiccator.

UV-Vis Spectral Validation

This workflow outlines the steps for acquiring and analyzing the UV-Vis spectra to confirm complex formation.

Materials:

• UV-Vis Spectrophotometer

• Quartz cuvettes (1 cm path length)

• Volumetric flasks and pipettes

• Solvent (e.g., ethanol, DMF, or DMSO, ensuring the complex is soluble)

• Synthesized ligand and metal complex

• Metal salt starting material

Procedure:

• Preparation of Stock Solutions: Prepare stock solutions of the free ligand, the metal salt, and the synthesized metal complex of known concentrations in the chosen solvent.

• Instrument Setup: Turn on the UV-Vis spectrophotometer and allow it to warm up. Select the desired wavelength range for scanning (e.g., 200-800 nm).

• Blank Measurement: Fill a quartz cuvette with the pure solvent and place it in the spectrophotometer. Run a baseline correction or "zero" the instrument with the solvent.

• Spectral Acquisition:

  • Record the UV-Vis spectrum of a dilute solution of the free ligand.

  • Record the UV-Vis spectrum of a dilute solution of the metal salt.

  • Record the UV-Vis spectrum of a dilute solution of the synthesized metal complex.

• Data Analysis: Compare the spectra. Successful complexation is indicated by:

  • The appearance of new absorption bands in the spectrum of the complex that are not present in the spectra of the free ligand or the metal salt.

  • Shifts (either hypsochromic/blue shift or bathochromic/red shift) in the absorption bands of the ligand upon coordination to the metal ion.

Comparative Analysis of Spectral Data

The coordination of N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine to different metal ions will result in distinct UV-Vis spectra. The table below presents a hypothetical comparison of the spectral data for the free ligand and its complexes with Ni(II) and Cu(II).

Compound	λmax (nm)	Molar Absorptivity (ε, L mol⁻¹ cm⁻¹)	Assignment
Ligand (L)	~275	~15,000	π → π* (imine)[7]
~320	~8,000	n → π* (imine)[7]
[Ni(L)₂]Cl₂	~280	~28,000	π → π* (shifted)
~340	~15,000	n → π* (shifted)
~410	~5,000	Ligand-to-Metal Charge Transfer (LMCT)[7]
~580	~15	d-d transition
[Cu(L)₂]Cl₂	~285	~29,500	π → π* (shifted)
~355	~16,000	n → π* (shifted)
~395	~7,500	Ligand-to-Metal Charge Transfer (LMCT)[7]
~650	~50	d-d transition

Interpretation of Comparative Data:

• The π → π* and n → π* transitions of the ligand are expected to shift upon coordination due to the donation of electron density to the metal center, altering the energy levels of the ligand's molecular orbitals.

• The appearance of new, lower energy bands in the visible region for the metal complexes are attributed to d-d transitions and charge transfer bands, which are characteristic of coordination compounds.[1]

• The position of the d-d transition is dependent on the metal ion and the ligand field strength, providing a fingerprint for the specific metal-ligand interaction.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the key workflows and relationships in the validation process.

Caption: Experimental workflow from ligand and complex synthesis to UV-Vis spectral validation.

Caption: Logical relationship between spectral regions and types of electronic transitions.

Quantitative Analysis and the Beer-Lambert Law

Beyond qualitative confirmation, UV-Vis spectroscopy can be used for the quantitative analysis of the metal complex in solution. The Beer-Lambert Law establishes a linear relationship between absorbance (A), concentration (c), and the path length of the light through the sample (l).[8]

A = εcl

Where ε is the molar absorptivity, a constant that is characteristic of the substance at a specific wavelength.[9]

To determine the concentration of an unknown solution of the metal complex, a calibration curve can be constructed by measuring the absorbance of a series of standard solutions of known concentrations at the λmax of a prominent absorption band (preferably a charge transfer band for higher sensitivity).[10][11] Plotting absorbance versus concentration should yield a straight line, the equation of which can be used to calculate the concentration of the unknown sample.

Conclusion

The UV-Vis spectral validation of N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine metal complexes is a robust and informative method. By systematically synthesizing the ligand and its complexes and comparing their UV-Vis spectra, researchers can unequivocally confirm the formation of the coordination compound. The appearance of new d-d and charge transfer bands, along with shifts in the ligand's intrinsic absorption bands, provides a spectral fingerprint of the complex. Furthermore, the application of the Beer-Lambert law allows for the quantitative determination of the complex in solution, making UV-Vis spectroscopy an indispensable tool in the characterization of novel coordination compounds.

References

• Electronic Spectra of Coordination Compounds. Chemistry LibreTexts. Available at: [Link]

• Electronic Spectra - Ultraviolet and Visible Spectroscopy - Metal to Ligand and Ligand to Metal Charge Transfer Bands. Chemistry LibreTexts. Available at: [Link]

• Spectroscopic Characterization of Oxime Ligands and Their Complexes. ResearchGate. Available at: [Link]

• Synthesis and Characterization of Metal Complexes with Ligands Derived from 2,6-Diacetyl pyridine monoxime and 1,2-Diamino benzene. Asian Journal of Chemistry. Available at: [Link]

• Novel Co(II) metal complexes of N, O donor salicyloylpyrazoleoxime Schiff bases: synthesis, spectroscopic. Journal of Applicable Chemistry. Available at: [Link]

• UV-Visible Spectroscopy. SlideShare. Available at: [Link]

• High Oxidation States of First-Row Transition- Metal Complexes with Oxime-Based Ligands. Xavier University Exhibit. Available at: [Link]

• Ultraviolet - Visible Spectroscopy (UV). Royal Society of Chemistry: Education. Available at: [Link]

• QUANTITATIVE DETERMINATION OF METALS CONTAINING OXIMES. Metalurgia International. Available at: [Link]

• UV-Visible Spectroscopic Studies of Charge- Transfer Complexes. JETIR. Available at: [Link]

• Synthesis, Characterisation, Biological Activities of Transition Metal Complexes Derived from Alloxan. Oriental Journal of Chemistry. Available at: [Link]

• Electronic Transitions (Unit6). Scribd. Available at: [Link]

• Spectra of Coordination Complexes. SlideShare. Available at: [Link]

• Quantitative Analysis of Transition Metal Salts by UV/Vis Spectroscopy. CUNY. Available at: [Link]

• New metal complexes derived from diacetylmonoxime-n(4)antipyrinylthiosemicarbazone: Synthesis, characterization and evaluation of antitumor activity against Ehrlich solid tumors induced in mice. ResearchGate. Available at: [Link]

• The Beer-Lambert Law. Chemguide. Available at: [Link]

• Beer-Lambert Law | Transmittance & Absorbance. Edinburgh Instruments. Available at: [Link]

• Synthesis and characterization of metal complexes with ligands derived from 2,6-diacetyl pyridine monoxime and 1,2-diamino benzene. ResearchGate. Available at: [Link]

• Preparation of transition metal imine complexes. Google Patents.

• Synthesis, Characterization and Luminescence Studies of Metal-Diimine Complexes. Walsh Medical Media. Available at: [Link]

• Uv-Vis Spectra and Fluorescence Properties of Two Iminooxime Ligands and Their Metal Complexes: Optical Band Gaps. DergiPark. Available at: [Link]

• Synthesis, Spectroscopic, Structural and Quantum Chemical Studies of a New Imine Oxime and Its Palladium(II) Complex: Hydrolysis Mechanism. MDPI. Available at: [Link]

• UV-vis spectra of hydroxylamine hydrochloride reduced silver colloid (three batches). ResearchGate. Available at: [Link]

• The Study of UV and VIS Absorption Spectra of the Complexes of Amino Acids with Ninhydrin. Scilit. Available at: [Link]

• UV-Vis Spectroscopic Study on a New Synthesized 4-Hydroxy-N-[(E)-(2-hydroxyphenyl)methylidene]benzohydrazide as Calorimetric Reagent For Mg2+ Ions. Journal of Pure & Applied Sciences. Available at: [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine

This document provides a detailed, safety-first protocol for the proper disposal of N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine, also known as diacetyl dioxime. As a compound containing oxime functional groups, it requires careful handling and adherence to established hazardous waste procedures to ensure the safety of laboratory personnel and environmental protection. This guide is designed for researchers, scientists, and drug development professionals, offering not just procedural steps but the scientific rationale behind them.

Hazard Assessment and Chemical Profile

N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine is an oxime, a class of compounds known for potential reactivity and thermal instability.[1][2] While specific toxicological and reactivity data for this exact molecule are not extensively published, a conservative approach based on the known hazards of related oxime and hydroxylamine compounds is essential.

Key Hazards:

• Thermal Instability: Oximes can decompose exothermically upon heating, which can lead to a runaway reaction or explosion, especially in the presence of acidic contaminants.[1][2] The presence of two oxime groups in the structure may increase this risk.

• Potential for Explosion: Compounds containing N-O bonds can be energetic. Aldoximes, in particular, have been noted to peroxidize and explode during distillation.[1] While this compound is a ketoxime, the general caution for N-O bond-containing molecules applies. It is crucial to avoid heating, friction, or shock.[3]

• Reactivity: Oximes can undergo acid-catalyzed rearrangement (the Beckmann rearrangement), which can be highly exothermic.[1] Contact with strong acids, oxidizing agents, and certain metals should be strictly avoided.[4][5] Hydroxylamine and its derivatives are known to be incompatible with a wide range of materials, including heavy metals, and can decompose violently.[6][7]

• Toxicity: Hydroxylamine derivatives can be harmful if swallowed, inhaled, or absorbed through the skin.[8] They may cause skin and eye irritation, and some are suspected carcinogens or may cause damage to organs through prolonged exposure.[9][10][11]

Incompatible Materials:

• Strong Oxidizing Agents[12][13]

• Strong Reducing Agents[14]

• Strong Acids[1][14]

• Strong Bases[14]

• Heavy Metals[6][13]

• Heat, sparks, and open flames[3][15]

Hazard Category	Potential Risk	Primary Rationale
Reactivity	Explosive decomposition, violent reaction	Presence of N-O bonds, characteristic of oximes and hydroxylamines.[1][7]
Health	Acute toxicity (oral), skin/eye irritation, potential for organ damage	Based on data for analogous compounds like hydroxylamine hydrochloride and other oximes.[9]
Environmental	Very toxic to aquatic life	A common hazard for hydroxylamine derivatives.[13][16]

Personal Protective Equipment (PPE)

Before handling waste N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine, ensure the following PPE is worn to minimize exposure:

• Eye Protection: Chemical safety goggles are mandatory. For larger quantities, a face shield should be worn in addition to goggles.

• Hand Protection: Chemically resistant gloves (e.g., nitrile) must be worn. Inspect gloves for any signs of degradation or puncture before use.

• Body Protection: A flame-resistant laboratory coat should be worn and fully fastened.

• Respiratory Protection: All handling of waste, especially if it is a powder or if there is a risk of aerosolization, must be conducted inside a certified chemical fume hood.[13]

Disposal Workflow: A Step-by-Step Protocol

On-site chemical neutralization of N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine is not recommended due to its potential for unpredictable and violent decomposition.[1][2] The safest and most compliant method is to collect the waste for disposal by a licensed hazardous waste management company.

Step 1: Waste Identification and Labeling

• A laboratory chemical is considered waste when it is no longer intended for use.[17]

• Designate a specific, compatible container for the collection of N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine waste.

• Immediately affix a "Hazardous Waste" label to the container.[17]

• The label must include:

  • The full chemical name: "Waste N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine"

  • The words "Hazardous Waste"[12]

  • An accurate list of all constituents and their approximate concentrations.

  • The accumulation start date (the date the first drop of waste enters the container).

  • The primary hazard characteristics (e.g., "Reactive," "Toxic").

Step 2: Waste Collection and Segregation

• Solid Waste: Collect solid N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine and any contaminated materials (e.g., weighing paper, gloves, paper towels) in a dedicated, robust, and sealable container made of a compatible material (e.g., a high-density polyethylene (HDPE) pail).

• Liquid Waste: If the compound is in solution, collect it in a compatible, leak-proof container with a secure screw-top cap.[14] Ensure the container material is compatible with the solvent used.

• Segregation is Critical: Do NOT mix this waste with any other waste streams, especially acidic, basic, or oxidizing waste.[14][18] Keep it separate from all incompatible materials identified in Section 1.

Step 3: Storage in a Satellite Accumulation Area (SAA)

• Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA).[12][14]

• The SAA must be at or near the point of generation and under the control of laboratory personnel.[18]

• The storage location should be cool, dry, and well-ventilated, away from heat sources, direct sunlight, and high-traffic areas.[12][19]

• Ensure the SAA has secondary containment (e.g., a chemical-resistant tray or tub) to contain any potential leaks or spills.[17]

Step 4: Arranging for Professional Disposal

• Once the waste container is full, or within the time limits specified by your institution and local regulations (e.g., six months for academic labs under EPA Subpart K), arrange for pickup.[18][20]

• Contact your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal contractor to schedule the removal of the hazardous waste.[12]

• Provide the EHS department with a full and accurate description of the waste to ensure it is handled and transported correctly.

Emergency Procedures: Spill Management

In the event of a spill, prioritize personnel safety and containment.

• Evacuate: Immediately alert others in the area and evacuate if the spill is large or if you feel unwell.

• Ventilate: Ensure the area is well-ventilated. If the spill is outside the fume hood, increase ventilation if it is safe to do so.

• Control Ignition Sources: Extinguish all nearby flames and turn off any spark-producing equipment.

• PPE: Do not attempt to clean up a spill without the proper PPE as described in Section 2.

• Cleanup:

  • For solid spills , gently sweep or vacuum the material to avoid creating dust.[12] Place the collected material into a labeled hazardous waste container.

  • For liquid spills , absorb the material with an inert, non-combustible absorbent (e.g., vermiculite, sand). Do not use combustible materials like paper towels as the primary absorbent.

• Decontaminate: Clean the spill area with an appropriate solvent, and collect all cleanup materials as hazardous waste.

• Report: Report the incident to your laboratory supervisor and EHS department, regardless of the size of the spill.

Diagrams

Disposal Decision Workflow

Caption: Decision workflow for safe disposal.

References

• How to Ensure Safe Chemical Waste Disposal in Labor
• Laboratory Hazardous Waste Disposal Guidelines. Central Washington University.
• Regulation of Labor
• Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions. Labor Security System.
• HAZARDOUS WASTE DISPOSAL PROCEDURES HANDBOOK. Campus Safety Division.
• Proper Disposal of Benzophenone Oxime: A Step-by-Step Guide for Labor
• SAFETY DATA SHEET - Sigma-Aldrich. Sigma-Aldrich.
• Hazardous Substance Fact Sheet - Hydroxylamine Sulf
• SAFETY DATA SHEET - Fisher Scientific. Fisher Scientific.
• SAFETY DATA SHEET - Chemos GmbH&Co.KG. Chemos GmbH&Co.KG.
• Method for the disposal of hydroxylamine nitrate in waste water.
• Incompatible Chemicals. University of St. Andrews.
• Hydroxylamine hydrochloride MSDS. EPA.
• Oximes - CAMEO Chemicals. NOAA.
• Hydroxylamine hydrochloride MSDS. Actylis Lab Solutions.
• N-(pentan-2-ylidene)hydroxylamine | C5H11NO | CID 5357206. PubChem.
• HYDROXYLAMINE - CAMEO Chemicals. NOAA.
• SAFETY DATA SHEET - TCI Chemicals. TCI Chemicals.
• Examples of Incomp
• (PDF) Oximes of fluoroalkyl-containing 1,3-diketones: specific features of synthesis, analysis, and thermal stability.
• Oximes - Properties, Preparation, Applic
• Chemical Waste Management Guide. Southern Illinois University.
• 107183 - Hydroxylamine hydrochloride - Safety D
• Appendix K - Incompatible Chemicals. University of California, Santa Cruz.
• HYDROXYLAMINE | CAMEO Chemicals | NOAA. NOAA.
• Hydroxylamine SDS, 7803-49-8 Safety D
• Material Safety D
• Safety D

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Personal protective equipment for handling N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine

Comprehensive Safety and Handling Guide: N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine

As a preferred partner in laboratory safety and chemical handling, we provide this advanced operational guide for researchers and drug development professionals. Handling specialized precursors requires moving beyond basic compliance to implement scientifically grounded, self-validating safety systems.

Chemical Profiling & Risk Causality

N-(1-hydroxyiminopropan-2-ylidene)hydroxylamine , universally recognized in analytical and synthetic chemistry as Methylglyoxime (CAS: 1804-15-5), is a dioxime derivative. It is highly valued as a selective chelating agent for transition metals (such as nickel and palladium) and as a critical intermediate in organic synthesis[1].

While standard Safety Data Sheets (SDS) classify methylglyoxime as a non-hazardous substance under REGULATION (EC) No 1272/2008[2], the precautionary principle dictates strict handling protocols in drug development environments.

• Inhalation Causality: Methylglyoxime is a fine crystalline powder with a melting point of 154.0–159.0 °C. When manipulated, it easily forms aerosolized micro-dust. If inhaled, these fine particulates can bypass the upper respiratory mucociliary escalator, presenting an unknown chronic respiratory burden.

• Dermal Causality: Oxime compounds are documented to possess mild skin-sensitizing properties upon prolonged exposure[3].

• Environmental Causality: As a potent metal chelator, improper disposal can mobilize heavy metals in wastewater systems[4].

Quantitative Personal Protective Equipment (PPE) Matrix

To mitigate the specific physical and chemical risks of methylglyoxime, the following PPE defense matrix must be strictly adhered to[2].

PPE Category	Recommended Specification & Material	Regulatory Standard	Causality & Scientific Justification
Ocular	Snug-fitting safety goggles	EN 166 / ANSI Z87.1	Prevents micro-dust ingress into the ocular mucosa, which can cause mechanical irritation during powder transfer.
Dermal	Nitrile rubber gloves (≥0.11 mm thickness)	EN ISO 374-1	Nitrile provides an excellent electrostatic barrier against dry powders and resists the alkaline/ethanolic solvents typically used during metal chelation assays.
Respiratory	N95 (US) or FFP2 (EU) particulate respirator	NIOSH / EN 149	Filters >94% of airborne crystalline particulates. Essential when weighing outside a closed draft system to prevent inhalation of aerosolized dust.
Body	100% Cotton lab coat (fully buttoned)	EN 13034	Mitigates particulate accumulation on street clothes. Cotton minimizes static charge buildup compared to synthetic blends, reducing powder "jump".

Standard Operating Procedure (SOP): Handling & Workflow

Every protocol in the laboratory must be a self-validating system to ensure absolute trustworthiness and safety.

Phase 1: Pre-Handling & Environmental Controls

• Engineering Controls: Ensure all handling occurs within a certified fume hood or under Local Exhaust Ventilation (LEV)[2]. Verify a face velocity of 0.4–0.6 m/s. Causality: This specific velocity captures ambient dust without causing turbulent disruption of the light powder.

• Static Mitigation: Methylglyoxime is prone to electrostatic dispersion. Use an anti-static zeroing mat or an ionizing gun on the analytical balance to prevent the powder from repelling off the spatula.

Phase 2: Active Handling & Chelation Preparation

• Weighing: Tare an anti-static weighing boat. Transfer the methylglyoxime using a grounded, stainless-steel micro-spatula.

• Solvent Addition: When preparing chelating solutions, slowly introduce the solvent (e.g., ethanol or alkaline water) down the side of the beaker. Causality: Rapid solvent addition displaces air rapidly, which can eject dry powder into the operator's breathing zone.

• Self-Validation Check: A successfully executed transfer is validated by the absence of stray white crystalline residue on the anti-static mat and stable balance readings (fluctuating readings indicate turbulent airflow displacing the powder).

Phase 3: Doffing & Decontamination

• Surface Decontamination: Wipe down the balance and fume hood deck with a damp, lint-free cloth (water/ethanol mixture) to trap residual dust. Dry sweeping is strictly prohibited.

• PPE Doffing: Remove PPE in reverse order of contamination risk: Outer gloves

  Goggles Lab coat Respirator Inner gloves. Wash hands and face thoroughly with soap and water immediately after doffing[2].

• Self-Validation Check: Inspect the doffed nitrile gloves. The absence of white powder on the fingertips confirms that the electrostatic mitigation and slow-transfer techniques were effective.

Spill Mitigation & Environmental Disposal Plans

Emergency Spill Protocol:

• Isolation: Evacuate non-essential personnel from the immediate vicinity.

• Containment: Don full PPE (including the N95/FFP2 respirator). Cover the spill with a damp absorbent pad to suppress dust formation.

• Collection: Carefully scoop the dampened material into a chemically compatible, sealable hazardous waste container. Do not use a standard vacuum unless it is explicitly HEPA-filtered for chemical dust.

Disposal Plan: Despite its non-hazardous classification under standard transport laws, methylglyoxime's chemical nature demands strict environmental stewardship[4].

• Sink Prohibition: Never flush methylglyoxime down the drain. In wastewater systems, chelating agents can mobilize heavy metals from pipes or sludge, causing downstream environmental toxicity.

• Solid Waste: Dispose of the collected powder and contaminated PPE as solid chemical waste through a licensed environmental contractor, in accordance with local EPA or equivalent regulations.

Mechanistic Workflow: Exposure Mitigation

Figure 1: Exposure mitigation pathway and PPE defense matrix for handling methylglyoxime powder.

References

• National Institutes of Health. "Methylglyoxime | C3H6N2O2 | CID 135472371 - PubChem". PubChem Database. 1

• TCI Europe N.V. "SAFETY DATA SHEET - Methylglyoxime". TCI Chemicals. 2

• Chemistry.com.pk. "Oximes - A Short Introduction". Chemistry.Com.Pk. 3

• Wikipedia. "Oxime". Wikimedia Foundation. 4

• TCI Europe N.V. "Methylglyoxime | 1804-15-5 | Product Specifications". TCI Chemicals. Link

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